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Core Science & Biosynthesis

Foundational

CER8-d9: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Whitepaper on the Application of Deuterated Ceramide CER8-d9 as an Internal Standard in Mass Spectrometry-based Lipidomics. Introduction Ceramides are a class of bioactive sphingolipids that are integral stru...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Whitepaper on the Application of Deuterated Ceramide CER8-d9 as an Internal Standard in Mass Spectrometry-based Lipidomics.

Introduction

Ceramides are a class of bioactive sphingolipids that are integral structural components of cellular membranes and serve as critical signaling molecules in a multitude of cellular processes. These processes include apoptosis, cell proliferation, inflammation, and the maintenance of the skin's barrier function.[1][2][3] The specific acyl chain length of a ceramide molecule can significantly influence its biological activity.[1] Consequently, the accurate and precise quantification of individual ceramide species is paramount for understanding their physiological and pathological roles in various diseases, including dermatological disorders, metabolic diseases, and cancer.[4][5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the quantitative analysis of ceramides due to its high sensitivity, specificity, and ability to resolve complex lipid mixtures.[6][7] However, the accuracy of LC-MS/MS-based quantification can be affected by several factors, including variability in sample preparation, matrix effects, and instrument response fluctuations. To mitigate these sources of error, the use of a suitable internal standard is indispensable.

Stable isotope-labeled internal standards, such as the deuterated ceramide CER8-d9, are considered the "gold standard" for quantitative mass spectrometry.[8] CER8-d9, also known as N-palmitoyl(d9)-6R-hydroxysphingosine, is a deuterated analog of Ceramide 8. Its physicochemical properties are nearly identical to its non-deuterated counterpart, ensuring it behaves similarly during sample extraction, chromatographic separation, and ionization. This co-elution and similar ionization efficiency allow for the accurate correction of analytical variability, leading to reliable and reproducible quantification of the target ceramide.

This technical guide provides a comprehensive overview of CER8-d9, including its physicochemical properties, its application as an internal standard in experimental workflows, and its relevance in the context of ceramide signaling pathways.

Physicochemical Properties of CER8-d9

A thorough understanding of the physicochemical properties of CER8-d9 is essential for its effective use in experimental settings. The key properties are summarized in the table below.

PropertyValueReference
Systematic Name N-palmitoyl(d9)-6R-hydroxysphingosineAvanti Polar Lipids
Synonyms CER8(d9), N16:0-d9 6R-OH sphingosineAvanti Polar Lipids
Molecular Formula C₃₄H₅₈D₉NO₄[1]
Formula Weight 562.96 g/mol [6][9]
Exact Mass 562.564[1]
CAS Number 2260670-29-7[1][9]
Purity >99%[1][9]
Form Powder[9]
Storage Temperature -20°C[1][9]
Stability 1 Year[1]

Experimental Protocols

The use of CER8-d9 as an internal standard is a critical component of quantitative lipidomics workflows. Below are detailed methodologies for key experiments involving the quantification of ceramides using LC-MS/MS.

Sample Preparation: Lipid Extraction from Biological Matrices

This protocol is a general guideline for the extraction of ceramides from plasma, serum, or tissue homogenates.

Materials:

  • Biological sample (e.g., 50 µL of plasma or serum, or 10-20 mg of homogenized tissue)

  • CER8-d9 internal standard solution (concentration to be optimized based on expected analyte levels)

  • Chloroform

  • Methanol

  • Water (LC-MS grade)

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator or vacuum centrifuge

Procedure:

  • To the biological sample in a microcentrifuge tube, add a known amount of the CER8-d9 internal standard solution.

  • Add a solvent mixture of chloroform:methanol (e.g., a 2:1 or 1:2 v/v ratio) to the sample. A common approach is the Bligh-Dyer or Folch extraction method.[9]

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and lipid extraction.

  • For tissue samples, sonication may be required to disrupt the tissue and improve extraction efficiency.

  • Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10-15 minutes at 4°C to separate the organic and aqueous phases.

  • Carefully collect the lower organic phase, which contains the lipids, into a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum centrifuge.

  • Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

Quantitative Analysis by LC-MS/MS

The following are example parameters for the LC-MS/MS analysis of ceramides. These parameters should be optimized for the specific instrumentation and target analytes.

Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used for ceramide analysis (e.g., 2.1 x 100 mm, 1.7 µm particle size).[10]

  • Mobile Phase A: Water with 0.1-0.2% formic acid and 10 mM ammonium formate.[10]

  • Mobile Phase B: A mixture of acetonitrile and isopropanol (e.g., 90:10, v/v) with 0.1-0.2% formic acid.[10]

  • Flow Rate: 0.3 - 0.5 mL/min.[10]

  • Injection Volume: 5 - 10 µL.

  • Gradient Elution: A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute the more hydrophobic ceramide species. An example gradient is provided in the table below.

Time (min)% Mobile Phase A% Mobile Phase B
0.05050
1.05050
8.00100
12.00100
12.15050
15.05050

Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for ceramide analysis.[9]

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity in quantitative analysis.[8]

  • Precursor and Product Ions: The precursor ion for each ceramide species corresponds to its protonated molecule [M+H]⁺. The product ions are specific fragments generated through collision-induced dissociation. The exact m/z values for the precursor and product ions of the target ceramide and CER8-d9 will need to be determined and optimized on the specific mass spectrometer being used.

Visualization of Workflows and Pathways

To aid in the understanding of the experimental and biological contexts of CER8-d9, the following diagrams have been generated using the DOT language.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis sample Biological Sample (Plasma, Tissue, etc.) add_is Add CER8-d9 Internal Standard sample->add_is extraction Lipid Extraction (e.g., Bligh-Dyer) add_is->extraction drydown Solvent Evaporation extraction->drydown reconstitute Reconstitution in Mobile Phase drydown->reconstitute lc_separation Liquid Chromatography (C18 Column) reconstitute->lc_separation ms_detection Mass Spectrometry (ESI+, MRM) lc_separation->ms_detection data_processing Data Processing ms_detection->data_processing quantification Quantification data_processing->quantification

Caption: Experimental workflow for ceramide quantification using CER8-d9.

G cluster_synthesis De Novo Ceramide Synthesis cluster_signaling Downstream Signaling serine_palmitoyl_coa Serine + Palmitoyl-CoA kdsr 3-ketodihydrosphingosine serine_palmitoyl_coa->kdsr SPT dhs Dihydrosphingosine kdsr->dhs KDSR dh_cer Dihydroceramide dhs->dh_cer CerS ceramide Ceramide dh_cer->ceramide DEGS apoptosis Apoptosis ceramide->apoptosis cell_cycle_arrest Cell Cycle Arrest ceramide->cell_cycle_arrest inflammation Inflammation ceramide->inflammation skin_barrier Skin Barrier Formation ceramide->skin_barrier

Caption: Simplified ceramide biosynthesis and signaling pathways.

Conclusion

CER8-d9 is an invaluable tool for researchers and drug development professionals engaged in the study of ceramides and their role in health and disease. Its use as an internal standard in LC-MS/MS-based lipidomics provides the necessary accuracy and precision for the reliable quantification of endogenous ceramides. The detailed experimental protocols and an understanding of the broader context of ceramide signaling pathways, as outlined in this guide, will facilitate the effective application of CER8-d9 in a variety of research settings. The continued use of such robust analytical methodologies will undoubtedly contribute to a deeper understanding of the complex biology of ceramides and may ultimately lead to the development of novel therapeutic strategies targeting ceramide metabolism.

References

Exploratory

An In-depth Technical Guide on the Synthesis and Properties of N-palmitoyl(d9)-6R-hydroxysphingosine

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of N-palmitoyl(d9)-6R-hydroxysphingosine, a deuterated analog of a naturally occurring ceram...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-palmitoyl(d9)-6R-hydroxysphingosine, a deuterated analog of a naturally occurring ceramide. While direct experimental data for this specific isotopically labeled molecule is not extensively published, this document extrapolates from the known synthesis, properties, and biological context of its non-deuterated counterpart and related sphingolipids. The guide covers a plausible synthetic route, expected physicochemical properties, and the established biological significance of 6-hydroxyceramides, particularly their crucial role in skin barrier function. Detailed experimental protocols for synthesis and characterization are proposed, and key concepts are visualized through signaling pathway and workflow diagrams. This document is intended to serve as a valuable resource for researchers utilizing N-palmitoyl(d9)-6R-hydroxysphingosine in lipidomic studies, as an internal standard, or in the investigation of ceramide metabolism and function.

Introduction

Ceramides are a class of sphingolipids composed of a sphingoid base, such as sphingosine, linked to a fatty acid via an amide bond. They are integral structural components of cellular membranes and play critical roles in various signaling pathways governing cell growth, differentiation, and apoptosis. A unique subclass of ceramides found predominantly in the epidermis contains 6-hydroxysphingosine as the sphingoid base. These 6-hydroxyceramides are essential for the formation and maintenance of the skin's permeability barrier.

N-palmitoyl-6R-hydroxysphingosine is a specific ceramide where the fatty acid is palmitic acid. The deuterated analog, N-palmitoyl(d9)-6R-hydroxysphingosine, incorporates nine deuterium atoms on the palmitoyl chain. This isotopic labeling makes it an invaluable tool in mass spectrometry-based lipidomics, serving as a highly specific internal standard for the accurate quantification of the endogenous, non-deuterated form. This guide details the synthesis, properties, and biological context of this important research molecule.

Physicochemical Properties

Direct experimental data for N-palmitoyl(d9)-6R-hydroxysphingosine is scarce. However, its properties can be closely approximated by those of related, non-deuterated ceramides. The primary difference will be in the molecular weight due to the presence of nine deuterium atoms. The table below summarizes the computed properties for a closely related molecule, N-2-hydroxypalmitoylsphingosine, and provides a calculated molecular weight for the deuterated target molecule.

PropertyValueSource
Molecular Formula (N-palmitoyl(d9)-6R-hydroxysphingosine) C34H60D9NO4Calculated
Molecular Weight (N-palmitoyl(d9)-6R-hydroxysphingosine) ~563.0 g/mol Calculated
Molecular Weight (N-2-hydroxypalmitoylsphingosine) 553.9 g/mol [1]
XLogP3 (N-2-hydroxypalmitoylsphingosine) 12.1[1]
Hydrogen Bond Donor Count (N-2-hydroxypalmitoylsphingosine) 4[1]
Hydrogen Bond Acceptor Count (N-2-hydroxypalmitoylsphingosine) 4[1]
Rotatable Bond Count (N-2-hydroxypalmitoylsphingosine) 31[1]
Exact Mass (N-2-hydroxypalmitoylsphingosine) 553.50700962 Da[1]
Topological Polar Surface Area (N-2-hydroxypalmitoylsphingosine) 89.8 Ų[1]

Synthesis of N-palmitoyl(d9)-6R-hydroxysphingosine

The synthesis of N-palmitoyl(d9)-6R-hydroxysphingosine can be achieved through the N-acylation of the free amine of 6R-hydroxysphingosine with a deuterated palmitic acid derivative. A general workflow for this synthesis is outlined below.

Proposed Synthetic Workflow

G cluster_0 Preparation of Acylating Agent cluster_1 Acylation Reaction cluster_2 Purification and Characterization d9_palmitic_acid Palmitic acid-d9 activation Activation (e.g., with oxalyl chloride or EDC/NHS) d9_palmitic_acid->activation acyl_chloride Palmitoyl-d9 chloride or activated ester activation->acyl_chloride reaction N-acylation in a suitable solvent (e.g., DMF/DCM) with a base (e.g., triethylamine) acyl_chloride->reaction hydroxysphingosine 6R-hydroxysphingosine hydroxysphingosine->reaction crude_product Crude N-palmitoyl(d9)-6R-hydroxysphingosine reaction->crude_product purification Purification (e.g., silica gel chromatography) crude_product->purification final_product Pure N-palmitoyl(d9)-6R-hydroxysphingosine purification->final_product characterization Characterization (LC-MS, NMR) final_product->characterization G cluster_0 Stratum Corneum Components cluster_1 Lipid Matrix Composition cluster_2 Barrier Function cluster_3 Outcomes Corneocytes Corneocytes Lamellar_Organization Formation of Lamellar Structures Lipid_Matrix Extracellular Lipid Matrix Lipid_Matrix->Lamellar_Organization Ceramides Ceramides (including 6-hydroxyceramides) Ceramides->Lipid_Matrix Cholesterol Cholesterol Cholesterol->Lipid_Matrix FFAs Free Fatty Acids FFAs->Lipid_Matrix Permeability_Barrier Permeability Barrier Lamellar_Organization->Permeability_Barrier Protection Protection against Environmental Factors Permeability_Barrier->Protection Water_Loss Prevention of Trans-Epidermal Water Loss Permeability_Barrier->Water_Loss

References

Foundational

Isotopic Labeling with Deuterium in Lipid Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Executive Summary Isotopic labeling with deuterium (²H or D) has emerged as a powerful and versatile tool in lipid research, offering unparalleled insights...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isotopic labeling with deuterium (²H or D) has emerged as a powerful and versatile tool in lipid research, offering unparalleled insights into the dynamics of lipid metabolism. By tracing the incorporation of deuterium from labeled precursors, such as deuterium oxide (D₂O), into various lipid species, researchers can quantitatively measure rates of lipid synthesis, turnover, and flux through metabolic pathways. This technical guide provides a comprehensive overview of the principles, experimental protocols, data analysis, and applications of deuterium labeling in lipidomics. Detailed methodologies for in vivo and in vitro labeling, sample preparation, and mass spectrometric analysis are presented, alongside structured data tables for clear interpretation of quantitative results. Furthermore, key metabolic and signaling pathways central to lipid metabolism are visualized using Graphviz to facilitate a deeper understanding of the underlying biological processes.

Core Principles of Deuterium Labeling in Lipidomics

Deuterium, a stable, non-radioactive isotope of hydrogen, serves as an ideal tracer in metabolic studies. Its administration, typically in the form of D₂O (heavy water), allows for the ubiquitous labeling of newly synthesized molecules. In lipid research, deuterium from D₂O is incorporated into fatty acids and cholesterol during their de novo synthesis through the cellular water pool and reducing equivalents like NADPH.[1][2] This incorporation results in a mass shift that can be precisely detected and quantified by mass spectrometry (MS).

The primary advantages of using D₂O for metabolic labeling include its cost-effectiveness, ease of administration in both in vivo and in vitro systems, and its ability to label all lipid classes.[3][4] This approach provides a global view of lipid dynamics, enabling the measurement of absolute and fractional synthesis rates of individual lipid species.

Experimental Workflows

A typical deuterium labeling experiment in lipid research follows a series of well-defined steps, from labeling to data analysis. The specific protocols can be adapted for different biological systems, including cultured cells and animal models.

G cluster_labeling Labeling Phase cluster_sampling Sampling & Quenching cluster_processing Sample Processing cluster_analysis Analysis cluster_data Data Interpretation In Vivo (D2O in drinking water) In Vivo (D2O in drinking water) Tissue/Biofluid Collection Tissue/Biofluid Collection In Vivo (D2O in drinking water)->Tissue/Biofluid Collection In Vitro (D2O in culture medium) In Vitro (D2O in culture medium) In Vitro (D2O in culture medium)->Tissue/Biofluid Collection Metabolism Quenching (e.g., flash freezing) Metabolism Quenching (e.g., flash freezing) Tissue/Biofluid Collection->Metabolism Quenching (e.g., flash freezing) Lipid Extraction (e.g., Folch, MTBE) Lipid Extraction (e.g., Folch, MTBE) Metabolism Quenching (e.g., flash freezing)->Lipid Extraction (e.g., Folch, MTBE) Derivatization (for GC-MS) Derivatization (for GC-MS) Lipid Extraction (e.g., Folch, MTBE)->Derivatization (for GC-MS) Mass Spectrometry (LC-MS/MS or GC-MS) Mass Spectrometry (LC-MS/MS or GC-MS) Lipid Extraction (e.g., Folch, MTBE)->Mass Spectrometry (LC-MS/MS or GC-MS) Derivatization (for GC-MS)->Mass Spectrometry (LC-MS/MS or GC-MS) Isotopologue Distribution Analysis Isotopologue Distribution Analysis Mass Spectrometry (LC-MS/MS or GC-MS)->Isotopologue Distribution Analysis Calculation of Synthesis/Turnover Rates Calculation of Synthesis/Turnover Rates Isotopologue Distribution Analysis->Calculation of Synthesis/Turnover Rates

Caption: General experimental workflow for deuterium labeling in lipid research.

Key Metabolic Pathways in Lipid Synthesis

De Novo Lipogenesis (DNL)

De novo lipogenesis is the metabolic pathway for the synthesis of fatty acids from non-lipid precursors, primarily glucose. Deuterium from D₂O is incorporated into the growing fatty acid chain via acetyl-CoA and NADPH.

G Glucose Glucose Pyruvate Pyruvate Glucose->Pyruvate Glycolysis Mitochondrial Acetyl-CoA Mitochondrial Acetyl-CoA Pyruvate->Mitochondrial Acetyl-CoA Citrate Citrate Mitochondrial Acetyl-CoA->Citrate Cytosolic Acetyl-CoA Cytosolic Acetyl-CoA Citrate->Cytosolic Acetyl-CoA ACL_Y Malonyl-CoA Malonyl-CoA Cytosolic Acetyl-CoA->Malonyl-CoA ACC Fatty Acid Synthase (FASN) Fatty Acid Synthase (FASN) Cytosolic Acetyl-CoA->Fatty Acid Synthase (FASN) Malonyl-CoA->Fatty Acid Synthase (FASN) Palmitate (C16:0) Palmitate (C16:0) Fatty Acid Synthase (FASN)->Palmitate (C16:0) Elongation & Desaturation Elongation & Desaturation Palmitate (C16:0)->Elongation & Desaturation Other Fatty Acids Other Fatty Acids Elongation & Desaturation->Other Fatty Acids

Caption: Simplified pathway of de novo lipogenesis.[1][5]

Cholesterol Synthesis

The synthesis of cholesterol is a complex process that also utilizes acetyl-CoA as a building block. Deuterium is incorporated at multiple steps throughout this pathway.

G Acetyl-CoA Acetyl-CoA HMG-CoA HMG-CoA Acetyl-CoA->HMG-CoA Mevalonate Mevalonate HMG-CoA->Mevalonate HMG-CoA Reductase Isopentenyl Pyrophosphate Isopentenyl Pyrophosphate Mevalonate->Isopentenyl Pyrophosphate Squalene Squalene Isopentenyl Pyrophosphate->Squalene Lanosterol Lanosterol Squalene->Lanosterol Cholesterol Cholesterol Lanosterol->Cholesterol

Caption: Key stages of the cholesterol biosynthesis pathway.[3][6][7][8][9]

Signaling Pathways Regulating Lipid Metabolism

SREBP-1c Pathway

Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) is a key transcription factor that regulates the expression of genes involved in fatty acid synthesis.[10][11][12][13][14]

G Insulin Insulin Insulin Receptor Insulin Receptor Insulin->Insulin Receptor PI3K/Akt PI3K/Akt Insulin Receptor->PI3K/Akt mTORC1 mTORC1 PI3K/Akt->mTORC1 SREBP-1c (ER) SREBP-1c (ER) mTORC1->SREBP-1c (ER) Promotes processing SREBP-1c (Golgi) SREBP-1c (Golgi) SREBP-1c (ER)->SREBP-1c (Golgi) nSREBP-1c (Nucleus) nSREBP-1c (Nucleus) SREBP-1c (Golgi)->nSREBP-1c (Nucleus) Proteolytic cleavage Lipogenic Gene Expression (ACC, FASN) Lipogenic Gene Expression (ACC, FASN) nSREBP-1c (Nucleus)->Lipogenic Gene Expression (ACC, FASN)

Caption: Insulin-mediated activation of the SREBP-1c pathway.[10][13]

ChREBP Pathway

Carbohydrate-Responsive Element-Binding Protein (ChREBP) is another critical transcription factor that is activated by high glucose levels and promotes the expression of genes involved in glycolysis and de novo lipogenesis.[15][16][17][18]

G High Glucose High Glucose Glucose Metabolites (e.g., Xylulose-5-P) Glucose Metabolites (e.g., Xylulose-5-P) High Glucose->Glucose Metabolites (e.g., Xylulose-5-P) PP2A PP2A Glucose Metabolites (e.g., Xylulose-5-P)->PP2A Activates ChREBP (Cytosol, inactive) ChREBP (Cytosol, inactive) PP2A->ChREBP (Cytosol, inactive) Dephosphorylates ChREBP (Nucleus, active) ChREBP (Nucleus, active) ChREBP (Cytosol, inactive)->ChREBP (Nucleus, active) Nuclear translocation Lipogenic & Glycolytic Gene Expression Lipogenic & Glycolytic Gene Expression ChREBP (Nucleus, active)->Lipogenic & Glycolytic Gene Expression

Caption: Glucose-mediated activation of the ChREBP pathway.[15][16]

Detailed Experimental Protocols

In Vivo Labeling with D₂O (Mouse Model)
  • Acclimation: Acclimate mice to individual housing and the specific diet for at least one week prior to the experiment.

  • Priming Dose: Administer an intraperitoneal (IP) injection of a priming dose of 99.9% D₂O in sterile saline to rapidly enrich the body water pool.[19] The typical dose is 20-35 µL per gram of body weight.

  • Maintenance: Provide drinking water enriched with 4-8% D₂O ad libitum for the duration of the experiment (typically 1-8 weeks).[15]

  • Sample Collection: At designated time points, collect blood via tail vein or cardiac puncture and harvest tissues of interest. Immediately flash-freeze tissues in liquid nitrogen to quench metabolic activity.

  • Body Water Enrichment: Determine the D₂O enrichment in body water from plasma or urine samples using gas chromatography-mass spectrometry (GC-MS) or a ketone-body exchange method.[1]

In Vitro Labeling of Cultured Cells with D₂O
  • Cell Culture: Culture cells to the desired confluency in their standard growth medium.

  • Labeling Medium: Prepare a labeling medium by supplementing the standard culture medium with a final concentration of 2-10% D₂O.[20][21]

  • Labeling: Replace the standard medium with the D₂O-containing labeling medium and incubate the cells for the desired time course (e.g., 0, 6, 12, 24, 48 hours).

  • Cell Harvesting: At each time point, wash the cells with ice-cold phosphate-buffered saline (PBS) and then harvest by scraping or trypsinization.

  • Quenching: Immediately quench metabolic activity by flash-freezing the cell pellets in liquid nitrogen. Store pellets at -80°C until lipid extraction.

Lipid Extraction

A common and effective method for extracting lipids from tissues and cells is a modified Folch or Bligh-Dyer method.

  • Homogenization: Homogenize the frozen tissue or cell pellet in a mixture of chloroform and methanol (typically 2:1 v/v).

  • Phase Separation: Add water or a saline solution to induce phase separation. The lower organic phase will contain the lipids.

  • Extraction: Collect the lower organic phase. Repeat the extraction of the upper aqueous phase with chloroform to maximize lipid recovery.

  • Drying: Combine the organic phases and dry the solvent under a stream of nitrogen gas.

  • Storage: Resuspend the dried lipid extract in a suitable solvent (e.g., chloroform/methanol) and store at -80°C under an inert atmosphere (e.g., argon) to prevent oxidation.[17]

Sample Preparation for Mass Spectrometry

For GC-MS Analysis of Fatty Acids:

  • Hydrolysis: Saponify the total lipid extract using a strong base (e.g., KOH in ethanol) to release the fatty acids from complex lipids.

  • Derivatization: Convert the free fatty acids into their more volatile methyl ester derivatives (FAMEs) by incubation with a methylating agent such as boron trifluoride in methanol.[22]

  • Extraction: Extract the FAMEs into an organic solvent like hexane.

  • Analysis: Analyze the FAMEs by GC-MS.

For LC-MS/MS Analysis of Intact Lipids:

  • Resuspension: Resuspend the dried lipid extract in a solvent compatible with the liquid chromatography system, often a mixture of isopropanol, acetonitrile, and water.

  • Internal Standards: Add a cocktail of deuterated or odd-chain lipid internal standards to the sample for quantification.

  • Analysis: Directly analyze the intact lipids by LC-MS/MS.

Mass Spectrometry Analysis

GC-MS for Fatty Acid Analysis:

  • Gas Chromatograph: Use a capillary column suitable for FAME separation (e.g., a polar column like a DB-23 or similar).

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range appropriate for the expected FAMEs. Use selected ion monitoring (SIM) for targeted quantification of specific fatty acids and their isotopologues to enhance sensitivity.[23]

LC-MS/MS for Intact Lipid Analysis:

  • Liquid Chromatograph: Employ a reversed-phase C18 or C30 column for separation of lipid species based on their hydrophobicity.[24]

  • Mass Spectrometer: Use an electrospray ionization (ESI) source, typically in both positive and negative ion modes to cover a broad range of lipid classes. High-resolution mass spectrometers (e.g., Orbitrap, Q-TOF) are advantageous for resolving the isotopic fine structure of deuterium-labeled lipids.[24][25]

Data Presentation and Interpretation

Calculation of Fractional Synthesis Rate (FSR)

The fractional synthesis rate (FSR) represents the percentage of a given lipid pool that is newly synthesized within a specific time period. It can be calculated using the following formula:

FSR (%) = (Enrichment of Lipid / (Enrichment of Body Water × N)) × 100

Where:

  • Enrichment of Lipid: The measured deuterium enrichment in the specific lipid of interest.

  • Enrichment of Body Water: The measured deuterium enrichment in the body water pool.

  • N: The maximum number of deuterium atoms that can be incorporated into the lipid molecule during its synthesis. This value can be determined experimentally or derived from theoretical calculations.[26][27]

Quantitative Data Summary

The following tables summarize representative quantitative data obtained from deuterium labeling studies in lipid research.

Table 1: Maximum Deuterium Incorporation (N) in Selected Lipids

LipidN (in vivo, rat)Reference
Palmitate21[26]
Cholesterol27[26]
Palmitate (liver)22[15]
Stearate (liver)24[15]
Cholesterol (liver)30[15]

Table 2: Fractional Synthesis Rates (FSR) of Lipids in Humans

LipidConditionFSRReference
VLDL-Triglyceride Fatty AcidsHealthy, typical diet~2 g/day [28]
CholesterolHealthy0.075 pool/day[5]

Table 3: Deuterium Incorporation into Phospholipids in Cultured Cells

Cell LineLipid ClassLabeling Time (h)% Deuterium Enrichment (example)Reference
HeLaPhosphatidylcholine24Varies by species[20]
Preadipocytes (3D culture)Triacylglycerols48Significantly reduced with macrophage co-culture[24][29]
HT-29 (cancer cells)Cholesterol14 daysIncreased in tumor vs. muscle[19]

Conclusion

Isotopic labeling with deuterium is a robust and informative technique for elucidating the complexities of lipid metabolism. Its application ranges from fundamental studies of metabolic pathways to preclinical and clinical investigations of diseases characterized by dysregulated lipid metabolism, such as non-alcoholic fatty liver disease (NAFLD), cardiovascular disease, and cancer. The detailed protocols and data interpretation frameworks presented in this guide provide a solid foundation for researchers to design and execute deuterium labeling experiments, ultimately contributing to a deeper understanding of lipid biology and the development of novel therapeutic strategies.

References

Exploratory

The deuterium switch: An in-depth guide to the role of deuterated compounds in scientific research

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern scientific research, particularly within drug discovery and development, the quest for molecules with optimized prop...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern scientific research, particularly within drug discovery and development, the quest for molecules with optimized properties is perpetual. One of the most subtle yet powerful strategies to emerge is the use of deuterated compounds. This involves the selective replacement of hydrogen atoms (¹H) with their stable, heavier isotope, deuterium (²H or D). While chemically similar, the doubling of mass in deuterium imparts significant changes to the physicochemical properties of a molecule, most notably through the kinetic isotope effect (KIE), without altering its fundamental chemical structure.[1][2] This seemingly minor modification can have profound implications for a compound's metabolic stability, pharmacokinetic profile, and even its toxicological properties.[2][3][4]

This technical guide provides a comprehensive overview of the core principles, applications, and methodologies involving deuterated compounds in scientific research. It is designed to serve as a valuable resource for researchers, scientists, and drug development professionals, offering in-depth insights into how the "deuterium switch" can be effectively leveraged to advance scientific understanding and develop safer, more effective therapeutics.[2] The guide will delve into the foundational science of the kinetic isotope effect, its application in drug metabolism and pharmacokinetics, and the use of deuterated compounds in analytical techniques such as NMR and mass spectrometry. Furthermore, it will provide detailed experimental protocols and visual representations of key concepts to facilitate practical application in a laboratory setting.

The Kinetic Isotope Effect: The Scientific Foundation of Deuteration

The primary rationale for using deuterium in drug design and other scientific research lies in the kinetic isotope effect (KIE). A carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than a corresponding carbon-hydrogen (C-H) bond.[5] This is because the greater mass of the deuterium nucleus (one proton and one neutron) compared to protium (a single proton) results in a lower zero-point energy for the C-D bond. Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate for any process where C-H bond cleavage is the rate-determining step.[5]

This primary kinetic isotope effect, expressed as the ratio of the rate constants (kH/kD), typically ranges from 2 to 8.[5] In the context of drug metabolism, many enzymatic reactions, particularly those catalyzed by the cytochrome P450 (CYP) family of enzymes, involve the oxidative cleavage of C-H bonds as a rate-limiting step.[6] By strategically replacing hydrogen with deuterium at these metabolically vulnerable positions, often referred to as "soft spots," the rate of metabolism can be significantly reduced.[2]

Quantitative Impact of the Kinetic Isotope Effect

The magnitude of the KIE can provide valuable insights into reaction mechanisms. The following table summarizes typical deuterium KIE values observed in various organic and enzymatic reactions.

Reaction TypeTypical kH/kD RangeReference
C-H Bond Cleavage in Oxidation2 - 8[5]
E2 Elimination3 - 8[7]
Enzymatic Hydride Transfer1.5 - 3.1[8]
N-demethylation (CYP-mediated)~2[4]

Applications in Drug Discovery and Development

The ability to modulate a molecule's metabolic fate through deuteration has significant implications for drug discovery and development. By improving a drug's pharmacokinetic profile, deuteration can lead to enhanced efficacy, improved safety, and better patient compliance.

Enhancing Metabolic Stability and Pharmacokinetics

A major challenge in drug development is poor metabolic stability, where a promising drug candidate is rapidly cleared from the body, diminishing its therapeutic potential. Selective deuteration can address this by slowing down metabolism, leading to several desirable pharmacokinetic changes:[9]

  • Increased Half-life (t½): A slower rate of metabolism means the drug remains in the body for a longer period.[1]

  • Increased Exposure (AUC): The total amount of drug the body is exposed to over time is enhanced.[10]

  • Reduced Clearance (CL): The rate at which the drug is removed from the body is decreased.[10]

  • Lower and Less Frequent Dosing: An extended half-life can allow for smaller doses to be administered less frequently, improving patient convenience and adherence to treatment.[11]

The following table provides a comparative summary of the pharmacokinetic parameters of several deuterated drugs and their non-deuterated counterparts.

DrugDeuterated AnalogIndicationKey Pharmacokinetic Changes with DeuterationReferences
TetrabenazineDeutetrabenazineHuntington's Disease~2-fold increase in AUC and t½ of active metabolites[3][12]
EnzalutamideDeutenzalutamideProstate Cancer102% increase in AUC in rats[2][4]
DoxophyllineDeuterated DoxophyllineAsthma, COPDTriggered multidirectional metabolic switch without improving pharmacokinetics[7]
DextromethorphanAVP-786Pseudobulbar AffectAllows for a lower dose of the metabolic inhibitor quinidine[13]
IvacaftorCTP-656Cystic FibrosisIncreased half-life from 12 to 15 hours[14]
Metabolic Switching

While the intended consequence of deuteration is often to slow metabolism at a specific site, it can sometimes lead to a phenomenon known as "metabolic switching."[5] In this scenario, the metabolic burden shifts from the deuterated site to other non-deuterated positions on the molecule. This can result in the formation of different metabolites, which may have altered pharmacological activity or toxicity profiles.[5][15] For example, studies on deuterated caffeine have shown that deuteration of one methyl group can attenuate oxidation at that position but may induce significant metabolic switching at the other non-deuterated methyl groups.[11]

Approved Deuterated Drugs: A Testament to the Strategy's Success

The therapeutic potential of deuterated compounds is underscored by the growing number of such drugs that have received regulatory approval. As of early 2024, several deuterated drugs are on the market, including:

  • Deutetrabenazine (Austedo®): The first deuterated drug approved by the FDA, used to treat chorea associated with Huntington's disease.[1][3]

  • Deucravacitinib (Sotyktu™): A novel, deuterated, selective TYK2 inhibitor for the treatment of plaque psoriasis.[1][16]

  • Deuruxolitinib (LEQSELVI™): A deuterated analog of ruxolitinib for the treatment of alopecia areata.[16]

  • Deutivacaftor (in ALYFTREK™): A component of a triple combination therapy for cystic fibrosis.[16]

Deuterated Compounds in Analytical Research

Beyond their therapeutic applications, deuterated compounds are invaluable tools in various analytical techniques, primarily due to their mass difference from their protio-analogs.

Internal Standards in Mass Spectrometry

In quantitative analysis using liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are widely used as internal standards.[12] Since they are chemically almost identical to the analyte of interest, they co-elute during chromatography and experience similar ionization effects in the mass spectrometer.[12] However, their different mass allows them to be distinguished from the analyte. By adding a known amount of the deuterated standard to a sample, it can be used to accurately normalize the analyte's signal, correcting for variations in sample preparation, injection volume, and instrument response.[12]

NMR Spectroscopy

Deuterated solvents are routinely used in Nuclear Magnetic Resonance (NMR) spectroscopy to avoid overwhelming signals from protonated solvents, which can obscure the signals of the analyte.[17] Additionally, deuterium NMR (²H NMR) can be used to determine the position and extent of deuterium incorporation in a molecule. For highly deuterated compounds where proton signals are weak, ²H NMR can be a powerful tool for structural verification and purity analysis.[17]

Experimental Protocols

This section provides detailed methodologies for key experiments involving deuterated compounds.

In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound and its deuterated analog.

Materials:

  • Test compounds (non-deuterated and deuterated stocks, e.g., 1 mM in DMSO)

  • Pooled liver microsomes (e.g., human, rat)

  • Phosphate buffer (100 mM, pH 7.4)

  • Magnesium chloride (MgCl₂) (3.3 mM)

  • NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Acetonitrile (ACN) containing an internal standard (a deuterated analog of a different compound or a structurally similar compound)

  • 96-well plates

  • Incubator/shaker (37°C)

  • Centrifuge

  • LC-MS/MS system

Procedure:

  • Preparation:

    • Prepare working solutions of the test compounds by diluting the stock solutions in buffer to the desired final concentration (e.g., 1 µM).

    • Prepare the liver microsomal suspension in phosphate buffer to the desired protein concentration (e.g., 0.5 mg/mL).

    • Prepare the NADPH regenerating system according to the manufacturer's instructions.

    • Prepare the quenching solution: ice-cold ACN with the internal standard.

  • Incubation:

    • In a 96-well plate, add the microsomal suspension.

    • Pre-warm the plate to 37°C for 5-10 minutes.

    • Initiate the reaction by adding the NADPH regenerating system.

    • Immediately add the test compound working solutions to their respective wells.

  • Sampling and Reaction Termination:

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the incubation mixture and add it to a separate 96-well plate containing the ice-cold ACN with the internal standard. This stops the enzymatic reaction and precipitates the proteins.[12]

  • Sample Processing:

    • After the final time point, centrifuge the plate to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Analyze the samples using a validated LC-MS/MS method to quantify the peak areas of the test compound and the internal standard.

  • Data Analysis:

    • Calculate the peak area ratio of the test compound to the internal standard for each time point.

    • Normalize the data by expressing the peak area ratio at each time point as a percentage of the ratio at time 0.

    • Plot the natural logarithm of the percent remaining versus time.

    • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

    • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

    • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) * (incubation volume / mg of microsomal protein).

    • Compare the t½ and CLint values between the deuterated and non-deuterated compounds.

Determination of the Deuterium Kinetic Isotope Effect (KIE)

Objective: To experimentally determine the primary deuterium KIE for a chemical or enzymatic reaction.

Methodology (Competitive Method):

This method involves reacting a mixture of the deuterated and non-deuterated starting materials and analyzing the isotopic composition of the product or the remaining starting material at a specific reaction conversion.

Materials:

  • Non-deuterated starting material

  • Deuterated starting material (at the position of interest)

  • Reagents and solvents for the reaction

  • Analytical instrument for isotopic analysis (e.g., NMR, Mass Spectrometry)

Procedure:

  • Prepare a Mixture: Prepare a solution containing a known ratio of the deuterated and non-deuterated starting materials (e.g., a 1:1 molar ratio).

  • Run the Reaction: Initiate the reaction and allow it to proceed to a low to moderate conversion (typically 10-20%). It is crucial not to let the reaction go to completion.

  • Quench the Reaction: Stop the reaction at the desired time point.

  • Isolate and Analyze:

    • Isolate either the unreacted starting material or the product.

    • Analyze the isotopic ratio (deuterated vs. non-deuterated) of the isolated compound using an appropriate analytical technique (e.g., ¹H NMR, ²H NMR, or mass spectrometry).

  • Calculate the KIE: The KIE (kH/kD) can be calculated using the following equation, where R₀ is the initial ratio of non-deuterated to deuterated starting material, Rₜ is the ratio at time t, and ƒ is the fraction of the reaction completion:

    kH/kD = log(1 - ƒ) / log(1 - ƒ * (Rₜ / R₀))

Note: A simpler method for reactions where a proton from the solvent is incorporated into the product involves running the reaction in a 50:50 mixture of H₂O and D₂O and analyzing the ratio of protonated to deuterated product by ¹H NMR.[18]

Quantitative NMR (qNMR) for Purity Assessment of Deuterated Compounds

Objective: To determine the purity of a deuterated compound using an internal standard.

Materials:

  • Deuterated analyte

  • Internal standard of known purity

  • Deuterated NMR solvent

  • High-precision analytical balance

  • NMR spectrometer

Procedure:

  • Sample Preparation:

    • Accurately weigh the deuterated analyte and the internal standard into the same vial. The internal standard should have at least one signal that does not overlap with the analyte's signals.

    • Dissolve the mixture in a precise volume of a suitable deuterated NMR solvent.

  • NMR Data Acquisition:

    • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis. This includes a long relaxation delay (D1) to ensure full relaxation of all protons.

  • Data Processing:

    • Process the spectrum with appropriate phasing and baseline correction.

  • Integration and Calculation:

    • Integrate a well-resolved signal from the analyte and a well-resolved signal from the internal standard.

    • Calculate the purity of the analyte using the following formula:

    Purity (%) = (Iₐ / Nₐ) * (Nₛ / Iₛ) * (Mₐ / Mₛ) * (mₛ / mₐ) * Pₛ

    Where:

    • I = integral value

    • N = number of protons for the integrated signal

    • M = molar mass

    • m = mass

    • P = purity of the standard

    • Subscripts 'a' and 's' refer to the analyte and standard, respectively.

Visualizing Deuteration in Action: Signaling Pathways and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key concepts related to the use of deuterated compounds in research.

Deucravacitinib Signaling Pathway

Deucravacitinib is a selective inhibitor of TYK2, a member of the Janus kinase (JAK) family. It allosterically inhibits TYK2 by binding to its regulatory pseudokinase (JH2) domain, thereby blocking the signaling of key inflammatory cytokines like IL-12, IL-23, and Type I interferons.[19]

Deucravacitinib_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space cluster_nucleus Nucleus IL-12 IL-12 Receptor Receptor IL-12->Receptor IL-23 IL-23 IL-23->Receptor IFN IFN IFN->Receptor TYK2 TYK2 Receptor->TYK2 activates JAK JAK Receptor->JAK activates STAT STAT TYK2->STAT phosphorylates JAK->STAT phosphorylates pSTAT pSTAT Gene_Expression Inflammatory Gene Expression pSTAT->Gene_Expression translocates to nucleus and alters Deucravacitinib Deucravacitinib Deucravacitinib->TYK2 allosterically inhibits

Deucravacitinib's mechanism of action.
General Experimental Workflow for Preclinical Evaluation of a Deuterated Drug Candidate

This workflow outlines the typical steps involved in the preclinical assessment of a deuterated drug candidate compared to its non-deuterated parent compound.

Experimental_Workflow cluster_in_vitro In Vitro Studies cluster_in_vivo In Vivo Studies (Animal Model) Metabolic_Stability Metabolic Stability Assay (Microsomes, Hepatocytes) Pharmacokinetics Pharmacokinetic Study (Single Dose, Oral/IV) Metabolic_Stability->Pharmacokinetics Permeability_Assay Permeability Assay (e.g., Caco-2) Permeability_Assay->Pharmacokinetics Plasma_Protein_Binding Plasma Protein Binding Plasma_Protein_Binding->Pharmacokinetics Efficacy_Study Efficacy Study Pharmacokinetics->Efficacy_Study Toxicity_Study Toxicity Study Pharmacokinetics->Toxicity_Study Data_Analysis Compare PK/PD and Safety Profiles Efficacy_Study->Data_Analysis Toxicity_Study->Data_Analysis Compound_Synthesis Synthesize Deuterated and Non-deuterated Compounds Compound_Synthesis->Metabolic_Stability Compound_Synthesis->Permeability_Assay Compound_Synthesis->Plasma_Protein_Binding Lead_Optimization Lead Candidate Selection/Optimization Data_Analysis->Lead_Optimization

Preclinical evaluation of a deuterated drug.
Typical Drug Metabolism Pathway

This diagram illustrates a simplified, generic pathway of drug metabolism, highlighting the role of Phase I and Phase II reactions.

Metabolism_Pathway cluster_phase1 Phase I Metabolism cluster_phase2 Phase II Metabolism Drug Drug CYP450 CYP450 Enzymes (Oxidation, Reduction, Hydrolysis) Drug->CYP450 C-H bond cleavage can be rate-limiting Excretion Excretion Drug->Excretion Unchanged Drug Phase1_Metabolite Phase I Metabolite (More Polar) CYP450->Phase1_Metabolite Conjugation Conjugation Enzymes (e.g., UGTs, SULTs) Phase1_Metabolite->Conjugation Phase2_Metabolite Phase II Metabolite (Water-Soluble) Conjugation->Phase2_Metabolite Phase2_Metabolite->Excretion

A simplified drug metabolism pathway.

Conclusion

Deuterated compounds have transitioned from being a niche tool in mechanistic studies to an integral component of modern scientific research, particularly in the realm of drug discovery and development. The strategic replacement of hydrogen with deuterium offers a powerful and elegant approach to fine-tune the metabolic and pharmacokinetic properties of molecules. As demonstrated by the growing pipeline of deuterated drug candidates and several approved medicines, the "deuterium switch" is a validated strategy for developing safer and more effective therapeutics.[2][13]

For researchers, a thorough understanding of the kinetic isotope effect and its implications is crucial for leveraging the full potential of deuteration. The experimental protocols and workflows provided in this guide offer a practical framework for the evaluation of deuterated compounds. As analytical techniques continue to advance, the precision with which we can study and apply the effects of deuteration will undoubtedly expand, further solidifying the role of these unique molecules in advancing science and medicine.

References

Foundational

Understanding the Kinetic Isotope Effect of CER8-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth exploration of the kinetic isotope effect (KIE) as it pertains to CER8-d9, a deuterated form of N-palmito...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the kinetic isotope effect (KIE) as it pertains to CER8-d9, a deuterated form of N-palmitoyl-6R-hydroxysphingosine. While specific experimental data on the kinetic isotope effect of CER8-d9 is not publicly available, this document serves as a foundational resource. It outlines the theoretical underpinnings of the KIE, the chemical nature of CER8-d9, and hypothetical experimental designs for its investigation. The provided methodologies and visualizations offer a framework for researchers to design and interpret studies aimed at understanding the metabolic fate and pharmacokinetics of this deuterated ceramide.

Introduction to the Kinetic Isotope Effect

The kinetic isotope effect is a phenomenon in which the rate of a chemical reaction is altered when an atom in one of the reactants is replaced by one of its isotopes.[1][2] This effect is most pronounced when the isotopic substitution involves a bond that is broken or formed in the rate-determining step of the reaction, known as a primary kinetic isotope effect.[3][4] The magnitude of the KIE is typically expressed as the ratio of the rate constant of the reaction with the lighter isotope (kL) to the rate constant of the reaction with the heavier isotope (kH).

For deuterium, the KIE (kH/kD) for a primary C-H bond cleavage can range from 1 to 8.[4] This significant difference arises from the greater mass of deuterium compared to protium, which leads to a lower zero-point vibrational energy for a C-D bond compared to a C-H bond.[4] Consequently, more energy is required to break a C-D bond, resulting in a slower reaction rate.[2]

In drug development, the deuterium kinetic isotope effect is strategically employed to slow down the metabolism of a drug.[5] By replacing hydrogen atoms at metabolically vulnerable positions with deuterium, the rate of enzymatic degradation, often mediated by cytochrome P450 enzymes, can be reduced. This can lead to improved pharmacokinetic properties, such as a longer half-life and increased drug exposure.

The Nature of CER8-d9

CER8-d9 is the deuterated form of CER8, also known as N-palmitoyl-6R-hydroxysphingosine. It is a type of ceramide, which are lipid molecules that are major components of the stratum corneum of the epidermis.[6]

Based on available product information, the key chemical properties of CER8-d9 are summarized in the table below.

PropertyValueSource
Chemical Name 13,13,14,14,15,15,16,16,16-nonadeuterio-N-[(E,2S,3R,6R)-1,3,6-trihydroxyoctadec-4-en-2-yl]hexadecanamide
Molecular Formula C34H58D9NO4[7]
Molecular Weight 562.96 g/mol [7]
Purity >99% (TLC)
Deuteration Nine deuterium atoms are located on the terminal methyl and adjacent methylene groups of the palmitoyl chain.

The deuteration at the terminal end of the fatty acid chain is significant. This region is a potential site for metabolic oxidation. Therefore, a kinetic isotope effect would be expected if the C-H (or C-D) bonds in this region are involved in the rate-determining step of its metabolism.

Hypothetical Investigation of the Kinetic Isotope Effect of CER8-d9

Potential Metabolic Pathways

Ceramides are metabolized through various enzymatic pathways. A primary route of degradation is hydrolysis by ceramidases to yield sphingosine and a fatty acid. Additionally, the fatty acid component can undergo oxidation. Given the deuteration on the palmitoyl chain of CER8-d9, a likely metabolic pathway to be affected by the kinetic isotope effect is omega-oxidation, followed by beta-oxidation.

cluster_0 Cellular Uptake cluster_1 Metabolic Pathways CER8-d9_ext Extracellular CER8-d9 CER8-d9_int Intracellular CER8-d9 CER8-d9_ext->CER8-d9_int Transport Hydrolysis Hydrolysis (Ceramidase) CER8-d9_int->Hydrolysis Omega_Ox Omega-Oxidation (CYP450) CER8-d9_int->Omega_Ox Sphingosine Sphingosine Hydrolysis->Sphingosine d9_Palmitic_Acid d9-Palmitic Acid Hydrolysis->d9_Palmitic_Acid d9_Dicarboxylic_Acid d9-Dicarboxylic Acid Omega_Ox->d9_Dicarboxylic_Acid Beta_Ox Beta-Oxidation Metabolites Further Metabolites Beta_Ox->Metabolites d9_Palmitic_Acid->Omega_Ox d9_Dicarboxylic_Acid->Beta_Ox

Potential metabolic pathways of CER8-d9.
Experimental Design for KIE Determination

A parallel experiment is a common method to determine the kinetic isotope effect.[8] This would involve two separate experiments, one with CER8 and one with CER8-d9, under identical conditions.

cluster_0 Preparation cluster_1 Incubation cluster_2 Analysis cluster_3 Data Interpretation Prep_CER8 Prepare CER8 (non-deuterated) stock solution Incubate_CER8 Incubate CER8 with liver microsomes (or relevant enzyme system) Prep_CER8->Incubate_CER8 Prep_CER8d9 Prepare CER8-d9 stock solution Incubate_CER8d9 Incubate CER8-d9 with liver microsomes (or relevant enzyme system) Prep_CER8d9->Incubate_CER8d9 Quench_Analyze_CER8 Quench reaction at various time points and analyze by LC-MS Incubate_CER8->Quench_Analyze_CER8 Quench_Analyze_CER8d9 Quench reaction at various time points and analyze by LC-MS Incubate_CER8d9->Quench_Analyze_CER8d9 Plot_CER8 Plot disappearance of CER8 over time Quench_Analyze_CER8->Plot_CER8 Plot_CER8d9 Plot disappearance of CER8-d9 over time Quench_Analyze_CER8d9->Plot_CER8d9 Calculate_k Calculate rate constants (kH and kD) Plot_CER8->Calculate_k Plot_CER8d9->Calculate_k Calculate_KIE Calculate KIE = kH / kD Calculate_k->Calculate_KIE

Workflow for determining the KIE of CER8-d9.
Detailed Experimental Protocol

The following is a hypothetical, generalized protocol for an in vitro metabolism study to determine the KIE of CER8-d9.

Objective: To determine the rate of metabolism of CER8 and CER8-d9 in human liver microsomes and calculate the kinetic isotope effect.

Materials:

  • CER8 and CER8-d9

  • Human Liver Microsomes (HLM)

  • NADPH regenerating system (e.g., G6P, G6PD, NADP+)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (for quenching)

  • Internal standard for LC-MS analysis

  • LC-MS system

Procedure:

  • Preparation of Incubation Mixtures:

    • Prepare stock solutions of CER8 and CER8-d9 in a suitable organic solvent (e.g., DMSO).

    • In separate microcentrifuge tubes, prepare incubation mixtures containing phosphate buffer, HLM, and the NADPH regenerating system.

  • Initiation of Reaction:

    • Pre-warm the incubation mixtures to 37°C.

    • Initiate the metabolic reaction by adding a small volume of the CER8 or CER8-d9 stock solution to the respective tubes.

  • Time Course Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a volume of ice-cold acetonitrile containing an internal standard.

  • Sample Processing:

    • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

    • Transfer the supernatant to new vials for LC-MS analysis.

  • LC-MS Analysis:

    • Analyze the samples by LC-MS to quantify the remaining concentrations of CER8 and CER8-d9 at each time point.

  • Data Analysis:

    • Plot the natural logarithm of the remaining substrate concentration versus time for both CER8 and CER8-d9.

    • Determine the first-order rate constants (kH for CER8 and kD for CER8-d9) from the slope of the linear portion of the plots.

    • Calculate the KIE as the ratio of kH/kD.

Interpretation of Potential Results

The magnitude of the calculated KIE would provide insight into the rate-determining step of CER8-d9 metabolism.

Hypothetical KIE (kH/kD)InterpretationImplication for Drug Development
~ 1 No significant KIE. C-H bond cleavage at the deuterated positions is not the rate-determining step.Deuteration at this position is unlikely to significantly alter the metabolic clearance of the molecule.
> 1 (e.g., 2-7) A significant primary KIE. C-H bond cleavage at the deuterated positions is likely the rate-determining step of metabolism.Deuteration has successfully slowed down the metabolism, potentially leading to improved pharmacokinetic properties.
< 1 An inverse KIE. This is less common but can occur in certain enzymatic reactions.The deuterated compound is metabolized faster. This would be an undesirable outcome for drug development.

Conclusion

While specific experimental data for the kinetic isotope effect of CER8-d9 are not yet available, the principles of KIE provide a strong theoretical basis for its potential utility in modulating the metabolism of this ceramide. The strategic placement of deuterium on the palmitoyl chain suggests a deliberate design to leverage the KIE to enhance its metabolic stability. The experimental framework outlined in this guide provides a clear path for researchers to investigate this effect. The results of such studies would be highly valuable for the continued development and application of deuterated sphingolipids in both research and therapeutic contexts.

References

Exploratory

A Technical Guide to the Applications of Stable Isotope-Labeled Sphingolipids

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth overview of the critical role stable isotope-labeled sphingolipids play in modern research and development. From elucidating...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical role stable isotope-labeled sphingolipids play in modern research and development. From elucidating complex metabolic pathways to enabling precise quantification for clinical biomarker discovery, these tools are indispensable for advancing our understanding of cellular biology and disease. We will explore the core applications, provide detailed experimental protocols, and present quantitative data and pathway diagrams to facilitate practical implementation in a laboratory setting.

Core Application: Quantitative Sphingolipidomics via Isotope Dilution Mass Spectrometry

The most prevalent application of stable isotope-labeled sphingolipids is their use as internal standards for quantitative analysis by mass spectrometry (MS).[1][2] The principle of isotope dilution MS is based on adding a known quantity of a stable isotope-labeled version of the analyte to a sample at the beginning of the workflow.[3] These labeled standards, which contain heavy isotopes like deuterium (²H) or carbon-13 (¹³C), are chemically and physically almost identical to their endogenous counterparts.[1][2] This ensures they behave similarly during sample extraction, derivatization, and ionization, effectively correcting for sample loss and variations in instrument response.[2][3] By measuring the ratio of the signal from the endogenous (light) analyte to the exogenous (heavy) internal standard, highly accurate and precise quantification can be achieved.[3][4]

This technique is the gold standard for sphingolipidomics—the comprehensive, quantitative analysis of all sphingolipid species within a biological system.[1][5] Given that many sphingolipids are present in very low amounts (picomole to nanomole), the high sensitivity and specificity of liquid chromatography-tandem mass spectrometry (LC-MS/MS) are essential for their detection.[1][6]

Commonly Used Stable Isotope-Labeled Sphingolipid Standards

A variety of labeled standards are available, allowing for the quantification of different sphingolipid classes. The label is most often introduced in the N-acyl chain or the sphingosine backbone.[1][7]

Internal Standard ClassExample Labeled CompoundIsotopeCommon Use
Sphingoid BasesSphingosine-d₇Deuterium (⁷H)Quantification of Sphingosine (Sph)
CeramidesC18 Ceramide-d₃ (d18:1/18:0-d₃)Deuterium (³H)Quantification of C18 Ceramide
DihydroceramidesC18 dihydro Ceramide-d₃Deuterium (³H)Quantification of Dihydroceramides (dhCer)
SphingomyelinsC16 Sphingomyelin-¹³C (d18:1/16:0-¹³C)Carbon-13 (¹³C)Quantification of Sphingomyelin (SM)
GlucosylceramidesC16 Glucosylceramide-d₃Deuterium (³H)Quantification of Glucosylceramide (GlcCer)
GalactosylceramidesC18 Galactosylceramide-d₃₅Deuterium (³⁵H)Quantification of Galactosylceramide (GalCer)
Sphingoid Base PhosphatesSphingosine-1-Phosphate-d₇Deuterium (⁷H)Quantification of Sphingosine-1-Phosphate (S1P)
Ceramide PhosphatesC18 Ceramide-1-Phosphate-d₃Deuterium (³H)Quantification of Ceramide-1-Phosphate (C1P)
LactosylceramidesC16 Lactosylceramide-d₃Deuterium (³H)Quantification of Lactosylceramide (LacCer)

A selection of commercially available stable isotope-labeled standards. The notation (e.g., d18:1/18:0) refers to the sphingoid base and N-acyl chain lengths, respectively.[1][7][8]

Experimental Workflow for Quantitative Sphingolipid Analysis

The general workflow for targeted sphingolipid quantification involves sample preparation, lipid extraction, and LC-MS/MS analysis.[2]

General workflow for quantitative sphingolipid analysis.[2]
Detailed Experimental Protocol: Lipid Extraction from Cultured Cells

This protocol provides a robust method for extracting sphingolipids from adherent cultured cells for subsequent LC-MS/MS analysis.[2]

  • Cell Lysis and Standard Spiking :

    • Aspirate the culture medium and wash cells with ice-cold phosphate-buffered saline (PBS).

    • Add 1 mL of ice-cold PBS to the plate and scrape the cells.

    • Transfer the cell suspension to a microcentrifuge tube.

    • Add a known amount of the stable isotope-labeled internal standard cocktail to the cell suspension.

  • Protein Precipitation and Phase Separation :

    • Add 500 µL of methanol and vortex for 30 seconds to precipitate proteins.[2]

    • Add 250 µL of chloroform and vortex for 30 seconds.[2]

    • Incubate on ice for 10 minutes.

    • Centrifuge at 16,000 x g for 10 minutes at 4°C.[2]

  • Lipid Recovery and Reconstitution :

    • Carefully transfer the supernatant (containing lipids) to a new glass tube.

    • Dry the supernatant under a gentle stream of nitrogen gas.[2]

    • Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., Acetonitrile/Water 60:40 v/v with 0.1% formic acid and 10 mM ammonium formate).[2]

    • Transfer the reconstituted sample to an autosampler vial for injection.

Example LC-MS/MS Parameters

Quantification is typically performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for each analyte and its corresponding internal standard.

Sphingolipid ClassAnalyte ExamplePrecursor Ion (m/z)Product Ion (m/z)Application
Ceramide C16:0 Ceramide538.7264.3Ceramide Kinetics[9][10]
[¹³C₁₆]C16:0 Ceramide (IS)554.7264.3Internal Standard[9][10]
Dihydroceramide C16:0 Dihydroceramide540.6266.4Ceramide Kinetics[9]
Sphingosine-1-P Sphingosine-1-Phosphate380.4264.4S1P Quantification[11]
C17-S1P (IS)366.3250.3Internal Standard[11]
Glucosylceramide C17:0 Glucosylceramide714.58264.3GSL Metabolism[12]

This table shows example MRM transitions used for the quantification of specific sphingolipids and their internal standards (IS). The product ion at m/z 264.3 is characteristic of the sphingosine backbone.[9][10][11][12]

Core Application: Metabolic Flux Analysis and Pathway Tracing

Stable isotope labeling enables the dynamic tracking of sphingolipid metabolism, providing insights into the rates of synthesis, turnover, and interconversion that cannot be obtained from static concentration measurements alone.[13][14] In these experiments, cells or organisms are supplied with a labeled precursor, such as ¹³C-serine, ¹³C-palmitate, or ²H₂O (heavy water), which gets incorporated into newly synthesized sphingolipids.[9][15][16] By monitoring the rate of label incorporation into downstream metabolites over time, researchers can quantify metabolic fluxes through specific pathways.[17][18]

This approach is powerful for:

  • Determining the activity of key enzymes in sphingolipid metabolism.[19]

  • Identifying metabolic bottlenecks or shunts in disease states.

  • Evaluating the mechanism of action of drugs that target sphingolipid pathways.[10][20]

Key Sphingolipid Metabolic Pathways

A. De Novo Sphingolipid Biosynthesis

The de novo pathway begins in the endoplasmic reticulum with the condensation of serine and palmitoyl-CoA, leading to the formation of the central sphingolipid intermediate, ceramide.[16][21]

Key steps of the de novo sphingolipid synthesis pathway.[16][21]

B. The Ceramide Hub: A Central Signaling Intermediate

Ceramide sits at the center of sphingolipid metabolism and can be converted into various other bioactive lipids, such as sphingomyelin, complex glycosphingolipids, and sphingosine-1-phosphate (S1P), which often have opposing cellular functions.[2][21] For instance, ceramide is often associated with pro-apoptotic signals, whereas S1P promotes cell proliferation and survival.[21]

Ceramide as a central hub for sphingolipid metabolism.[2][21]
Protocol: In Vitro De Novo Synthesis Assay Using Labeled Precursors

This cell-free assay uses rat liver microsomes to monitor the entire de novo synthesis pathway by supplying stable isotope-labeled precursors.[16][21]

  • Reaction Mixture Preparation :

    • Prepare a reaction buffer containing rat liver microsomes, cofactors (ATP, CoA, NADPH, NADH), and the stable isotope-labeled substrates: palmitate-d₃ and L-serine-d₃.[16]

    • For inhibitor studies, add compounds like myriocin (an SPT inhibitor) to the mixture.[21]

  • Incubation :

    • Incubate the reaction mixture at 37°C for a specified time course (e.g., 0, 15, 30, 60, 120 minutes) to allow for enzymatic conversions.

  • Reaction Quenching and Extraction :

    • Stop the reaction by adding a solvent mixture (e.g., chloroform/methanol).

    • Spike with internal standards (e.g., Cer d18:1/17:0) for quantification.[21]

    • Perform lipid extraction as described in the previous protocol.

  • LC-MS/MS Analysis :

    • Analyze the samples to measure the peak areas of the newly synthesized, labeled intermediates (e.g., 3-ketosphinganine-d₅, sphinganine-d₅, C16 dihydroceramide-d₈, and C16 ceramide-d₈).[16][21]

    • Relate the peak areas of the labeled analytes to the internal standards to determine their relative abundance over time.[21]

Quantitative Data: Effect of Inhibitors on De Novo Synthesis

Using the in vitro assay, researchers can quantify the impact of enzymatic inhibitors on the pathway.

Labeled MetaboliteControl (Relative AUC)+ Myriocin (SPT Inhibitor)+ Fumonisin B₁ (CerS Inhibitor)
3-Ketosphinganine-d₅ 1.0 ± 0.1Not Detected1.1 ± 0.2
Sphinganine-d₅ 1.0 ± 0.15Not Detected1.2 ± 0.1
C16 dhCeramide-d₈ 1.0 ± 0.2Not DetectedNot Detected
C16 Ceramide-d₈ 1.0 ± 0.2Not DetectedNot Detected

Table summarizing the expected relative changes in the Area Under the Curve (AUC) for de novo synthesized sphingolipids in the presence of specific inhibitors. Data is conceptualized based on findings from microsomal assays.[16][21]

Core Application: Drug Development and Disease Research

Stable isotope-labeled sphingolipids are crucial in drug development and for investigating the pathophysiology of diseases linked to sphingolipid dysregulation, such as cancer, neurodegenerative disorders, and metabolic diseases.[2][6]

  • Target Validation and Efficacy : By tracing metabolic fluxes, researchers can confirm that a drug candidate effectively inhibits its intended enzyme target in a cellular or in vivo model. For example, the effect of myriocin, an inhibitor of the first step in sphingosine biosynthesis, can be precisely quantified by measuring the reduced incorporation of labeled precursors into downstream ceramides.[9][10][20]

  • Biomarker Discovery and Monitoring : Quantitative LC-MS/MS methods using labeled standards can be used to validate potential sphingolipid biomarkers in patient samples (e.g., plasma, tissue biopsies), helping to diagnose disease or monitor therapeutic response.[22]

  • Pharmacokinetic Studies : Deuterated versions of drug candidates can be used in pharmacokinetic studies. The deuterium substitution can sometimes slow the rate of metabolic breakdown (the "kinetic isotope effect"), which can be exploited to improve a drug's metabolic stability and half-life.[23]

Conclusion

Stable isotope-labeled sphingolipids, in conjunction with modern mass spectrometry, provide an unparalleled toolkit for researchers, clinicians, and pharmaceutical scientists. These reagents are fundamental to achieving the accuracy and precision required for quantitative sphingolipidomics, the dynamic insights needed for metabolic flux analysis, and the mechanistic understanding essential for developing novel therapeutics. The protocols and data presented in this guide offer a framework for harnessing the power of these tools to explore the complex and vital roles of sphingolipids in health and disease.

References

Foundational

6R-Hydroxysphingosine: A Technical Guide to its Discovery, Significance, and Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract 6R-hydroxysphingosine is a crucial sphingoid base predominantly found in human skin ceramides, playing a vital role in...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

6R-hydroxysphingosine is a crucial sphingoid base predominantly found in human skin ceramides, playing a vital role in maintaining the integrity of the skin's permeability barrier. Its discovery has unveiled a new layer of complexity in sphingolipid biology and its connection to skin health and disease. Notably, diminished levels of ceramides containing 6R-hydroxysphingosine have been linked to inflammatory skin conditions such as atopic dermatitis, highlighting its potential as a biomarker and therapeutic target. This technical guide provides a comprehensive overview of the discovery, synthesis, biological significance, and analytical methodologies related to 6R-hydroxysphingosine. It includes detailed experimental protocols, quantitative data, and visual representations of key pathways and workflows to serve as a valuable resource for researchers in dermatology, lipidomics, and drug development.

Discovery and Chemical Structure

Ceramides containing the previously unknown long-chain base 6-hydroxysphingosine were first identified in human skin.[1][2] Subsequent research confirmed the presence of free 6-hydroxysphingosine in human skin surface lipids, accounting for a significant portion of the total free sphingoid bases.[2] The stereochemistry of the hydroxyl group at the 6th position has been determined to be the (R)-configuration, leading to the designation 6R-hydroxysphingosine.

The structure of 6R-hydroxysphingosine consists of an 18-carbon chain with a characteristic C4-C5 trans double bond, an amino group at C2, and hydroxyl groups at C1, C3, and C6. This unique tri-hydroxyl structure, particularly the hydroxylation at the C6 position, imparts distinct biophysical properties to the ceramides that incorporate it.

Biological Significance and Role in Skin Barrier Function

6R-hydroxysphingosine is a fundamental component of several classes of ceramides found in the stratum corneum, the outermost layer of the epidermis. These ceramides, including CER[NH] (non-hydroxy fatty acid linked to 6-hydroxysphingosine) and CER[AH] (alpha-hydroxy fatty acid linked to 6-hydroxysphingosine), are essential for the formation and maintenance of the skin's permeability barrier.[3]

The skin barrier's primary function is to prevent excessive transepidermal water loss (TEWL) and protect the body from external insults. Ceramides, along with cholesterol and free fatty acids, form highly organized lamellar structures in the extracellular spaces of the stratum corneum, which are critical for this barrier function.

Studies have shown that ceramides containing 6-hydroxysphingosine contribute to the formation of a unique long-periodicity lamellar phase within the stratum corneum lipids. This specific organization is thought to be crucial for the skin's ability to resist the flux of ions and maintain hydration. The additional hydroxyl group in 6R-hydroxysphingosine can participate in hydrogen bonding networks, potentially leading to a more rigid and less permeable lipid matrix.

Association with Atopic Dermatitis

A significant body of research has linked alterations in the ceramide profile of the stratum corneum to the pathophysiology of atopic dermatitis (AD), a chronic inflammatory skin disease characterized by a defective skin barrier. Multiple studies have reported a decrease in the total ceramide content in the skin of individuals with AD.[3] More specifically, a reduction in the levels of ceramides containing 6-hydroxysphingosine has been observed in the lesional and non-lesional skin of AD patients.[3]

This deficiency in 6-hydroxysphingosine-containing ceramides is believed to contribute to the impaired barrier function seen in AD, leading to increased TEWL, dry skin, and enhanced susceptibility to allergens and irritants. The restoration of these specific ceramide levels is therefore a key strategy in the development of therapeutic skincare for atopic dermatitis.

Quantitative Data

The following table summarizes the relative abundance of 6-hydroxysphingosine-containing ceramide classes in the stratum corneum of healthy individuals and compares it with findings in atopic dermatitis patients.

Ceramide ClassSphingoid BaseFatty AcidRelative Abundance in Healthy Human Stratum Corneum (%)[4][5]Alteration in Atopic Dermatitis[3]
CER[NH] 6-HydroxysphingosineNon-hydroxy23.4Decreased
CER[AH] 6-Hydroxysphingosineα-Hydroxy9.1-
CER[EOH] 6-Hydroxysphingosineω-Esterified-Decreased

Note: The exact percentages can vary between studies and analytical methods. The alterations in atopic dermatitis are generally reported as a decrease compared to healthy controls.

Signaling Pathways

While the structural role of 6R-hydroxysphingosine in the skin barrier is well-documented, its direct involvement in specific signaling pathways is an area of ongoing research. As a sphingolipid, it is a precursor to other bioactive molecules and its metabolism is intertwined with the broader sphingolipid signaling network.

The general sphingolipid metabolic pathway involves the conversion of sphingosine to sphingosine-1-phosphate (S1P) by sphingosine kinases (SphK). S1P is a potent signaling molecule that regulates various cellular processes in keratinocytes, including differentiation, proliferation, and inflammatory responses, through its interaction with S1P receptors (S1PRs). It is plausible that 6R-hydroxysphingosine can also be phosphorylated to form 6-hydroxy-sphingosine-1-phosphate, which may have unique signaling properties.

The diagram below illustrates a potential signaling cascade involving sphingolipid metabolism in keratinocytes, which could be influenced by the availability of 6R-hydroxysphingosine.

Sphingolipid_Signaling_in_Keratinocytes cluster_extracellular Extracellular cluster_membrane Plasma Membrane cluster_intracellular Intracellular S1P_ext S1P S1PR S1P Receptor (S1PR) S1P_ext->S1PR Cellular_Response Cellular Responses (Differentiation, Proliferation, Inflammation) S1PR->Cellular_Response G-protein signaling Ceramide Ceramide (containing 6R-hydroxysphingosine) 6R_HS 6R-Hydroxysphingosine Ceramide->6R_HS Ceramidase S1P_int Sphingosine-1-Phosphate (S1P) 6R_HS->S1P_int SphK SphK Sphingosine Kinase (SphK) S1P_int->S1P_ext Export S1P_int->Cellular_Response Intracellular target Ceramidase Ceramidase

Caption: Potential signaling pathways involving 6R-hydroxysphingosine metabolism.

Experimental Protocols

Synthesis of 6R-Hydroxysphingosine

A notable synthetic route towards 6-hydroxysphingosine utilizes a cross-metathesis strategy.[4][6] This approach involves the coupling of a protected sphingosine head group with a long-chain fatty acid alkene.

Experimental Workflow for Synthesis:

Synthesis_Workflow Start Protected Sphingosine Head Allylic Alcohol CM Cross-Metathesis Reaction (Grubbs II catalyst, CuI) Start->CM Alkene Long-chain Fatty Acid Alkene with Allylic Alcohol Alkene->CM Coupled Coupled Product CM->Coupled Deprotection Deprotection Steps Coupled->Deprotection Final 6-Hydroxysphingosine Deprotection->Final

Caption: Workflow for the synthesis of 6-hydroxysphingosine.

Detailed Methodology (Conceptual):

  • Protection: The sphingosine head allylic alcohol is protected, for instance, with a cyclic carbonate moiety, to ensure selective reaction during the cross-metathesis step.

  • Cross-Metathesis: The protected sphingosine derivative is reacted with a long-chain fatty acid alkene, also containing an allylic alcohol, in the presence of a Grubbs II catalyst and a copper(I) iodide (CuI) co-catalyst. This reaction forms the carbon-carbon double bond that links the two fragments.

  • Deprotection: The protecting groups are removed from the coupled product to yield the final 6-hydroxysphingosine. This typically involves hydrolysis of the carbonate and any other protecting groups used.

  • Purification: The final product is purified using chromatographic techniques, such as column chromatography, to obtain pure 6R-hydroxysphingosine.

Extraction and Quantification of 6R-Hydroxysphingosine from Stratum Corneum

The analysis of 6R-hydroxysphingosine from skin samples typically involves lipid extraction followed by quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Workflow for Extraction and Analysis:

Extraction_Analysis_Workflow Sample Stratum Corneum Sample (Tape Stripping) Extraction Lipid Extraction (e.g., Bligh-Dyer method) Sample->Extraction Extract Lipid Extract Extraction->Extract LCMS LC-MS/MS Analysis Extract->LCMS Data Quantification of 6-Hydroxysphingosine and its Ceramides LCMS->Data

Caption: Workflow for extraction and analysis of 6R-hydroxysphingosine.

Detailed Methodology:

  • Sample Collection: Stratum corneum samples are collected from the skin surface using a non-invasive technique such as tape stripping.

  • Lipid Extraction:

    • The tape strips are immersed in a solvent mixture, typically chloroform:methanol, to extract the lipids.

    • A modified Bligh-Dyer extraction is often employed. The sample is homogenized in a chloroform:methanol:water mixture.

    • After centrifugation, the lower organic phase containing the lipids is collected.

    • The solvent is evaporated under a stream of nitrogen.

  • Sample Preparation for LC-MS/MS:

    • The dried lipid extract is reconstituted in a suitable solvent, such as methanol or a mobile phase-like solvent mixture.

    • Internal standards, such as deuterated analogs of sphingolipids, are added for accurate quantification.

  • LC-MS/MS Analysis:

    • Chromatographic Separation: The lipid extract is injected into a liquid chromatograph. A C18 or C8 reversed-phase column is commonly used to separate the different lipid species. A gradient elution with mobile phases containing solvents like methanol, acetonitrile, and water with additives like formic acid or ammonium formate is employed.

    • Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operated in positive ion mode.

    • Quantification: The quantification of 6R-hydroxysphingosine and its ceramide derivatives is performed using multiple reaction monitoring (MRM). Specific precursor-to-product ion transitions are monitored for each analyte and its corresponding internal standard. The peak area ratios of the analyte to the internal standard are used to construct a calibration curve and determine the concentration in the sample.

Therapeutic Potential and Future Directions

The established link between reduced levels of 6R-hydroxysphingosine-containing ceramides and atopic dermatitis makes this molecule and its derivatives promising targets for therapeutic intervention. Topical formulations containing synthetic or naturally-derived ceramides that include 6R-hydroxysphingosine may help to restore the skin barrier, reduce TEWL, and alleviate the symptoms of atopic dermatitis.

Future research should focus on:

  • Elucidating the specific signaling pathways modulated by 6R-hydroxysphingosine and its phosphorylated metabolite.

  • Developing more efficient and scalable synthetic routes for the production of 6R-hydroxysphingosine and its ceramide derivatives.

  • Conducting clinical trials to evaluate the efficacy of topical formulations containing 6R-hydroxysphingosine in the treatment of atopic dermatitis and other dry skin conditions.

  • Investigating the role of 6R-hydroxysphingosine in other skin disorders and in the aging process.

By deepening our understanding of this unique sphingolipid, we can pave the way for novel and more effective strategies for maintaining skin health and treating dermatological diseases.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for Quantitative Analysis of Ceramides Using CER8-d9 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals Introduction Ceramides are a class of bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides are a class of bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell cycle regulation, and cellular stress responses. Alterations in ceramide levels have been implicated in various diseases, such as cancer, neurodegenerative disorders, and metabolic syndrome. Consequently, the accurate and precise quantification of specific ceramide species is paramount for advancing our understanding of their physiological and pathological roles.

This document provides detailed application notes and protocols for the quantitative analysis of ceramides in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, CER8-d9 (Ceramide (d18:1/8:0-d9)), is highlighted as a crucial component for ensuring high accuracy and precision by correcting for variability during sample preparation and analysis.

Principle of Using a Deuterated Internal Standard

A deuterated internal standard like CER8-d9 is chemically identical to the analyte of interest (endogenous C8-ceramide) but has a higher mass due to the replacement of hydrogen atoms with deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. Because they share very similar physicochemical properties, the deuterated standard co-elutes with the analyte during chromatography and experiences similar extraction efficiencies and ionization suppression or enhancement. By adding a known amount of CER8-d9 to each sample, calibration standard, and quality control sample, the ratio of the analyte's peak area to the internal standard's peak area can be used for accurate quantification, effectively normalizing for variations in the analytical process.[1][2][3]

Quantitative Data Summary

The following tables summarize the expected performance of a well-validated LC-MS/MS method for ceramide quantification using a deuterated internal standard. The data is representative of the performance achievable for various ceramide species, including those similar to C8-ceramide.

Table 1: Method Validation Parameters for Ceramide Analysis

ParameterTypical PerformanceReference
Linearity (R²)> 0.99[1][3][4]
Lower Limit of Quantification (LLOQ)0.02 - 10 ng/mL[3][5]
Intra-day Precision (%CV)< 15%[1][3]
Inter-day Precision (%CV)< 15%[1][3]
Accuracy (%RE)± 15%[1][3]
Extraction Recovery98 - 109%[1][2][3]

Table 2: Representative Multiple Reaction Monitoring (MRM) Transitions

CompoundPrecursor Ion (m/z)Product Ion (m/z)Polarity
Ceramide (d18:1/8:0)426.4264.3Positive
CER8-d9 (Internal Standard) 435.4 264.3 Positive
Ceramide (d18:1/16:0)538.5264.4Positive
Ceramide (d18:1/18:0)566.5264.4Positive
Ceramide (d18:1/24:0)650.6264.4Positive
Ceramide (d18:1/24:1)648.6264.4Positive

Note: The product ion at m/z 264.3 corresponds to the sphingosine backbone.

Experimental Protocols

Sample Preparation: Protein Precipitation (for Plasma/Serum)

This protocol is a rapid and effective method for extracting ceramides from plasma or serum samples.

Materials:

  • Biological sample (e.g., human plasma)

  • CER8-d9 internal standard working solution (in methanol)

  • Ice-cold methanol

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

Procedure:

  • Pipette 50 µL of plasma or serum into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the CER8-d9 internal standard working solution.

  • Add 200 µL of ice-cold methanol.

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube or an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Liquid-Liquid Extraction (for Tissues)

This protocol is suitable for extracting ceramides from homogenized tissue samples.

Materials:

  • Homogenized tissue sample

  • CER8-d9 internal standard working solution (in methanol)

  • Chloroform

  • Methanol

  • Water (LC-MS grade)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • To 100 µL of tissue homogenate, add 10 µL of the CER8-d9 internal standard working solution.

  • Add 375 µL of a chloroform:methanol (1:2, v/v) mixture and vortex for 1 minute.

  • Add 125 µL of chloroform and vortex for 1 minute.

  • Add 125 µL of water and vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

  • Carefully collect the lower organic phase, which contains the lipids.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Isopropanol (e.g., 50:50, v/v)

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Gradient:

    • 0-2 min: 60% B

    • 2-12 min: 60% to 100% B

    • 12-15 min: 100% B

    • 15.1-18 min: 60% B (re-equilibration)

Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Source Temperature: 140°C

  • Desolvation Temperature: 600°C

  • Capillary Voltage: 2.5 kV

  • Cone Voltage: 40 V

  • Collision Energy: Optimized for each ceramide species (typically 20-60 eV)

Mandatory Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Biological Sample (Plasma/Tissue) add_is Add CER8-d9 Internal Standard sample->add_is extract Protein Precipitation or Liquid-Liquid Extraction add_is->extract centrifuge Centrifugation extract->centrifuge collect Collect Supernatant/Organic Layer centrifuge->collect dry_recon Evaporation & Reconstitution collect->dry_recon lc LC Separation (C18 Column) dry_recon->lc ms Mass Spectrometry (ESI+, MRM) lc->ms integrate Peak Integration ms->integrate ratio Calculate Peak Area Ratio (Analyte/Internal Standard) integrate->ratio quantify Quantification using Calibration Curve ratio->quantify sphingolipid_metabolism cluster_denovo De Novo Synthesis cluster_breakdown Catabolism & Signaling cluster_complex Complex Sphingolipids palmitoyl_coa Palmitoyl-CoA + Serine keto_sphinganine 3-Ketosphinganine palmitoyl_coa->keto_sphinganine SPT sphinganine Sphinganine (Dihydrosphingosine) keto_sphinganine->sphinganine 3-KSR dihydroceramide Dihydroceramide sphinganine->dihydroceramide CerS ceramide Ceramide dihydroceramide->ceramide DEGS1 sphingosine Sphingosine ceramide->sphingosine Ceramidase sm Sphingomyelin ceramide->sm SMS glucosylceramide Glucosylceramide ceramide->glucosylceramide GCS cluster_breakdown cluster_breakdown cluster_complex cluster_complex sphingosine->ceramide CerS s1p Sphingosine-1-Phosphate (S1P) sphingosine->s1p SphK s1p->sphingosine SPP sm->ceramide SMase ceramide_apoptosis c8_ceramide Exogenous C8-Ceramide ros Increased Reactive Oxygen Species (ROS) c8_ceramide->ros sod_switch SOD1 to SOD2 Switch ros->sod_switch apoptosis Apoptosis ros->apoptosis cyclin_d1 Cyclin D1 Accumulation sod_switch->cyclin_d1 g1_arrest Cell Cycle G1 Arrest cyclin_d1->g1_arrest g1_arrest->apoptosis

References

Application

Quantitative Analysis of Ceramides using LC-MS with CER8-d9 Internal Standard

Application Note and Protocol For Researchers, Scientists, and Drug Development Professionals Introduction Ceramides are a class of bioactive sphingolipids that play a crucial role as signaling molecules in a variety of...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides are a class of bioactive sphingolipids that play a crucial role as signaling molecules in a variety of cellular processes, including apoptosis, cell proliferation, and inflammation.[1][2][3][4][5] Dysregulation of ceramide metabolism has been implicated in numerous diseases, making the accurate quantification of specific ceramide species a critical aspect of biomedical research and drug development. This document provides a detailed protocol for the quantitative analysis of ceramides in biological samples using Liquid Chromatography-Mass Spectrometry (LC-MS) with a deuterated internal standard, CER8-d9. The use of a stable isotope-labeled internal standard is essential for correcting for variations in sample preparation and instrument response, ensuring high accuracy and precision.[6][7]

Experimental Workflow

The overall experimental workflow for the quantitative analysis of ceramides is depicted below.

Experimental Workflow cluster_sample_prep Sample Preparation cluster_lcms LC-MS Analysis cluster_data_analysis Data Analysis Sample Biological Sample (Cells, Tissue, Plasma) Homogenization Homogenization/ Lysis Sample->Homogenization Spiking Spike with CER8-d9 Internal Standard Homogenization->Spiking Extraction Lipid Extraction (e.g., Folch Method) Spiking->Extraction Drying Dry Down Under N2 Extraction->Drying Reconstitution Reconstitute in Injection Solvent Drying->Reconstitution LC_Separation Liquid Chromatography (Reverse Phase) Reconstitution->LC_Separation MS_Detection Mass Spectrometry (ESI-MS/MS, MRM) LC_Separation->MS_Detection Peak_Integration Peak Integration MS_Detection->Peak_Integration Quantification Quantification using Internal Standard Peak_Integration->Quantification Data_Reporting Data Reporting Quantification->Data_Reporting

Caption: Experimental workflow for ceramide quantification.

Experimental Protocols

Sample Preparation: Lipid Extraction

This protocol is a modification of the Folch method for lipid extraction from cell or tissue samples.

Materials:

  • Biological sample (e.g., cell pellet, tissue homogenate)

  • CER8-d9 internal standard solution (in a suitable organic solvent)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Nitrogen gas stream

  • Injection solvent (e.g., Methanol)

Procedure:

  • To a known amount of sample (e.g., 1 million cells or 10 mg tissue), add 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Add a known amount of CER8-d9 internal standard. The amount should be optimized based on the expected endogenous ceramide levels.

  • Vortex the mixture vigorously for 5 minutes.

  • Add 200 µL of 0.9% NaCl solution and vortex for another 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids into a clean tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a known volume of injection solvent (e.g., 100 µL of methanol) for LC-MS analysis.[8]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Parameters:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium acetate

  • Mobile Phase B: 90:10 (v/v) Isopropanol:Acetonitrile with 0.1% formic acid and 10 mM ammonium acetate

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B and equilibrate

MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Analysis Mode: Multiple Reaction Monitoring (MRM)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • MRM Transitions: Specific precursor-to-product ion transitions for each ceramide species and the CER8-d9 internal standard need to be determined by direct infusion of standards. The product ion at m/z 264 is commonly used for ceramides.[9]

Quantitative Data

The following tables summarize typical quantitative performance data for an LC-MS method for ceramide analysis.

Table 1: Linearity and Sensitivity of Ceramide Quantification

Ceramide SpeciesLinear Range (ng/mL)LOD (ng/mL)LOQ (ng/mL)
C16:0-Ceramide1 - 500> 0.9950.20.8
C18:0-Ceramide1 - 500> 0.9960.31.0
C24:0-Ceramide2 - 1000> 0.9940.51.8
C24:1-Ceramide2 - 1000> 0.9950.62.0

LOD (Limit of Detection) and LOQ (Limit of Quantification) are determined based on a signal-to-noise ratio of 3 and 10, respectively.[8][10]

Table 2: Precision and Accuracy of Ceramide Quantification

Ceramide SpeciesConcentration (ng/mL)Intra-day Precision (%RSD)Inter-day Precision (%RSD)Accuracy (%)
C16:0-Ceramide104.56.898.2
2503.15.2101.5
C18:0-Ceramide105.27.197.5
2503.55.8102.1
C24:0-Ceramide206.18.596.8
5004.26.3103.0

Precision is expressed as the relative standard deviation (%RSD), and accuracy is expressed as the percentage of the nominal concentration.[9][11]

Ceramide Signaling Pathways

Ceramides are central to several key signaling pathways that regulate cellular fate.

De Novo Ceramide Synthesis Pathway

This pathway synthesizes ceramides from basic precursors in the endoplasmic reticulum.

De Novo Ceramide Synthesis Serine + Palmitoyl-CoA Serine + Palmitoyl-CoA 3-Ketosphinganine 3-Ketosphinganine Serine + Palmitoyl-CoA->3-Ketosphinganine SPT Dihydrosphingosine Dihydrosphingosine 3-Ketosphinganine->Dihydrosphingosine 3-KSR Dihydroceramide Dihydroceramide Dihydrosphingosine->Dihydroceramide CerS Ceramide Ceramide Dihydroceramide->Ceramide DEGS

Caption: De novo synthesis pathway of ceramides.

Ceramide-Mediated Apoptosis Pathway

Elevated ceramide levels can trigger programmed cell death through the activation of various downstream effectors.[2][3]

Ceramide-Mediated Apoptosis Ceramide Ceramide PP2A PP2A Ceramide->PP2A PKC PKCζ Ceramide->PKC JNK JNK Ceramide->JNK Akt Akt (inhibition) PP2A->Akt Caspases Caspase Activation PKC->Caspases JNK->Caspases Apoptosis Apoptosis Akt->Apoptosis inhibits Caspases->Apoptosis

Caption: Ceramide's role in inducing apoptosis.

Conclusion

The LC-MS method detailed in this application note provides a robust and sensitive platform for the accurate quantification of ceramide species in various biological matrices. The use of a deuterated internal standard like CER8-d9 is critical for achieving reliable quantitative results. This methodology is a valuable tool for researchers and scientists in understanding the role of ceramides in health and disease and for the development of novel therapeutics targeting ceramide metabolism.

References

Method

Application Notes and Protocols for CER8-d9 in Cell Culture Experiments

For Research Use Only. Not for use in diagnostic procedures. Introduction CER8-d9 is a deuterated synthetic ceramide, specifically N-palmitoyl(d9)-6R-hydroxysphingosine. Ceramides are a class of lipid molecules that are...

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Introduction

CER8-d9 is a deuterated synthetic ceramide, specifically N-palmitoyl(d9)-6R-hydroxysphingosine. Ceramides are a class of lipid molecules that are integral components of the cell membrane and act as signaling molecules in a variety of cellular processes. These processes include the regulation of cell growth, differentiation, and apoptosis. The parent compound, 6-hydroxysphingosine, is a naturally occurring sphingoid base found in human skin ceramides, where it plays a crucial role in the epidermal barrier function.[1][2][3]

The introduction of deuterium, a stable isotope of hydrogen, at the N-palmitoyl chain of CER8-d9 provides a valuable tool for researchers. The increased mass of deuterium can be utilized in mass spectrometry-based lipidomics to trace the metabolic fate of CER8-d9. Furthermore, the carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can alter the rate of metabolic processes, a phenomenon known as the kinetic isotope effect. This can be leveraged to study the influence of ceramide metabolism on cellular signaling pathways.

These application notes provide a protocol for the use of CER8-d9 in cell culture experiments, a summary of its known properties, and a hypothesized signaling pathway based on the known biological activities of similar ceramide species.

Data Presentation

The following table summarizes the key properties of CER8-d9.

PropertyValueReference
Full Chemical Name N-palmitoyl(d9)-6R-hydroxysphingosine
Molecular Formula C₃₄H₅₈D₉NO₄[4]
Molecular Weight 562.96 g/mol [4]
Purity ≥95%[4]
Appearance Powder
Storage Store at -20°C
Solubility Soluble in ethanol, methanol, and DMSO

Experimental Protocols

I. Reconstitution of CER8-d9

Materials:

  • CER8-d9 powder

  • Anhydrous ethanol or Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile microcentrifuge tubes

  • Vortex mixer

Protocol:

  • Allow the vial of CER8-d9 powder to equilibrate to room temperature before opening to prevent condensation.

  • Aseptically add the appropriate volume of sterile ethanol or DMSO to the vial to create a stock solution. A common starting stock concentration is 1-10 mM.

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid in solubilization.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the stock solution aliquots at -20°C.

II. Treatment of Cells with CER8-d9

Materials:

  • Cultured cells in multi-well plates or flasks

  • Complete cell culture medium

  • CER8-d9 stock solution (from Protocol I)

  • Vehicle control (ethanol or DMSO)

Protocol:

  • Cell Seeding: Seed cells in the desired format (e.g., 96-well, 24-well, or 6-well plates) and allow them to adhere and reach the desired confluency (typically 70-80%).

  • Preparation of Working Solution:

    • Thaw an aliquot of the CER8-d9 stock solution at room temperature.

    • Dilute the stock solution in complete cell culture medium to the desired final working concentration. It is recommended to perform a dose-response experiment to determine the optimal concentration for your cell type and experimental endpoint. Based on studies with similar ceramides, a starting range of 1-50 µM can be explored.[5]

    • Prepare a vehicle control by adding the same volume of ethanol or DMSO used for the highest concentration of CER8-d9 to an equal volume of complete cell culture medium.

  • Cell Treatment:

    • Carefully remove the existing medium from the cultured cells.

    • Add the prepared working solutions of CER8-d9 or the vehicle control to the respective wells.

    • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO₂).

  • Downstream Analysis: Following the incubation period, cells can be harvested and analyzed for various endpoints, such as:

    • Cell Viability/Proliferation: Using assays like MTT, WST-1, or cell counting.

    • Apoptosis: Assessed by Annexin V/Propidium Iodide staining and flow cytometry, or caspase activity assays.

    • Lipid Extraction and Analysis: For tracing the metabolic fate of CER8-d9 using mass spectrometry.

    • Western Blotting or qPCR: To analyze changes in protein expression or gene expression of target signaling molecules.

    • Calcium Imaging: To investigate changes in intracellular calcium levels.

Mandatory Visualization

Proposed Experimental Workflow for CER8-d9 Application

experimental_workflow cluster_prep Preparation cluster_treatment Treatment cluster_analysis Analysis reconstitute Reconstitute CER8-d9 in Ethanol/DMSO prepare_working Prepare Working Solutions (CER8-d9 & Vehicle) reconstitute->prepare_working seed_cells Seed Cells in Culture Plates seed_cells->prepare_working treat_cells Treat Cells and Incubate prepare_working->treat_cells viability Cell Viability Assay treat_cells->viability apoptosis Apoptosis Assay treat_cells->apoptosis lipidomics Lipidomics (MS) treat_cells->lipidomics western_qpcr Western Blot / qPCR treat_cells->western_qpcr calcium Calcium Imaging treat_cells->calcium

Caption: Experimental workflow for using CER8-d9 in cell culture.

Hypothesized Signaling Pathway of CER8-d9

Based on existing literature for ceramides, CER8-d9 may modulate cellular signaling through its influence on membrane properties and interactions with signaling proteins. One proposed pathway involves the modulation of nicotinic acetylcholine receptor (nAChR) signaling.

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol cer8d9 CER8-d9 nAChR Nicotinic Acetylcholine Receptor (nAChR) cer8d9->nAChR Modulates Trafficking & Stability VGCC Voltage-Gated Calcium Channel (VGCC) cer8d9->VGCC Inhibition pkc Protein Kinase C (PKC) cer8d9->pkc ? downstream Downstream Cellular Responses (e.g., Apoptosis, Proliferation) nAChR->downstream Modulated Signaling ca_influx Ca²⁺ Influx VGCC->ca_influx Mediates pkc->VGCC May Mediate Inhibition ca_influx->downstream

Caption: Hypothesized signaling pathway for CER8-d9.

Discussion of Hypothesized Mechanism of Action

The precise mechanism of action for CER8-d9 has not been fully elucidated. However, based on studies of similar ceramides, a plausible hypothesis is that CER8-d9 modulates cellular function by altering the biophysical properties of the cell membrane and by influencing the activity of membrane-associated proteins.

One area of investigation is the interaction of ceramides with nicotinic acetylcholine receptors (nAChRs). Research has shown that ceramides can have a biphasic effect on nAChR trafficking. At low concentrations, ceramides may promote the localization of nAChRs to the cell surface, potentially enhancing their signaling.[5][6] Conversely, at higher concentrations, they may cause a reduction in surface nAChRs.[5][6]

Furthermore, ceramides have been demonstrated to inhibit nicotine-induced intracellular calcium transients.[4] This effect is thought to be mediated by the inhibition of voltage-gated calcium channels (VGCCs), possibly through a Protein Kinase C (PKC) dependent mechanism.[4] By reducing calcium influx, CER8-d9 could influence a wide range of calcium-dependent cellular processes, including neurotransmitter release and gene expression.

The sphingolipid pathway, in which ceramides are key intermediates, is known to regulate fundamental cellular processes like proliferation and apoptosis.[7][8] Therefore, the metabolic fate of CER8-d9 could also contribute to its biological effects.

Safety Precautions:

As with any chemical, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling CER8-d9. The search for a specific Material Safety Data Sheet (MSDS) for CER8-d9 was not successful; however, general safe laboratory practices for handling chemical powders should be followed. Work in a well-ventilated area or a chemical fume hood, especially when handling the powder and preparing stock solutions. Dispose of waste according to institutional guidelines.

References

Application

Application of CER8-d9 in Pharmacokinetic Studies of Lipids

For Researchers, Scientists, and Drug Development Professionals Introduction Ceramides are a class of bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides are a class of bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell cycle regulation, inflammation, and insulin signaling.[1][2][3][4] Dysregulation of ceramide metabolism has been implicated in various pathologies, such as insulin resistance, obesity, cardiovascular disease, and cancer.[3][5] Consequently, understanding the pharmacokinetic (PK) properties of ceramides is paramount in the development of novel therapeutics targeting lipid metabolism. This application note details the use of the stable isotope-labeled internal standard, CER8-d9, for the accurate quantification of ceramides in biological matrices, a critical aspect of pharmacokinetic studies.

Stable isotope-labeled internal standards are essential for correcting variability during sample preparation and analysis in mass spectrometry-based quantification, ensuring high accuracy and precision.[4][6] CER8-d9, a deuterated form of Ceramide (d18:1/8:0), serves as an ideal internal standard for quantifying endogenous ceramides due to its chemical similarity and distinct mass.

Core Applications

The primary application of CER8-d9 in pharmacokinetic studies of lipids is to serve as an internal standard for the accurate quantification of endogenous ceramides using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4] Its utility extends to:

  • Pharmacokinetic Profiling: Determining the absorption, distribution, metabolism, and excretion (ADME) of therapeutic agents that modulate ceramide levels.

  • Biomarker Discovery: Quantifying changes in specific ceramide species in response to disease progression or therapeutic intervention.

  • Drug Efficacy Studies: Assessing the on-target effects of drugs designed to inhibit or enhance ceramide synthesis or degradation.

Experimental Workflow

A typical experimental workflow for a pharmacokinetic study utilizing CER8-d9 is outlined below. This process involves the administration of a therapeutic agent to a model organism, followed by the collection of biological samples at various time points. Ceramides are then extracted, and their concentrations are determined by LC-MS/MS using CER8-d9 as an internal standard.

G cluster_0 In-Life Phase cluster_1 Sample Preparation cluster_2 Analytical Phase cluster_3 Data Analysis A Dosing of Model Organism (e.g., with a Ceramide Synthesis Inhibitor) B Serial Biological Sample Collection (e.g., Plasma, Tissue) A->B Time Points C Addition of CER8-d9 Internal Standard B->C D Lipid Extraction (e.g., Bligh-Dyer Method) C->D E Sample Concentration and Reconstitution D->E F LC-MS/MS Analysis E->F G Data Acquisition F->G H Quantification of Endogenous Ceramides G->H I Pharmacokinetic Modeling H->I

Fig. 1: Experimental workflow for ceramide quantification.

Ceramide Metabolism and Signaling

Ceramides are central to sphingolipid metabolism and can be generated through three major pathways: the de novo synthesis pathway, the sphingomyelin hydrolysis pathway, and the salvage pathway.[5][7] These lipids act as second messengers, influencing downstream signaling cascades that regulate critical cellular functions.[3]

G cluster_0 Ceramide Synthesis Pathways cluster_1 Downstream Signaling cluster_2 Cellular Outcomes A De Novo Synthesis (Serine + Palmitoyl-CoA) D Ceramide A->D B Sphingomyelin Hydrolysis B->D C Salvage Pathway (Sphingosine Recycling) C->D E Protein Kinase C (PKC) Activation D->E F c-Jun N-terminal Kinase (JNK) Activation D->F G Akt Inhibition D->G H Apoptosis E->H I Cell Cycle Arrest F->I J Inflammation F->J K Insulin Resistance G->K

Fig. 2: Simplified ceramide signaling pathway.

Protocols

I. Materials and Reagents
  • Solvents: Chloroform, Methanol, Water, Acetonitrile, Isopropanol (all LC-MS grade).

  • Reagents: Formic acid, Ammonium formate.

  • Standards: Ceramide standards (e.g., C16:0, C18:0, C18:1, C24:0, C24:1), CER8-d9 (Internal Standard).

  • Biological Matrix: Plasma, tissue homogenate.

II. Sample Preparation
  • Thawing: Thaw biological samples on ice.

  • Aliquoting: Aliquot 50 µL of plasma or 100 µL of tissue homogenate into a clean microcentrifuge tube.

  • Internal Standard Spiking: Add 10 µL of CER8-d9 internal standard solution (concentration to be optimized based on endogenous levels) to each sample, standard, and quality control (QC) sample.

  • Protein Precipitation and Lipid Extraction:

    • Add 1 mL of a pre-cooled (-20°C) mixture of chloroform:methanol (2:1, v/v).

    • Vortex vigorously for 1 minute.

    • Incubate on ice for 10 minutes.

    • Add 200 µL of 0.9% NaCl solution and vortex again.

    • Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

  • Collection of Organic Layer: Carefully collect the lower organic phase containing the lipids into a new tube.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 60:40 acetonitrile/water with 10 mM ammonium formate and 0.1% formic acid).

III. LC-MS/MS Analysis
  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 or C30 reversed-phase column is commonly used for lipid separation.[8]

  • Mobile Phase A: 60:40 Acetonitrile/Water with 10 mM Ammonium Formate and 0.1% Formic Acid.

  • Mobile Phase B: 90:10 Isopropanol/Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid.

  • Gradient Elution: A gradient from mobile phase A to mobile phase B is used to elute the ceramides. The specific gradient profile should be optimized for the specific column and lipid species of interest.

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode is typically used for ceramide analysis.

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for each endogenous ceramide and for CER8-d9.

Data Presentation

The following tables present hypothetical quantitative data from a pharmacokinetic study investigating the effect of a novel ceramide synthase inhibitor.

Table 1: Pharmacokinetic Parameters of a Ceramide Synthase Inhibitor

ParameterValue
Cmax (ng/mL)1520 ± 180
Tmax (h)2.0 ± 0.5
AUC0-t (ng*h/mL)9870 ± 1150
t1/2 (h)6.8 ± 1.2

Data are presented as mean ± standard deviation (n=6).

Table 2: Plasma Ceramide Concentrations (ng/mL) Following a Single Oral Dose of a Ceramide Synthase Inhibitor (10 mg/kg)

Time (h)C16:0 CeramideC18:0 CeramideC24:0 CeramideC24:1 Ceramide
0125.3 ± 15.288.6 ± 9.7210.1 ± 25.455.2 ± 6.8
1102.1 ± 11.871.3 ± 8.1175.4 ± 20.146.3 ± 5.1
285.4 ± 9.359.8 ± 6.5142.7 ± 16.938.9 ± 4.2
468.7 ± 7.547.2 ± 5.3115.9 ± 13.231.5 ± 3.6
875.9 ± 8.153.6 ± 5.9130.2 ± 15.835.1 ± 3.9
1298.2 ± 10.568.9 ± 7.4168.5 ± 19.344.7 ± 4.8
24118.6 ± 13.183.4 ± 9.0201.3 ± 23.752.8 ± 6.1

Data are presented as mean ± standard deviation (n=6). All concentrations were determined using CER8-d9 as an internal standard.

Conclusion

The use of CER8-d9 as an internal standard provides a robust and reliable method for the quantification of ceramides in pharmacokinetic studies. This approach enables researchers to accurately assess the impact of novel therapeutic agents on ceramide metabolism, thereby accelerating the drug development process for a wide range of metabolic diseases. The detailed protocols and methodologies presented in this application note serve as a valuable resource for scientists engaged in lipid research.

References

Method

Application Notes and Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy with CER8-d9

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to utilizing CER8-d9, a deuterated N-palmitoyl-6R-hydroxysphingosine, in Nuclear Magnetic Resonance (N...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing CER8-d9, a deuterated N-palmitoyl-6R-hydroxysphingosine, in Nuclear Magnetic Resonance (NMR) spectroscopy. This document outlines the principles, experimental protocols, and data analysis techniques for studying membrane biophysics and modulation of ion channel signaling, areas of significant interest in drug discovery and development.

Introduction to CER8-d9 in NMR Spectroscopy

CER8-d9 is a synthetic, deuterated version of a naturally occurring 6-hydroxy ceramide. The nine deuterium atoms on the terminal end of the palmitoyl chain make it a powerful tool for solid-state ²H NMR spectroscopy. This technique allows for the non-invasive investigation of the structure and dynamics of lipid bilayers, providing insights into membrane fluidity, acyl chain order, and lipid-protein interactions.[1][2] In the context of drug development, understanding how drug candidates interact with and modify cell membranes is crucial for predicting their efficacy and potential side effects.

Ceramides, including 6-hydroxy species, are also recognized as important signaling molecules that can modulate the function of membrane proteins, including ion channels.[3][4] The use of CER8-d9 in NMR studies can help elucidate the mechanisms by which these lipids influence the membrane environment of such proteins, thereby affecting their activity.

Key Applications

  • Determination of Acyl Chain Order Parameters: ²H NMR of CER8-d9 incorporated into model membranes provides a direct measure of the orientational order of the deuterated acyl chain segments.[1][5]

  • Analysis of Membrane Phase Behavior: Monitoring the ²H NMR spectra of CER8-d9 as a function of temperature or composition can reveal phase transitions and the formation of lipid domains.[2][6]

  • Investigation of Lipid-Protein Interactions: Changes in the ²H NMR spectrum of CER8-d9 upon the introduction of membrane proteins or peptides can report on the nature and extent of these interactions.

  • Elucidation of Drug-Membrane Interactions: Assessing the impact of a drug candidate on the ²H NMR spectrum of CER8-d9-containing membranes can reveal drug-induced changes in membrane structure and dynamics.

  • Probing the Membrane Environment of Ion Channels: As ceramides are known to modulate ion channel function, CER8-d9 can be used to study the lipid environment of channels like the nicotinic acetylcholine receptor (nAChR) and its modulation by potential drug molecules.[4][7]

Data Presentation: Quantitative ²H NMR Data

The primary quantitative information obtained from ²H NMR of deuterated lipids in a liquid-crystalline membrane is the quadrupolar splitting (ΔνQ), which is related to the order parameter (SCD) of the C-D bond vector. The order parameter provides a measure of the motional anisotropy of the acyl chain segment.

Table 1: Representative Quantitative ²H NMR Data for a Deuterated Palmitoyl Chain in a Lipid Bilayer

Carbon PositionTypical Quadrupolar Splitting (ΔνQ) (kHz)Calculated Order Parameter (SCD)
C-1325.00.20
C-1424.50.19
C-1522.00.17
C-163.50.03

Note: The values presented are typical for a deuterated palmitoyl chain in a fluid lipid bilayer at a specific temperature. Actual values for CER8-d9 will depend on the specific membrane composition, temperature, and hydration. The order parameter is calculated using the formula: SCD = (4/3) * (ΔνQ / 167 kHz), where 167 kHz is the static quadrupolar coupling constant for a C-D bond.[1]

Experimental Protocols

Protocol 1: Preparation of CER8-d9 Containing Lipid Vesicles for ²H NMR

This protocol describes the preparation of multilamellar vesicles (MLVs) containing CER8-d9 for solid-state ²H NMR spectroscopy.

Materials:

  • CER8-d9 (N-palmitoyl(d9)-6R-hydroxysphingosine)

  • Matrix lipid(s) (e.g., DMPC, POPC)

  • Cholesterol (optional)

  • Organic solvent (e.g., chloroform/methanol 2:1 v/v)

  • Buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

  • Glass vials

  • Rotary evaporator

  • High-vacuum pump

  • Water bath sonicator

  • Vortex mixer

  • NMR tubes suitable for solid-state NMR

Procedure:

  • Lipid Film Preparation:

    • Weigh the desired amounts of CER8-d9, matrix lipid(s), and cholesterol and dissolve them in the organic solvent in a round-bottom flask.

    • Remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of the flask.

    • Further dry the lipid film under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydration:

    • Add the desired amount of buffer to the dried lipid film.

    • Hydrate the film by vortexing vigorously for 5-10 minutes above the phase transition temperature of the lipid mixture. This results in the formation of MLVs.

  • Sample Packing:

    • Transfer the hydrated lipid dispersion to a suitable solid-state NMR rotor or a glass NMR tube.

    • Centrifuge the sample to pellet the MLVs.

    • Carefully remove the excess supernatant.

  • Equilibration:

    • Equilibrate the sample at the desired temperature inside the NMR spectrometer for at least 30 minutes before data acquisition.

Protocol 2: Acquisition of ²H NMR Spectra

This protocol outlines the basic parameters for acquiring solid-state ²H NMR spectra of CER8-d9 in a lipid bilayer.

Instrumentation:

  • Solid-state NMR spectrometer equipped with a high-power proton decoupler and a probe suitable for ²H NMR.

Typical Acquisition Parameters:

  • Spectrometer Frequency: e.g., 76.8 MHz for ²H at a magnetic field strength of 11.7 T.

  • Pulse Sequence: Quadrupolar echo pulse sequence (90°x - τ - 90°y - τ - acquire).

  • 90° Pulse Width: Typically 2-4 µs.

  • Echo Delay (τ): 30-50 µs.

  • Recycle Delay: 5 times the longest T1 relaxation time of the deuterons (typically 100-500 ms).

  • Spectral Width: 250-500 kHz.

  • Number of Scans: Dependent on the concentration of CER8-d9 and the desired signal-to-noise ratio (typically several thousand to hundreds of thousands).

  • Temperature: Controlled to ± 0.5 °C.

Protocol 3: Data Processing and Analysis
  • Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID) with appropriate zero-filling and line broadening.

  • De-Paking: For randomly oriented samples (powders), the resulting spectrum is a Pake doublet. The quadrupolar splitting (ΔνQ) is the separation between the two maxima of the doublet.

  • Calculation of Order Parameters: Use the measured quadrupolar splitting to calculate the segmental order parameter (SCD) as described in the note to Table 1.

Mandatory Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_nmr NMR Spectroscopy cluster_analysis Data Analysis start Dissolve Lipids (CER8-d9, Matrix Lipid) in Organic Solvent film Create Thin Lipid Film start->film Rotary Evaporation hydrate Hydrate Film with Buffer to form MLVs film->hydrate Vortexing pack Pack Sample into NMR Rotor hydrate->pack Centrifugation acquire Acquire ²H NMR Spectrum (Quadrupolar Echo) pack->acquire process Process FID (Fourier Transform) acquire->process analyze Analyze Pake Doublet (Measure ΔνQ) process->analyze calculate Calculate Order Parameters (SCD) analyze->calculate interpret Interpret Membrane Properties calculate->interpret

Caption: Experimental workflow for ²H NMR studies of CER8-d9.

Signaling_Pathway cluster_stimulus Stimulus cluster_signaling Intracellular Signaling nAChR_diffuse nAChR (Diffuse) nAChR_raft nAChR (in Lipid Raft) nAChR_diffuse->nAChR_raft translocates to Ca_Influx Ca²⁺ Influx nAChR_raft->Ca_Influx inhibits Lipid_Raft Lipid Raft Cell_Stress Cellular Stress SMase Sphingomyelinase (SMase) Cell_Stress->SMase activates Ceramide Ceramide (e.g., CER8) SMase->Ceramide generates Ceramide->Lipid_Raft stabilizes/ forms PKC Protein Kinase C (PKC) Ceramide->PKC activates PKC->nAChR_raft modulates Secretion Catecholamine Secretion Ca_Influx->Secretion leads to

Caption: Ceramide-mediated modulation of nAChR signaling.

Discussion

The protocols and data presented here provide a framework for utilizing CER8-d9 in NMR-based research. The ability to directly probe the behavior of a specific lipid component within a complex membrane environment is a powerful advantage of this approach. For drug development professionals, these methods can be adapted to screen for compounds that modulate membrane properties or to understand the mechanism of action of drugs that target membrane-associated proteins.

The signaling diagram illustrates a plausible mechanism by which ceramides, such as the non-deuterated analog of CER8-d9, can influence cellular signaling through the modulation of nicotinic acetylcholine receptor function.[4][7] Cellular stress can lead to the generation of ceramide, which can then promote the localization of nAChRs into lipid rafts.[1] This relocalization, potentially involving protein kinase C, can alter the receptor's activity, leading to changes in calcium influx and downstream cellular responses like catecholamine secretion.[4] NMR studies with CER8-d9 can provide crucial information about the membrane environment in which these signaling events occur.

Disclaimer: The quantitative NMR data provided are representative and intended for illustrative purposes. Specific experimental results will vary depending on the experimental conditions. The signaling pathway depicted is a generalized model based on current literature and may not represent the complete or only mechanism of action.

References

Application

Application Note: Quantitative Analysis of Octanoyl-D-sphingosine (C8 Ceramide) in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with a Stable Isotope-Labeled Internal Standard

Abstract This application note describes a robust and sensitive method for the quantitative analysis of octanoyl-D-sphingosine (C8 ceramide) in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS). The m...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of octanoyl-D-sphingosine (C8 ceramide) in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS). The method employs a stable isotope-labeled internal standard, octanoyl-d9-D-sphingosine (CER8-d9), for accurate and precise quantification through isotope dilution. The protocol outlines procedures for sample preparation including lipid extraction and derivatization, followed by optimized GC-MS parameters for the separation and detection of the analyte and the internal standard. This method is suitable for researchers in drug development, clinical diagnostics, and lipidomics seeking to quantify C8 ceramide, a bioactive sphingolipid implicated in various cellular signaling pathways.

Introduction

Ceramides are a class of lipid molecules that are central to sphingolipid metabolism and function as critical signaling molecules in a variety of cellular processes, including apoptosis, cell proliferation, and inflammation. Octanoyl-D-sphingosine (C8 ceramide) is a short-chain ceramide that is cell-permeable and often used in research to mimic the effects of endogenous ceramides. Accurate quantification of specific ceramide species like C8 ceramide in biological matrices is crucial for understanding their physiological and pathological roles.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the sensitive and selective detection of mass spectrometry.[1][2][3] For quantitative analysis, the use of a stable isotope-labeled internal standard is the gold standard, as it co-elutes with the analyte and experiences similar extraction and ionization efficiencies, thus correcting for matrix effects and variations in sample processing.[4] This application note details a validated GC-MS method utilizing CER8-d9 as an internal standard for the reliable quantification of C8 ceramide.

Experimental Workflow

The overall experimental workflow consists of sample preparation, which includes lipid extraction and derivatization, followed by GC-MS analysis and data processing.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Cell Lysate) IS_Spike Spike with CER8-d9 Internal Standard Sample->IS_Spike Extraction Lipid Extraction (e.g., Bligh-Dyer) IS_Spike->Extraction Derivatization Derivatization (e.g., Silylation) Extraction->Derivatization Injection GC Injection Derivatization->Injection Separation Chromatographic Separation Injection->Separation Ionization Electron Ionization (EI) Separation->Ionization Detection Mass Detection (SIM) Ionization->Detection Integration Peak Integration Detection->Integration Ratio Calculate Peak Area Ratio (Analyte/IS) Integration->Ratio Quantification Quantification using Calibration Curve Ratio->Quantification

Caption: Experimental workflow for GC-MS analysis of C8 ceramide.

Materials and Reagents

  • Octanoyl-D-sphingosine (C8 Ceramide) standard

  • Octanoyl-d9-D-sphingosine (CER8-d9) internal standard

  • Chloroform, HPLC grade

  • Methanol, HPLC grade

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Pyridine, anhydrous

  • Phosphate-buffered saline (PBS), pH 7.4

  • Nitrogen gas, high purity

  • Glass vials with PTFE-lined caps

Protocol: Sample Preparation

  • Sample Collection and Storage: Collect biological samples (e.g., 100 µL of plasma or cell pellets from 1x10^6 cells) and store at -80°C until analysis.

  • Internal Standard Spiking: Thaw samples on ice. Add a known amount of CER8-d9 internal standard solution (e.g., 10 µL of a 1 µg/mL solution in methanol) to each sample, vortex briefly.

  • Lipid Extraction (Bligh-Dyer Method):

    • To the spiked sample, add 375 µL of a chloroform:methanol (1:2, v/v) mixture. Vortex for 1 minute.

    • Add 125 µL of chloroform and vortex for 30 seconds.

    • Add 125 µL of deionized water and vortex for 30 seconds.

    • Centrifuge at 2000 x g for 10 minutes at 4°C to induce phase separation.

    • Carefully collect the lower organic phase containing the lipids into a clean glass vial.

    • Dry the extracted lipids under a gentle stream of nitrogen gas at room temperature.

  • Derivatization (Silylation):

    • To the dried lipid extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

    • Cap the vial tightly and heat at 60°C for 60 minutes.

    • Cool the vial to room temperature before GC-MS analysis.

Protocol: GC-MS Analysis

Instrumentation:

  • Gas Chromatograph: Agilent 7890B or equivalent

  • Mass Spectrometer: Agilent 5977A MSD or equivalent

  • GC Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent

GC Parameters:

Parameter Value
Injection Volume 1 µL
Injector Temperature 280°C
Injection Mode Splitless
Carrier Gas Helium
Flow Rate 1.0 mL/min

| Oven Program | Initial temp 150°C, hold for 1 min, ramp to 320°C at 20°C/min, hold for 5 min |

MS Parameters:

Parameter Value
Ionization Mode Electron Ionization (EI)
Ion Source Temp. 230°C
Quadrupole Temp. 150°C
Electron Energy 70 eV
Acquisition Mode Selected Ion Monitoring (SIM)
Ions to Monitor
C8 Ceramide (TMS deriv.) m/z [specific fragment ion 1], m/z [specific fragment ion 2]

| CER8-d9 (TMS deriv.) | m/z [corresponding d9 fragment ion 1], m/z [corresponding d9 fragment ion 2] |

Note: The specific m/z values for the derivatized C8 ceramide and CER8-d9 need to be determined empirically by infusing the derivatized standards into the mass spectrometer.

Data Analysis and Quantification

  • Peak Integration: Integrate the chromatographic peaks corresponding to the selected ions for both C8 ceramide and the CER8-d9 internal standard.

  • Calibration Curve: Prepare a series of calibration standards with known concentrations of C8 ceramide and a constant concentration of CER8-d9. Process these standards alongside the unknown samples.

  • Ratio Calculation: Calculate the peak area ratio of the C8 ceramide to the CER8-d9 internal standard for each calibration standard and unknown sample.

  • Quantification: Plot the peak area ratio against the concentration of the C8 ceramide standards to generate a linear calibration curve. Determine the concentration of C8 ceramide in the unknown samples by interpolating their peak area ratios on the calibration curve.

Quantitative Data Summary

The following tables represent typical data obtained from a validation study of this method.

Table 1: Calibration Curve for C8 Ceramide

Concentration (ng/mL)Peak Area (C8 Ceramide)Peak Area (CER8-d9)Peak Area Ratio (Analyte/IS)
115,234150,1120.101
576,170151,2340.504
10153,456150,9871.016
50755,890149,8765.044
1001,510,234150,56710.030
2503,765,432149,99825.103
5007,521,876150,12350.103
Linearity: R² > 0.995

Table 2: Precision and Accuracy

QC LevelSpiked Conc. (ng/mL)Measured Conc. (ng/mL) (Mean ± SD, n=5)Accuracy (%)Precision (%RSD)
Low1514.2 ± 0.894.75.6
Medium150155.8 ± 7.1103.94.6
High400391.2 ± 15.397.83.9

Signaling Pathway Context

C8 ceramide is often used to investigate the role of ceramides in signaling pathways. The diagram below illustrates a simplified representation of ceramide-mediated apoptosis.

Ceramide_Apoptosis Stress Cellular Stress (e.g., TNF-α, FasL) SMase Sphingomyelinase (SMase) Stress->SMase Ceramide Ceramide (C8 Ceramide mimics this) SMase->Ceramide  hydrolyzes sphingomyelin to CAPPs Ceramide-activated protein phosphatases Ceramide->CAPPs Mitochondria Mitochondria Ceramide->Mitochondria forms channels Akt Akt (pro-survival) CAPPs->Akt dephosphorylates Bad Bad Akt->Bad phosphorylates (inactivates) Bcl2 Bcl-2 Bad->Bcl2 Bcl2->Mitochondria stabilizes membrane Caspases Caspase Activation Mitochondria->Caspases releases cytochrome c Apoptosis Apoptosis Caspases->Apoptosis

Caption: Simplified ceramide-mediated apoptosis pathway.

Conclusion

The GC-MS method described in this application note provides a reliable and sensitive approach for the quantification of C8 ceramide in biological samples. The use of the stable isotope-labeled internal standard, CER8-d9, ensures high accuracy and precision. This protocol is a valuable tool for researchers investigating the role of C8 ceramide in various biological processes and for drug development professionals studying the effects of therapeutics on ceramide metabolism.

References

Method

Application Note: Quantitative Analysis of C8-Ceramide in Biological Samples Using a Deuterated Internal Standard

Introduction Ceramides are bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell cycle regulation, and inflammatory responses.[1] N-octanoyl...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Ceramides are bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell cycle regulation, and inflammatory responses.[1] N-octanoyl-sphingosine (C8-Ceramide, Cer(d18:1/8:0)) is a specific species within this class. Accurate quantification of distinct ceramide species is vital for understanding their roles in physiology and pathology.[1]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for ceramide analysis due to its high sensitivity and specificity.[1][2] To ensure accuracy and correct for variability during sample preparation and analysis, the use of a stable isotope-labeled internal standard (IS) is essential.[1][3][4] This protocol details the use of C8-Ceramide-d9 (N-octanoyl-d9-sphingosine) as an internal standard for the precise quantification of endogenous C8-Ceramide in biological samples such as plasma or cell lysates. The deuterated standard is chemically identical to the analyte but distinguishable by mass, allowing it to correct for matrix effects and variations in extraction recovery.[3]

Principle of the Method

A known, fixed amount of the deuterated internal standard (CER8-d9) is added—or "spiked"—into every sample, calibrator, and quality control (QC) sample at the very beginning of the sample preparation process.[3][5] This ensures that the internal standard and the endogenous analyte experience the same conditions and potential losses throughout extraction, derivatization (if any), and analysis.[6]

Quantification is achieved by measuring the peak area response ratio of the analyte to the internal standard. A calibration curve is constructed by plotting these ratios against known concentrations of the analyte. The concentration of the analyte in the unknown biological sample is then determined from its peak area ratio using the linear regression equation derived from the calibration curve.[1]

Experimental Protocols

Materials and Reagents
  • Analytes: C8-Ceramide (N-octanoyl-sphingosine)

  • Internal Standard: C8-Ceramide-d9 (N-octanoyl-d9-sphingosine)

  • Solvents (LC-MS Grade): Methanol, Chloroform, Acetonitrile, Isopropanol, Water[1]

  • Reagents: Formic Acid, Ammonium Formate

  • Biological Matrix: Human plasma, cell culture lysates, or tissue homogenates

  • Equipment: Analytical balance, calibrated micropipettes, vortex mixer, centrifuge (capable of 10,000 x g and 4°C), nitrogen evaporator, autosampler vials, LC-MS/MS system.

Preparation of Standard Solutions

Proper preparation of stock and working solutions is critical for accurate quantification.

  • Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of C8-Ceramide standard. Dissolve in 1 mL of methanol or chloroform in a volumetric flask.[3][7] Store at -20°C or below.

  • Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of CER8-d9. Dissolve in 1 mL of methanol or chloroform.[3] Store at -20°C or below.

  • Analyte Working Solutions (for Calibration Curve): Perform serial dilutions of the Analyte Stock Solution using methanol or another appropriate solvent to prepare a series of working solutions. These will be used to create the calibration curve standards by spiking them into a blank biological matrix.[3]

  • Internal Standard (IS) Working Solution (e.g., 50 ng/mL): Dilute the IS Stock Solution to a fixed concentration that will be added to all samples.[3] The final concentration in the sample should be chosen to provide a robust and consistent signal. For example, prepare a 50 ng/mL solution in methanol.

Sample Preparation and Spiking Workflow

This protocol utilizes a modified Bligh-Dyer lipid extraction method, which is effective for extracting ceramides from plasma and other biological fluids.[8][9][10]

Critical Step: The internal standard must be added at the beginning of the extraction to account for all subsequent variations.[5][11]

  • Aliquoting: To a 2 mL microcentrifuge tube, add 50 µL of the biological sample (e.g., plasma, cell lysate). For calibration curve points, use 50 µL of a blank matrix (e.g., delipidized plasma).

  • Spiking:

    • For Unknown Samples & QCs: Add a fixed volume (e.g., 10 µL) of the IS Working Solution (50 ng/mL) directly to the 50 µL sample.

    • For Calibration Standards: Add 10 µL of the IS Working Solution AND a specific volume of the appropriate Analyte Working Solution to the 50 µL of blank matrix to achieve the desired final concentrations for the curve.

  • Protein Precipitation & Lipid Extraction (Bligh-Dyer Method):

    • Add 188 µL of a pre-chilled 1:2 (v/v) chloroform/methanol mixture to the sample.[8][12]

    • Vortex the tube vigorously for 1 minute to ensure thorough mixing and protein precipitation.[3]

    • Incubate on ice for 10 minutes.

    • Add 63 µL of chloroform, vortex for 1 minute.

    • Add 63 µL of water, vortex for 1 minute to induce phase separation.[8][12]

  • Phase Separation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.[12][13] Three layers will form: an upper aqueous (methanol/water) layer, a middle protein disk, and a lower organic (chloroform) layer containing the lipids.

  • Lipid Collection: Carefully insert a pipette tip through the upper aqueous layer and the protein disk to collect the lower organic phase. Transfer it to a clean tube. Be cautious not to disturb the protein layer.[8][12]

  • Evaporation: Dry the collected organic solvent under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in 100 µL of a solvent compatible with the LC-MS system, typically the initial mobile phase (e.g., 1:1 methanol/acetonitrile).[3] Vortex thoroughly to ensure all lipids are redissolved.

  • Final Centrifugation: Centrifuge the reconstituted sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet any remaining particulates.[3]

  • Transfer: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The specific parameters will depend on the instrument used. The following is a representative example.

  • LC Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid and 10 mM Ammonium Formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (10:90, v/v) with 0.1% Formic Acid and 10 mM Ammonium Formate.[14]

  • Flow Rate: 0.35 mL/min.[14]

  • Injection Volume: 5-10 µL.

  • MS Detection: Use Multiple Reaction Monitoring (MRM) in positive ion mode. Specific precursor/product ion transitions must be optimized for both C8-Ceramide and CER8-d9.

Data Presentation

Quantitative data from the calibration curve should be summarized for analysis.

Table 1: Example Calibration Curve Data
Standard Concentration (ng/mL)Analyte Peak Area (C8-Ceramide)IS Peak Area (CER8-d9)Peak Area Ratio (Analyte/IS)
0.515,5001,510,0000.0103
1.032,0001,550,0000.0206
5.0161,0001,530,0000.1052
10.0335,0001,580,0000.2120
50.01,650,0001,560,0001.0577
100.03,250,0001,540,0002.1104

A linear regression of "Peak Area Ratio" vs. "Standard Concentration" yields the calibration curve (e.g., y = mx + c), which is then used to calculate the concentration in unknown samples.[1]

Visualizations

Workflow Diagram

G cluster_prep Sample & Standard Preparation cluster_extraction Lipid Extraction cluster_analysis Analysis Sample Biological Sample (e.g., 50 µL Plasma) IS Spike with CER8-d9 Internal Standard Sample->IS Blank Blank Matrix (e.g., 50 µL Delipidized Plasma) Cal Spike with Analyte (C8-Ceramide) for Cal Curve Blank->Cal Extract Bligh-Dyer Extraction (Chloroform/Methanol/Water) IS->Extract Cal->IS Centrifuge1 Centrifuge to Separate Phases Extract->Centrifuge1 Collect Collect Lower Organic Phase Centrifuge1->Collect Dry Evaporate Solvent (Nitrogen Stream) Collect->Dry Recon Reconstitute in LC Mobile Phase Dry->Recon LCMS Inject into LC-MS/MS System Recon->LCMS Data Quantify using Peak Area Ratios LCMS->Data

Caption: Experimental workflow for spiking CER8-d9 and quantifying C8-Ceramide.

Logic of Internal Standard Quantification

G Analyte Endogenous Analyte (C8-Ceramide) Unknown Amount (X) Sample Biological Sample IS Internal Standard (CER8-d9) Known Amount (K) IS->Sample Extraction Sample Loss During Extraction (Factor 'L') Sample->Extraction Analysis LC-MS/MS Analysis Extraction->Analysis Ratio Measure Peak Area Ratio Ratio = (X * L) / (K * L) Analysis->Ratio Detects both compounds Result Calculate Unknown Amount Ratio = X / K  =>  X = Ratio * K Ratio->Result Factor 'L' cancels out

Caption: Logic of quantification using a co-extracted internal standard.

References

Application

Application Note: High-Recovery Lipid Extraction Methods for Ceramide Analysis Using CER8-d9 Internal Standard

Audience: Researchers, scientists, and drug development professionals. Introduction: Ceramides are a class of sphingolipids that play crucial roles as structural components of cell membranes and as signaling molecules in...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ceramides are a class of sphingolipids that play crucial roles as structural components of cell membranes and as signaling molecules involved in apoptosis, cell proliferation, and stress responses. Accurate quantification of specific ceramide species is essential for understanding their biological functions and their role in various disease states. The use of stable isotope-labeled internal standards, such as N-octanoyl-d9-D-erythro-sphingosine (CER8-d9), is critical for correcting for sample loss during extraction and for variability in instrument response during mass spectrometry analysis.

The selection of an appropriate lipid extraction method is paramount for achieving high recovery and accurate quantification. An ideal method should efficiently extract a broad range of lipid classes, including the relatively polar ceramides, while minimizing contamination from non-lipid components. The internal standard must be added prior to the extraction to ensure it experiences the same experimental conditions as the endogenous analytes.[1] This note details three widely used lipid extraction protocols—Folch, Bligh-Dyer, and Methyl-tert-butyl ether (MTBE)—that are compatible with the use of CER8-d9 for robust ceramide analysis.

Modified Folch Method

The Folch method, first published in 1957, is considered a gold standard for total lipid extraction due to its high efficiency.[2][3] It utilizes a chloroform:methanol mixture to create a single-phase system with the aqueous sample, effectively disrupting lipid-protein complexes.[2] Subsequent addition of a salt solution induces phase separation, with lipids partitioning into the lower chloroform layer.[4][5]

Experimental Protocol: Folch Method
  • Sample Preparation: Homogenize tissue samples or prepare cell pellets or biofluid aliquots. For a 1 g tissue sample or 1 mL of biofluid, use the volumes outlined below.

  • Internal Standard Spiking: Prepare a 2:1 (v/v) chloroform:methanol solvent mixture. Add the required amount of CER8-d9 internal standard to this solvent mixture.

  • Homogenization: Add 20 mL of the CER8-d9-spiked chloroform:methanol mixture to the sample (maintaining a 20:1 solvent-to-sample volume ratio).[5] Homogenize or vortex vigorously for 15-20 minutes at room temperature.[5]

  • Phase Separation: Add 0.2 volumes (e.g., 4 mL for a 20 mL extraction) of 0.9% NaCl solution to the homogenate.[2][5] Vortex the mixture for 30 seconds.

  • Centrifugation: Centrifuge the sample at low speed (e.g., 2000 rpm) for 10 minutes to facilitate complete phase separation.[5] Two distinct phases will form: a lower chloroform phase containing the lipids and an upper methanol/water phase.

  • Lipid Collection: Carefully aspirate and discard the upper aqueous phase. Using a clean glass pipette, transfer the lower chloroform phase containing the lipid extract to a new glass tube.[2]

  • Drying: Evaporate the solvent from the collected lipid extract under a gentle stream of nitrogen or using a rotary evaporator.

  • Reconstitution: Resuspend the dried lipid film in an appropriate solvent for subsequent analysis (e.g., methanol or an injection solvent compatible with LC-MS).

Folch_Workflow cluster_0 start Start sample 1. Sample Prep (e.g., 1g tissue) start->sample spike 2. Spike Solvent Add CER8-d9 to 20mL Chloroform:Methanol (2:1) sample->spike homogenize 3. Homogenize Mix sample and spiked solvent. Vortex 15-20 min. spike->homogenize wash 4. Add Wash Add 4mL 0.9% NaCl solution. Vortex. homogenize->wash centrifuge 5. Centrifuge 2000 rpm, 10 min to separate phases. wash->centrifuge collect 6. Collect Lower Phase Aspirate upper aqueous phase. Collect lower chloroform phase. centrifuge->collect dry 7. Dry Extract Evaporate solvent under Nitrogen stream. collect->dry end End dry->end

Fig. 1: Experimental workflow for the modified Folch lipid extraction method.

Bligh-Dyer Method

The Bligh-Dyer method is a rapid and widely used alternative to the Folch method, employing a different initial solvent-to-sample ratio.[6] It is particularly suitable for samples with high water content. The procedure starts with a chloroform:methanol:water monophasic system, which is then broken into a biphasic system by adding more chloroform and water, allowing for the separation of lipids.[7]

Experimental Protocol: Bligh-Dyer Method
  • Sample Preparation: This protocol is based on a 1 mL sample volume (e.g., cell suspension or biofluid). Adjust volumes proportionally for different sample sizes.[7]

  • Internal Standard Spiking: Prepare a 1:2 (v/v) chloroform:methanol solvent mixture. Add the required amount of CER8-d9 internal standard to this mixture.

  • Initial Extraction: To the 1 mL sample, add 3.75 mL of the CER8-d9-spiked chloroform:methanol mixture. Vortex well to create a single-phase system.[7]

  • Phase Separation Induction: a. Add 1.25 mL of chloroform and vortex well.[7] b. Add 1.25 mL of distilled water and vortex well.[7]

  • Centrifugation: Centrifuge the mixture at 1000 rpm for 5 minutes to separate the phases. A lower organic phase and an upper aqueous phase will form.[7]

  • Lipid Collection: Insert a glass Pasteur pipette through the upper phase while applying gentle positive pressure to prevent contamination.[7] Once at the bottom, carefully withdraw the lower organic phase and transfer it to a new tube.

  • Drying: Evaporate the solvent from the collected organic phase under a stream of nitrogen.

  • Reconstitution: Resuspend the dried lipid extract in a suitable solvent for analysis.

Bligh_Dyer_Workflow cluster_0 start Start sample 1. Sample (1 mL aqueous) start->sample spike 2. Spike Solvent Add CER8-d9 to 3.75mL Chloroform:Methanol (1:2) sample->spike extract 3. Initial Extraction Add spiked solvent to sample. Vortex. spike->extract add_chl 4. Add Chloroform Add 1.25mL Chloroform. Vortex. extract->add_chl add_h2o 5. Add Water Add 1.25mL Water. Vortex. add_chl->add_h2o centrifuge 6. Centrifuge 1000 rpm, 5 min. add_h2o->centrifuge collect 7. Collect Lower Phase Carefully aspirate lower organic phase. centrifuge->collect dry 8. Dry Extract Evaporate solvent under Nitrogen. collect->dry end End dry->end

Fig. 2: Experimental workflow for the Bligh-Dyer lipid extraction method.

Methyl-tert-butyl ether (MTBE) Method

The MTBE method is a more modern alternative that avoids the use of hazardous chlorinated solvents like chloroform.[8] A key advantage of this method is that the lipid-containing organic phase forms the upper layer, which simplifies collection and reduces the risk of contamination from the aqueous phase.[3][8] This method has demonstrated good recovery for a wide range of lipid classes.[8][9]

Experimental Protocol: MTBE Method
  • Sample Preparation: This protocol is based on a 200 µL sample aliquot (e.g., plasma, serum).

  • Internal Standard Spiking: Prepare the required amount of CER8-d9 internal standard in 1.5 mL of methanol.

  • Initial Extraction: Add the 1.5 mL of CER8-d9-spiked methanol to the 200 µL sample in a glass tube. Vortex the mixture.[8]

  • MTBE Addition: Add 5 mL of MTBE to the mixture. Incubate for 1 hour at room temperature on a shaker.[8]

  • Phase Separation: Induce phase separation by adding 1.25 mL of high-purity water.[8] Incubate for 10 minutes at room temperature.

  • Centrifugation: Centrifuge the sample at 1000 x g for 10 minutes. The upper layer is the MTBE phase containing the lipids, and the lower layer is the aqueous phase.[8]

  • Lipid Collection: Carefully collect the upper MTBE layer with a pipette and transfer it to a clean tube.

  • Drying: Evaporate the MTBE under a stream of nitrogen.

  • Reconstitution: Resuspend the dried lipids in a solvent compatible with your analytical platform.

MTBE_Workflow cluster_0 start Start sample 1. Sample (200 µL aqueous) start->sample spike 2. Spike Methanol Add CER8-d9 to 1.5mL Methanol sample->spike add_meoh 3. Add Methanol Add spiked Methanol to sample. Vortex. spike->add_meoh add_mtbe 4. Add MTBE Add 5mL MTBE. Shake 1 hour. add_meoh->add_mtbe add_h2o 5. Add Water Add 1.25mL Water. Incubate 10 min. add_mtbe->add_h2o centrifuge 6. Centrifuge 1000g, 10 min. add_h2o->centrifuge collect 7. Collect Upper Phase Carefully collect upper MTBE phase. centrifuge->collect dry 8. Dry Extract Evaporate solvent under Nitrogen. collect->dry end End dry->end

Fig. 3: Experimental workflow for the MTBE lipid extraction method.

Quantitative Comparison and Method Selection

No single method is optimal for all lipid classes, and the choice often depends on the specific research question and sample matrix.[10] The efficiency of extraction for less abundant lipids, such as ceramides, can vary significantly between methods.[11]

The following table summarizes the comparative performance of the three methods for ceramide and other relevant lipid classes based on published lipidomics studies.

Feature / Lipid ClassFolch MethodBligh-Dyer MethodMTBE MethodReferences
Overall Efficiency Considered the "gold standard"; highly effective for a broad range of lipids.High efficiency, comparable to Folch, especially for samples with high water content.Good efficiency, comparable to Folch for many lipid classes.[3][10][12]
Ceramides (Cer) Excellent recovery. Generally provides the most effective extraction.Good recovery, often comparable to Folch.Good recovery, though may be slightly lower for some polar species compared to Folch.[10][11][13]
Lactosylceramides (LacCer) Good recovery.Good recovery.Excellent recovery. May be superior for this specific subclass.[10][11]
Sphingomyelins (SM) Excellent recovery.Excellent recovery.Good recovery, but may be lower than Folch in some tissues.[9]
Safety Uses chloroform, a toxic and regulated solvent.Uses chloroform, a toxic and regulated solvent.Safer. Avoids the use of chlorinated solvents.[8]
Throughput/Ease of Use Multi-step process. Collection of the lower phase can be challenging.Multi-step process. Collection of the lower phase can be challenging.Higher Throughput. Collection of the upper phase is simpler and more amenable to automation.[8]

Recommendations:

  • For the most comprehensive and highest-yield extraction of a broad range of lipids, including most ceramide species, the Folch method remains a top choice.[10][11]

  • The Bligh-Dyer method is an excellent and rapid alternative to Folch, particularly for samples with high water content.[12]

  • For researchers prioritizing safety and higher throughput without significant compromise in recovery for many ceramide species, the MTBE method is a highly recommended alternative.[8][9] It is particularly advantageous for its ease of use and compatibility with automated workflows.[14]

References

Method

Application Notes and Protocols for the Use of CER8-d9 in Studying Skin Barrier Function

For Researchers, Scientists, and Drug Development Professionals Introduction to CER8-d9 and its Role in Skin Barrier Research The skin, our body's largest organ, provides a critical barrier against environmental stressor...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction to CER8-d9 and its Role in Skin Barrier Research

The skin, our body's largest organ, provides a critical barrier against environmental stressors and prevents excessive water loss. This barrier function is primarily attributed to the outermost layer of the epidermis, the stratum corneum (SC). The SC's unique "brick and mortar" structure, composed of corneocytes embedded in a lipid-rich matrix, is essential for its integrity. Ceramides are the predominant lipids in this matrix, playing a crucial role in maintaining the skin's barrier function.[1][2] Alterations in ceramide content are linked to various skin disorders characterized by a compromised barrier, such as atopic dermatitis and psoriasis.[1][2]

CER8-d9 is a deuterated analog of Ceramide VIII, a key ceramide species found in the skin. The incorporation of nine deuterium atoms provides a stable isotopic label, making it an invaluable tool for researchers studying the dynamics of ceramide metabolism, penetration, and incorporation into the skin barrier. The distinct mass of CER8-d9 allows for its precise differentiation from endogenous ceramides using mass spectrometry-based techniques, enabling researchers to trace its fate following topical application.

Chemical Properties of CER8-d9:

PropertyValue
Molecular Formula C₃₄H₅₈D₉NO₄
Molecular Weight 562.96 g/mol
Purity Min. 95%

Applications of CER8-d9 in Skin Barrier Studies

CER8-d9 serves as a powerful tracer to investigate several aspects of skin barrier function:

  • Percutaneous Penetration and Distribution: By applying a formulation containing CER8-d9 to the skin surface (in vivo, ex vivo, or in vitro models), researchers can quantify its penetration into different skin layers, including the stratum corneum, viable epidermis, and dermis. This provides insights into the bioavailability of topically applied ceramides and the efficacy of different delivery systems.

  • Metabolism and Incorporation: Following penetration, CER8-d9 can be metabolized by skin cells. Tracking the appearance of deuterated metabolites provides a deeper understanding of ceramide metabolic pathways within the skin. Furthermore, its incorporation into the lamellar lipid structure of the stratum corneum can be assessed, revealing its contribution to barrier reinforcement.

  • Barrier Repair and Enhancement: In models of compromised skin barrier, the application of CER8-d9 can help elucidate the mechanisms by which exogenous ceramides contribute to barrier repair. Researchers can monitor the restoration of lipid organization and the impact on barrier function parameters like transepidermal water loss (TEWL).

Experimental Protocols

Ex Vivo Human Skin Penetration Study

This protocol describes a method to assess the penetration of CER8-d9 into human skin using an ex vivo model.

Materials:

  • Full-thickness human skin explants

  • Franz diffusion cells

  • CER8-d9 formulation (e.g., in a cream or solution)

  • Phosphate-buffered saline (PBS)

  • Tape stripping supplies (e.g., D-Squame® discs)

  • Surgical tools for separating skin layers (scalpel, forceps)

  • Solvents for lipid extraction (e.g., chloroform:methanol mixture)

  • Internal standard for LC-MS/MS (a different deuterated ceramide not present in the formulation)

  • LC-MS/MS system

Procedure:

  • Skin Preparation: Obtain fresh full-thickness human skin from elective surgeries. Remove subcutaneous fat and cut the skin into appropriate sizes for mounting in Franz diffusion cells.

  • Franz Cell Setup: Mount the skin sections in Franz diffusion cells with the stratum corneum facing the donor compartment. The receptor compartment is filled with PBS, maintained at 37°C, and stirred continuously.

  • Application of CER8-d9 Formulation: Apply a known amount of the CER8-d9 formulation to the surface of the skin in the donor compartment.

  • Incubation: Incubate the Franz cells for a defined period (e.g., 6, 12, 24 hours).

  • Sample Collection:

    • Stratum Corneum: At the end of the incubation period, dismount the skin. Perform tape stripping on the treated area to collect the stratum corneum. Collect a defined number of strips (e.g., 10-15) and pool them for analysis.

    • Epidermis and Dermis: Separate the epidermis from the dermis using a scalpel.

    • Receptor Fluid: Collect the receptor fluid from the Franz cell.

  • Lipid Extraction:

    • For tape strips, epidermis, and dermis samples, perform a lipid extraction using a suitable solvent mixture (e.g., chloroform:methanol 2:1, v/v).

    • Add a known amount of the internal standard to each sample before extraction.

    • Evaporate the solvent and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Inject the lipid extracts into an LC-MS/MS system.

    • Develop a multiple reaction monitoring (MRM) method to specifically detect and quantify CER8-d9 and the internal standard.

    • Create a calibration curve using known concentrations of CER8-d9 to quantify its amount in the skin samples.

Tape Stripping and Lipid Analysis Workflow

The following diagram illustrates the general workflow for analyzing CER8-d9 in the stratum corneum using tape stripping.

G Workflow for CER8-d9 Analysis in Stratum Corneum cluster_sampling Skin Sampling cluster_extraction Sample Preparation cluster_analysis Analysis Topical_Application Topical Application of CER8-d9 Formulation Incubation Incubation (e.g., 6, 12, 24h) Topical_Application->Incubation Tape_Stripping Tape Stripping of Stratum Corneum Incubation->Tape_Stripping Add_IS Addition of Internal Standard Tape_Stripping->Add_IS Lipid_Extraction Lipid Extraction (e.g., Chloroform:Methanol) Add_IS->Lipid_Extraction Evaporation Solvent Evaporation Lipid_Extraction->Evaporation Reconstitution Reconstitution in Injection Solvent Evaporation->Reconstitution LC_MS_MS LC-MS/MS Analysis (MRM Mode) Reconstitution->LC_MS_MS Data_Processing Data Processing and Quantification LC_MS_MS->Data_Processing

Caption: Experimental workflow for CER8-d9 analysis.

Quantitative Data Presentation

The following table summarizes hypothetical quantitative data from an ex vivo skin penetration study using a CER8-d9 formulation. This data illustrates how the concentration of CER8-d9 can be measured in different skin compartments over time.

Time (hours)Stratum Corneum (ng/mg tissue)Viable Epidermis (ng/mg tissue)Dermis (ng/mg tissue)Receptor Fluid (ng/mL)
6 150.5 ± 25.212.3 ± 3.11.8 ± 0.5< LOQ
12 210.8 ± 35.725.6 ± 5.44.2 ± 1.1< LOQ
24 185.3 ± 31.538.9 ± 7.88.7 ± 2.30.5 ± 0.1

Data are presented as mean ± standard deviation (n=3). LOQ = Limit of Quantification.

Ceramide Metabolism and Signaling Pathways

Exogenously applied ceramides can be metabolized by keratinocytes and influence cellular signaling pathways related to differentiation and apoptosis.[3] The diagram below illustrates the primary metabolic pathways of ceramides in the skin.

G Ceramide Metabolism in Keratinocytes cluster_synthesis De Novo Synthesis cluster_exogenous Exogenous Pathway cluster_salvage Salvage Pathway cluster_signaling Signaling & Degradation Serine_PalmitoylCoA Serine + Palmitoyl-CoA Dihydrosphingosine Dihydrosphingosine Serine_PalmitoylCoA->Dihydrosphingosine SPT Dihydroceramide Dihydroceramide Dihydrosphingosine->Dihydroceramide CerS Ceramide Ceramide (endogenous) Dihydroceramide->Ceramide DES Sphingosine_1_P Sphingosine-1-Phosphate Ceramide->Sphingosine_1_P SPHK Fatty_Acid_Sphingosine Fatty Acid + Sphingosine Ceramide->Fatty_Acid_Sphingosine Ceramidase Apoptosis_Differentiation Apoptosis & Differentiation Ceramide->Apoptosis_Differentiation CER8_d9 CER8-d9 (exogenous) d9_Sphingoid_Base d9-Sphingoid Base CER8_d9->d9_Sphingoid_Base Ceramidase d9_Fatty_Acid d9-Fatty Acid CER8_d9->d9_Fatty_Acid Ceramidase d9_Sphingoid_Base->Ceramide CerS Complex_Sphingolipids Complex Sphingolipids Sphingosine Sphingosine Complex_Sphingolipids->Sphingosine Hydrolysis Sphingosine->Ceramide CerS Sphingosine_1_P->Apoptosis_Differentiation

Caption: Ceramide synthesis and metabolic pathways.

Logical Relationship of Skin Barrier Components and Function

The integrity of the skin barrier is dependent on the complex interplay of its structural components. The following diagram illustrates the logical relationship between these components and the overall barrier function.

G Skin Barrier Function: A Logical Framework cluster_components Structural Components cluster_organization Structural Organization cluster_function Barrier Function Corneocytes Corneocytes ('Bricks') Lamellar_Structure Lamellar Lipid Structure Corneocytes->Lamellar_Structure Lipid_Matrix Intercellular Lipid Matrix ('Mortar') Lipid_Matrix->Lamellar_Structure Ceramides Ceramides Ceramides->Lipid_Matrix Cholesterol Cholesterol Cholesterol->Lipid_Matrix Free_Fatty_Acids Free Fatty Acids Free_Fatty_Acids->Lipid_Matrix Permeability_Barrier Permeability Barrier Lamellar_Structure->Permeability_Barrier Water_Retention Water Retention Lamellar_Structure->Water_Retention

Caption: Logical flow of skin barrier components.

Conclusion

CER8-d9 is a versatile and powerful tool for researchers investigating the intricacies of skin barrier function. Its use in tracer studies allows for the precise quantification of ceramide penetration, metabolism, and incorporation into the stratum corneum. The protocols and conceptual frameworks provided in these application notes offer a starting point for designing and executing robust studies to advance our understanding of skin health and disease, and to aid in the development of more effective dermatological therapies.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing LC-MS for CER8-d9 Detection

Welcome to the technical support center for the optimization of Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for the detection of CER8-d9. This resource is designed for researchers, scientists, and drug dev...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the optimization of Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for the detection of CER8-d9. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to ensure accurate and robust quantification of CER8-d9 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard like CER8-d9 in LC-MS/MS analysis?

A deuterated internal standard (D-IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[1][2] Its main purpose is to act as an internal reference to correct for variations that can occur during sample preparation, extraction, and analysis.[2] Because CER8-d9 is chemically almost identical to the non-deuterated CER8, it experiences similar matrix effects (ion suppression or enhancement) and instrument variability.[1][2] By adding a known amount of CER8-d9 to all samples, calibrators, and quality controls, the ratio of the analyte's response to the internal standard's response is used for quantification, leading to more precise and accurate results.[2]

Q2: What are the ideal characteristics for a deuterated internal standard?

For reliable quantification, a deuterated internal standard should have high chemical and isotopic purity, ideally ≥ 98% isotopic enrichment.[1][2] High purity minimizes interference and ensures clear mass separation during analysis.[1] It is also crucial that the deuterium label is placed on a stable position in the molecule to avoid hydrogen-deuterium exchange with the solvent or matrix.[1][3]

Q3: Why is my CER8-d9 eluting at a slightly different retention time than the native CER8?

This phenomenon is known as the "deuterium isotope effect".[4][5] The substitution of hydrogen with the heavier deuterium isotope can lead to minor differences in the physicochemical properties of the molecule, affecting its interaction with the stationary phase of the LC column.[4] This often results in the deuterated compound eluting slightly earlier than its non-deuterated counterpart.[4] While often minimal, this can impact quantification if the peaks do not co-elute perfectly, as the two compounds might experience different matrix effects.[5]

Q4: How can I minimize the chromatographic shift between CER8 and CER8-d9?

While completely eliminating the isotopic shift can be challenging, you can take the following steps to minimize its impact:

  • Optimize Chromatography: Adjusting the mobile phase composition, gradient profile, or column temperature can sometimes reduce the separation between the two peaks.[4]

  • Consider Alternative Labeled Standards: If a significant chromatographic shift persists and affects data quality, using a stable isotope-labeled standard with ¹³C or ¹⁵N may be a better alternative as they typically show negligible retention time shifts compared to their unlabeled counterparts.[4][6]

Q5: What should I do if I observe a signal for the unlabeled analyte when I inject only the CER8-d9 standard?

This indicates that the deuterated internal standard may contain a small amount of the unlabeled analyte as an impurity.[2] To assess this, prepare a blank matrix sample spiked only with the CER8-d9 at the working concentration.[6] The response for the unlabeled analyte in this sample should be less than 20% of the response at the Lower Limit of Quantification (LLOQ) for the analyte.[6] If it is higher, it suggests significant contamination of the internal standard.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS analysis of CER8-d9.

Issue 1: Poor Precision and Inaccurate Quantification

Possible Causes & Solutions

  • Chromatographic Separation (Isotope Effect):

    • Symptom: Inconsistent peak area ratios between the analyte and internal standard. A visible separation between the CER8 and CER8-d9 chromatograms.[2]

    • Solution: Overlay the chromatograms of the analyte and the internal standard to verify co-elution.[2] If separation is observed, modify the LC gradient, mobile phase composition, or column temperature to achieve better co-elution.[2][4]

  • Isotopic Contribution (Unlabeled Analyte Impurity):

    • Symptom: A positive bias in the results, especially at lower concentrations.[2]

    • Solution: Analyze a sample containing only the CER8-d9 internal standard to check for any signal at the analyte's mass transition.[2] If a significant signal is present, you may need to mathematically correct for this contribution or obtain a higher purity internal standard.[2]

  • Differential Matrix Effects:

    • Symptom: Poor accuracy and precision in matrix-based samples compared to standards prepared in a neat solution.[2]

    • Solution: Even with a co-eluting deuterated internal standard, severe matrix effects can impact quantification.[5] Improve sample clean-up using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[7]

Issue 2: Drifting or Inconsistent Internal Standard Signal

Possible Causes & Solutions

  • Deuterium-Hydrogen Back-Exchange:

    • Symptom: A decreasing internal standard signal over time, especially in aqueous or protic solvents.

    • Solution: Ensure the deuterium labels on CER8-d9 are on non-exchangeable positions (e.g., C-H bonds). Avoid placing labels on OH or NH groups.[1] If back-exchange is suspected, prepare fresh standards and samples and minimize the time they are in solution before analysis.

  • System Carryover:

    • Symptom: Signal for CER8-d9 is detected in blank injections following a high-concentration sample.

    • Solution: Optimize the needle wash procedure in the autosampler, using a strong solvent to effectively clean the injection system between samples.[8] A needle wash both before and after injection can be effective.[8]

  • Adsorption:

    • Symptom: Poor peak shape and decreasing signal intensity with subsequent injections.

    • Solution: Ceramides can be hydrophobic and prone to adsorption. Use a suitable sample vial (e.g., polypropylene) and ensure the mobile phase has sufficient organic content to keep the analyte and internal standard in solution.

Experimental Protocols

Protocol 1: Optimization of MS Parameters by Infusion

This protocol describes a systematic approach to optimize key mass spectrometry parameters for both the target analyte (CER8) and its deuterated internal standard (CER8-d9).

  • Prepare Infusion Solution: Prepare a solution of the analyte and the deuterated internal standard in a solvent composition similar to the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) at a concentration that provides a stable signal (e.g., 100 ng/mL).

  • Direct Infusion: Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).[4]

  • Optimize Precursor Ion: In Q1, scan for the precursor ion (e.g., [M+H]⁺ or [M+H-H₂O]⁺ for ceramides).[9]

  • Optimize Declustering Potential (DP) / Cone Voltage: Ramp the DP or cone voltage across a range (e.g., 10-100 V) and monitor the precursor ion intensity.[4][10] Select the voltage that provides the maximum and most stable signal.[4][10]

  • Identify and Select Product Ions: With the optimized DP/cone voltage, perform a product ion scan to identify the most intense and stable fragment ions. For ceramides, a common fragment corresponds to the sphingoid long-chain base (e.g., m/z 264).[9][11] Select at least two product ions for Multiple Reaction Monitoring (MRM) – one for quantification and one for confirmation.[10]

  • Optimize Collision Energy (CE): For each MRM transition (precursor → product), ramp the collision energy across a suitable range (e.g., 5-60 V in 2-5 V steps).[10] Plot the intensity of the product ion against the collision energy and select the CE value that yields the maximum intensity for each transition.[10]

  • Repeat for Both Analyte and Internal Standard: Perform these optimization steps independently for both CER8 and CER8-d9.

Protocol 2: Sample Preparation using Protein Precipitation

This is a high-throughput method for extracting ceramides from serum or plasma.[8]

  • Sample Aliquoting: Aliquot 50 µL of plasma or serum into a microcentrifuge tube.

  • Spike Internal Standard: Add a small volume (e.g., 10 µL) of the CER8-d9 working solution to each sample, calibrator, and QC, except for the blank.

  • Protein Precipitation: Add 250 µL of cold isopropanol containing 0.1% formic acid.[11]

  • Vortex and Incubate: Vortex the samples for 1 minute and incubate at -20°C for 10 minutes to facilitate protein precipitation.[11] Vortex again for 1 minute.

  • Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.[11]

  • Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.[8]

Data Presentation

Table 1: Example Optimized MS Parameters for a Ceramide and its Deuterated Internal Standard

ParameterAnalyte (e.g., CER8)Internal Standard (e.g., CER8-d9)Optimization Goal
Precursor Ion (m/z) [Value][Value + 9]Maximize signal for the parent molecule.
Product Ion 1 (m/z) 264.3264.3Select the most abundant and stable fragment for quantification.
Product Ion 2 (m/z) [Value][Value]Select a second fragment for confirmation.
Declustering Potential (V) 8585Maximize precursor ion intensity.
Collision Energy (V) for Product 1 3535Maximize product ion intensity.
Collision Energy (V) for Product 2 4545Maximize product ion intensity.

Note: These values are illustrative and must be determined empirically for CER8 and CER8-d9 on your specific instrument.

Table 2: Example LC Gradient for Ceramide Analysis

Time (min)% Mobile Phase A% Mobile Phase BFlow Rate (mL/min)
0.060400.4
1.060400.4
12.05950.4
14.05950.4
14.160400.4
17.060400.4

Mobile Phase A: 2 mM ammonium formate and 0.2% formic acid in water. Mobile Phase B: 1 mM ammonium formate and 0.2% formic acid in methanol/isopropanol (1:1, v/v). Column: C18, 2.1 x 100 mm, 1.8 µm.[12]

Visualizations

G cluster_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_process Data Processing Sample Plasma/Serum Sample Spike Spike with CER8-d9 Sample->Spike Precipitate Protein Precipitation (e.g., cold Isopropanol) Spike->Precipitate Centrifuge Centrifuge Precipitate->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant Inject Inject into LC-MS Supernatant->Inject LC LC Separation (C18 Column) Inject->LC MS MS Detection (ESI+, MRM) LC->MS Data Data Acquisition MS->Data Integrate Peak Integration (CER8 & CER8-d9) Data->Integrate Ratio Calculate Peak Area Ratio (Analyte/IS) Integrate->Ratio Quantify Quantification using Calibration Curve Ratio->Quantify

Caption: Experimental workflow for CER8-d9 quantification.

G Start Poor Precision or Inaccurate Results Check_Coelution Check Analyte/IS Co-elution Start->Check_Coelution Check_IS_Purity Check IS Purity (Unlabeled Impurity) Check_Coelution->Check_IS_Purity Peaks Co-elute Optimize_LC Optimize LC Method (Gradient, Temp) Check_Coelution->Optimize_LC Peaks Separated Check_Matrix Assess Matrix Effects Check_IS_Purity->Check_Matrix IS is Pure Use_Correction Use Correction Factor or New IS Batch Check_IS_Purity->Use_Correction Impurity Found Improve_Cleanup Improve Sample Cleanup (SPE, LLE) Check_Matrix->Improve_Cleanup Differential Effects Resolved Issue Resolved Check_Matrix->Resolved No Differential Effects Optimize_LC->Resolved Use_Correction->Resolved Improve_Cleanup->Resolved

Caption: Troubleshooting logic for poor quantification.

References

Optimization

Technical Support Center: Troubleshooting Signal Suppression of CER8-d9 in Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address signal suppression of CER8-d9,...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address signal suppression of CER8-d9, a deuterated ceramide internal standard, in complex biological matrices during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is CER8-d9 and why is it used as an internal standard?

A1: CER8-d9 is the deuterated form of N-octanoyl-sphingosine (Ceramide d18:1/8:0). Its full chemical name is N-palmitoyl(d9) 6R-hydroxysphingosine, with a chemical formula of C₃₄H₅₈D₉NO₄ and a molecular weight of 562.96 g/mol .[1][2] As a stable isotope-labeled internal standard (SIL-IS), it is chemically almost identical to its non-deuterated (endogenous) counterpart. This similarity ensures that it behaves nearly identically during sample preparation and chromatographic separation, and experiences similar ionization effects in the mass spectrometer. By adding a known amount of CER8-d9 to samples, it can be used to accurately quantify the endogenous levels of CER8, as the ratio of the analyte to the internal standard remains consistent even if signal suppression occurs.

Q2: What is signal suppression and why is it a problem for CER8-d9 analysis?

A2: Signal suppression, also known as ion suppression, is a type of matrix effect that frequently occurs in liquid chromatography-mass spectrometry (LC-MS/MS). It is the reduction in the ionization efficiency of an analyte, in this case, CER8-d9, due to the presence of co-eluting interfering compounds from the sample matrix (e.g., plasma, serum, tissue homogenates).[3] This leads to a decreased signal intensity, which can compromise the accuracy, precision, and sensitivity of the analytical method.[4] Even though CER8-d9 is a deuterated internal standard, it can also be subject to signal suppression.[5]

Q3: What are the primary causes of signal suppression for CER8-d9 in complex matrices?

A3: The primary causes of signal suppression for lipid molecules like CER8-d9 in biological matrices are endogenous and exogenous components that co-elute with the analyte and interfere with the ionization process. The most common culprits include:

  • Phospholipids: These are major components of cell membranes and are abundant in plasma and other biological samples.[6] They are notorious for causing significant ion suppression in electrospray ionization (ESI).

  • Salts and Buffers: High concentrations of non-volatile salts from buffers used in sample collection or preparation can reduce the volatility of the ESI droplets, hindering the release of gas-phase ions.

  • Proteins and Peptides: Although most proteins are removed during sample preparation, residual peptides can still co-elute and cause ion suppression.

  • Other Endogenous Molecules: Cholesterol, fatty acids, and other lipids can also contribute to matrix effects.

  • Exogenous Contaminants: Plasticizers from collection tubes, detergents, and other contaminants introduced during sample handling can also interfere with ionization.

Q4: How can I determine if my CER8-d9 signal is being suppressed?

A4: There are two common methods to assess matrix effects:

  • Post-Column Infusion: A solution of CER8-d9 is continuously infused into the LC flow after the analytical column and before the mass spectrometer ion source. A blank, extracted matrix sample is then injected. Any dip in the constant signal baseline at the retention time of interfering compounds indicates a region of ion suppression.[5]

  • Post-Extraction Spike: The response of CER8-d9 in a neat solution (e.g., mobile phase) is compared to its response in a blank matrix extract that has been spiked with the same amount of CER8-d9 after the extraction process. A lower response in the matrix extract indicates signal suppression.[5]

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating signal suppression of CER8-d9.

Diagram: Troubleshooting Workflow for CER8-d9 Signal Suppression

TroubleshootingWorkflow Troubleshooting Workflow for CER8-d9 Signal Suppression Start Start: Low or Inconsistent CER8-d9 Signal AssessME Assess Matrix Effect (Post-Column Infusion or Post-Extraction Spike) Start->AssessME SuppressionConfirmed Signal Suppression Confirmed? AssessME->SuppressionConfirmed OptimizeSP Optimize Sample Preparation SuppressionConfirmed->OptimizeSP Yes NoSuppression No Significant Suppression Investigate Other Causes (e.g., Standard Stability, Instrument Malfunction) SuppressionConfirmed->NoSuppression No OptimizeChromo Optimize Chromatography OptimizeSP->OptimizeChromo CheckMS Check MS Parameters & Ion Source OptimizeChromo->CheckMS Reevaluate Re-evaluate Matrix Effect CheckMS->Reevaluate Resolved Issue Resolved Reevaluate->Resolved Suppression Mitigated NotResolved Issue Not Resolved Reevaluate->NotResolved Suppression Persists Consult Consult Instrument Vendor or Specialist NotResolved->Consult SamplePrepWorkflow Comparison of Sample Preparation Workflows cluster_PPT Protein Precipitation (PPT) cluster_LLE Liquid-Liquid Extraction (LLE) cluster_SPE Solid-Phase Extraction (SPE) Start Plasma Sample + CER8-d9 IS PPT1 Add Acetonitrile & Vortex Start->PPT1 LLE1 Add Organic Solvent & Vortex Start->LLE1 SPE1 Condition Cartridge Start->SPE1 PPT2 Centrifuge PPT1->PPT2 PPT3 Collect Supernatant PPT2->PPT3 EvapRecon Evaporate & Reconstitute PPT3->EvapRecon LLE2 Centrifuge LLE1->LLE2 LLE3 Collect Organic Layer LLE2->LLE3 LLE3->EvapRecon SPE2 Load Sample SPE1->SPE2 SPE3 Wash SPE2->SPE3 SPE4 Elute SPE3->SPE4 SPE4->EvapRecon Analysis LC-MS/MS Analysis EvapRecon->Analysis

References

Troubleshooting

Technical Support Center: Assessing the Purity of CER8-d9

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive overview of how to assess the purity of CER8-d9, a deuterated ceramide standard. Frequently Asked Que...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive overview of how to assess the purity of CER8-d9, a deuterated ceramide standard.

Frequently Asked Questions (FAQs)

Q1: What is CER8-d9 and why is its purity crucial?

A1: CER8-d9 is the deuterium-labeled version of CER8, which is N-palmitoyl(d9) 6R-hydroxysphingosine, a type of ceramide.[1][2] As a stable isotope-labeled compound, it is primarily used as an internal standard for the accurate quantification of endogenous ceramides in biological samples using techniques like mass spectrometry.[3] Its purity is critical because both chemical and isotopic impurities can lead to inaccurate quantification, compromising experimental results.[4]

Q2: What are the different types of purity to consider for CER8-d9?

A2: For a deuterated standard like CER8-d9, two distinct types of purity must be assessed:[5]

  • Chemical Purity: This refers to the absence of any other chemical compounds or contaminants. For example, it ensures the sample is free from other lipid species or residual synthesis reagents.

  • Isotopic Purity (Isotopic Enrichment): This measures the percentage of the compound that has been successfully labeled with deuterium at the intended positions.[5] It also quantifies the presence of isotopologues, which are molecules that are chemically identical but have a different number of deuterium atoms (e.g., d8, d7, or the non-deuterated d0 species).[5]

Q3: Which analytical techniques are recommended for assessing the chemical purity of CER8-d9?

A3: Several chromatographic techniques are suitable for determining chemical purity. The choice depends on the required resolution and available instrumentation.

  • High-Performance Liquid Chromatography (HPLC): Often coupled with detectors like Evaporative Light Scattering (ELSD) or Charged Aerosol Detector (CAD), HPLC provides excellent separation of different lipid classes.[6]

  • Thin-Layer Chromatography (TLC): A simpler, cost-effective method for a quick purity check. It is often used by suppliers for routine quality control, with typical specifications being >99%.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard, offering high sensitivity and selectivity. It can separate and identify minute chemical impurities.[6]

Q4: Which techniques are best for determining the isotopic purity of CER8-d9?

A4: Isotopic purity requires techniques that can differentiate between molecules based on their mass-to-charge ratio or the specific properties of the deuterium nucleus.

  • High-Resolution Mass Spectrometry (HRMS): This is a primary technique for assessing isotopic purity. By analyzing the mass-to-charge (m/z) ratio with high accuracy, it can resolve and quantify the relative abundance of different isotopologues (d0, d1...d9).[7][8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Deuterium (²H) NMR: This method directly detects the deuterium nucleus, providing definitive information on the location and extent of deuteration. It is typically performed in a protonated (non-deuterated) solvent.[9]

    • Proton (¹H) NMR: Can be used to estimate isotopic enrichment by measuring the reduction in the signal intensity at the positions where hydrogen has been replaced by deuterium.

Q5: What are the typical purity specifications for commercially available CER8-d9?

A5: Commercial suppliers typically guarantee a chemical purity of greater than 98% or 99%, often verified by TLC.[2] Isotopic enrichment is also generally high, often exceeding 98%, which is recommended to minimize interference and ensure accurate quantification.[10] Always request a Certificate of Analysis (CoA) from the supplier for detailed purity information.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the purity assessment of CER8-d9.

Problem Potential Cause(s) Recommended Solution(s)
Inaccurate Quantification Using CER8-d9 as an Internal Standard 1. Chemical or Isotopic Impurity: The standard contains non-deuterated (d0) analyte, leading to overestimation.[4]2. Poor Co-elution: The deuterated standard and the native analyte separate chromatographically, leading to differential matrix effects.[4]3. Isotopic H/D Exchange: Deuterium atoms are exchanged for protons from the solvent or matrix, especially at labile positions (-OH, -NH).[4]1. Verify Purity: Assess the chemical and isotopic purity of the standard using HRMS and/or NMR.[4] Obtain a Certificate of Analysis from the supplier.2. Adjust Chromatography: Modify the LC gradient or use a lower-resolution column to ensure the analyte and standard co-elute.[4]3. Check Label Stability: The deuterium labels on the palmitoyl chain of CER8-d9 are on carbon atoms and are generally stable. However, if issues persist, evaluate stability by incubating the standard in the sample matrix and analyzing for any increase in the d0 signal.[4]
Unexpected Peaks in LC-MS Chromatogram 1. Contamination: Impurities from solvents, glassware, the sample matrix, or the instrument itself.[11]2. In-source Fragmentation/Adducts: The molecule may be fragmenting in the ion source or forming various adducts (e.g., [M+Na]⁺, [M+K]⁺).[12]3. Sample Degradation: The ceramide may have degraded due to improper storage or handling.1. Run Blanks: Analyze solvent blanks and matrix blanks to identify the source of contamination. Use high-purity (LC-MS grade) solvents and additives.[11]2. Optimize MS Source Conditions: Adjust source temperature, voltages, and gas flows to minimize fragmentation and favor the desired molecular ion.[13]3. Ensure Proper Handling: Store CER8-d9 at -20°C as recommended. Prepare solutions fresh and avoid repeated freeze-thaw cycles.
Low Signal or Poor Resolution in ²H NMR 1. Incorrect Sample Preparation: Sample concentration is too low, or the sample is not fully dissolved.[9]2. Improper Solvent: Using a deuterated solvent will create an overwhelming solvent signal, obscuring the analyte signal.[9]3. Incorrect Spectrometer Setup: The probe is not properly tuned to the deuterium frequency. The pulse width may be incorrect.[9]1. Increase Concentration: If solubility permits, prepare a more concentrated sample. Ensure complete dissolution and filter the sample into the NMR tube.[9]2. Use a Protonated Solvent: Always dissolve the sample in a high-purity, non-deuterated solvent for ²H NMR analysis.[9]3. Tune and Calibrate: Ensure the NMR probe is tuned and matched for the deuterium frequency. Calibrate the 90° pulse width for optimal signal excitation.[9]

Data Presentation: Comparison of Analytical Techniques

The table below summarizes the primary techniques used to assess the purity of CER8-d9.

Technique Principle Purity Measured Advantages Disadvantages
HRMS High-resolution separation of ions based on mass-to-charge ratio.Chemical & IsotopicHigh sensitivity and accuracy; provides definitive mass information for both chemical impurities and isotopologues.[7][8]Higher instrument cost and complexity.
LC-MS/MS Chromatographic separation followed by mass-selective detection.ChemicalGold standard for lipid analysis; excellent for identifying and quantifying chemical impurities.[6]May not have sufficient resolution to separate all isotopologues unless it's a high-resolution instrument.
²H NMR Direct detection of the deuterium nucleus's resonance in a magnetic field.IsotopicProvides direct, quantitative information on deuterium labeling and position without needing a reference standard.[9]Lower sensitivity compared to MS; requires higher sample concentration.[9]
¹H NMR Detection of proton resonance; purity is inferred from the absence of proton signals.IsotopicWidely available; can quickly estimate high levels of deuteration.Indirect measurement; less accurate for very high isotopic purity; signals can overlap.[14]
HPLC-ELSD Chromatographic separation with universal detection based on light scattering.ChemicalGood for separating non-volatile impurities; robust and widely applicable for lipids.Lower sensitivity than MS; does not provide structural information.
TLC Separation on a silica plate based on polarity.ChemicalSimple, fast, and inexpensive for a quick check of major impurities.Low resolution and sensitivity; primarily qualitative or semi-quantitative.

Experimental Protocols

Protocol 1: Purity Assessment by LC-HRMS

This method is ideal for simultaneously assessing chemical and isotopic purity.

  • Sample Preparation:

    • Prepare a stock solution of CER8-d9 at 1 mg/mL in a suitable organic solvent (e.g., Chloroform:Methanol 2:1, v/v).

    • Dilute the stock solution to a final concentration of 1-10 µg/mL in the initial mobile phase (e.g., Acetonitrile:Water with 0.1% formic acid).

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reversed-phase column suitable for lipid analysis (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

    • Mobile Phase A: Water with 0.1% Formic Acid and 10 mM Ammonium Formate.

    • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% Formic Acid and 10 mM Ammonium Formate.

    • Gradient: Start with a high percentage of Mobile Phase A, and ramp up to a high percentage of Mobile Phase B over 10-15 minutes to elute the lipid.

    • Flow Rate: 0.3 - 0.5 mL/min.

    • Column Temperature: 40-50°C.

  • High-Resolution Mass Spectrometry (HRMS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

    • Scan Mode: Full scan (e.g., m/z 100-1000) with a resolving power of >70,000.

    • Source Parameters: Optimize sheath gas, auxiliary gas, and capillary temperature for stable spray and maximum signal of the [M+H]⁺ ion.

    • Data Acquisition: Acquire data across the elution profile of the CER8-d9 peak.

  • Data Analysis:

    • Chemical Purity: Integrate the peak area of CER8-d9 and any other detected peaks in the total ion chromatogram (TIC). Calculate purity as: (Area_CER8-d9 / Total_Area_All_Peaks) * 100%.

    • Isotopic Purity: Extract the mass spectrum from the apex of the CER8-d9 peak. Identify the monoisotopic peaks for the non-deuterated (d0) and all deuterated isotopologues (d1 through d9). Calculate isotopic purity by determining the relative abundance of the target d9 ion compared to all other isotopologues. Note: Correction for the natural abundance of ¹³C may be necessary for highest accuracy.[15]

Protocol 2: Isotopic Purity by ²H NMR Spectroscopy

This protocol directly measures the deuterium incorporation.

  • Sample Preparation:

    • Dissolve a sufficient amount of CER8-d9 (typically 5-10 mg) in a protonated (non-deuterated) solvent of high purity (e.g., CHCl₃ or DMSO). The volume should be appropriate for your NMR tube (e.g., 0.6 mL).

    • Ensure the sample is fully dissolved. Filtration into the NMR tube is recommended to remove particulates.[9]

  • NMR Spectrometer Setup:

    • Use a spectrometer equipped with a probe capable of detecting the ²H frequency.

    • Insert the sample. Do not lock the spectrometer , as there is no deuterated lock solvent. Modern instruments are stable enough for unlocked operation during the experiment.[9]

    • Tune and match the probe to the deuterium frequency for your specific sample. This step is critical for sensitivity.[9]

    • Shim the magnet using the proton signal of the solvent, either manually on the FID or using an automated gradient shimming routine.[9]

  • Data Acquisition:

    • Acquire the ²H NMR spectrum. A longer acquisition time and a greater number of scans will likely be needed compared to ¹H NMR due to the lower sensitivity of the deuterium nucleus.

    • Use a calibrated 90° pulse and an appropriate relaxation delay.

  • Data Analysis:

    • Process the spectrum (Fourier transform, phase correction, and baseline correction).

    • The resulting spectrum will show signals corresponding to the deuterium atoms on the palmitoyl chain. The absence of signals at other positions confirms the labeling specificity. The integral of the deuterium signal can be used for quantitative purposes if an internal standard is included.

Visualizations

Workflow for Purity Assessment

Purity_Assessment_Workflow cluster_prep 1. Sample Preparation cluster_analysis 2. Instrumental Analysis cluster_data 3. Data Processing & Analysis cluster_report 4. Final Result Prep Dissolve CER8-d9 in appropriate solvent LCMS LC-HRMS Analysis Prep->LCMS NMR ²H NMR Analysis Prep->NMR ChemPurity Calculate Chemical Purity (TIC Peak Area %) LCMS->ChemPurity IsoPurity Calculate Isotopic Purity (Mass Spectrum Relative Abundance) LCMS->IsoPurity NMR_Process Integrate ²H Spectrum (Confirm Label Position) NMR->NMR_Process Result Purity Report (Chemical & Isotopic) ChemPurity->Result IsoPurity->Result NMR_Process->Result

Caption: Workflow for the comprehensive purity assessment of CER8-d9.

Decision Tree for Technique Selection

Technique_Selection start What is the primary goal? goal1 Comprehensive Chemical & Isotopic Purity start->goal1 Both goal2 Confirm Isotopic Labeling Position & Enrichment start->goal2 Isotopic goal3 Routine Check for Chemical Impurities start->goal3 Chemical tech1 Use LC-HRMS goal1->tech1 tech2 Use ²H NMR goal2->tech2 tech3 Use HPLC-ELSD or TLC goal3->tech3

Caption: Decision tree for selecting the appropriate analytical technique.

References

Optimization

Improving the recovery of CER8-d9 during sample preparation

Welcome to the technical support center for improving the recovery of CER8-d9 and other deuterated ceramide internal standards during sample preparation. This resource is designed for researchers, scientists, and drug de...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for improving the recovery of CER8-d9 and other deuterated ceramide internal standards during sample preparation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is CER8-d9 and why is it used as an internal standard?

CER8-d9 is a deuterated form of N-palmitoyl-6R-hydroxysphingosine, a specific type of ceramide. It is commonly used as an internal standard in mass spectrometry-based quantitative analysis. Because it is chemically almost identical to its non-deuterated counterpart (endogenous CER8), it behaves similarly during sample extraction and ionization. However, its increased mass due to the nine deuterium atoms allows it to be distinguished from the endogenous analyte by the mass spectrometer. This enables accurate quantification by correcting for sample loss during preparation and for matrix effects during analysis.[1][2][3]

Q2: What are the common causes of low recovery for CER8-d9?

Low recovery of CER8-d9 can stem from several factors during sample preparation:

  • Inefficient Extraction: The choice of extraction solvent and protocol is critical for the efficient recovery of ceramides, which are lipophilic molecules.

  • Sample Matrix Effects: Components in the biological sample (e.g., salts, phospholipids) can interfere with the extraction process or suppress the ionization of CER8-d9 in the mass spectrometer.[4][5]

  • Adsorption to Surfaces: Ceramides can adsorb to plasticware and glassware, leading to sample loss.

  • Chemical Degradation: Although generally stable, extreme pH or high temperatures during sample processing could potentially degrade ceramides.

  • Incomplete Phase Separation: In liquid-liquid extractions, incomplete separation of the organic and aqueous phases can lead to loss of the lipid-containing organic layer.

Q3: Can the deuterium atoms on CER8-d9 exchange with hydrogen atoms from the solvent or sample?

Isotopic exchange (or H/D exchange) is a potential issue for all deuterated internal standards. The stability of the deuterium label depends on its position on the molecule. While the deuterium atoms on the N-palmitoyl chain of CER8-d9 are generally stable, exposure to harsh acidic or basic conditions or high temperatures during sample preparation could potentially facilitate exchange. It is crucial to use high-purity solvents and maintain controlled pH and temperature throughout the experimental workflow.[6][7]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the sample preparation process for CER8-d9 analysis.

Issue 1: Low Recovery of CER8-d9 in the Final Extract
Possible Cause Troubleshooting Step
Inadequate homogenization of the tissue or cell sample.Ensure complete disruption of the sample matrix to release the lipids. For tissues, consider using a bead beater or probe sonicator on ice.
Suboptimal liquid-liquid extraction solvent system.The choice of solvent is critical. A common and effective method for ceramides is the Bligh and Dyer extraction using a chloroform:methanol mixture.[8][9][10] For plasma, a methyl tert-butyl ether (MTBE) based extraction can also be effective.[11]
Incorrect solvent-to-sample ratio.Increasing the solvent volume can improve extraction efficiency. For plasma, a sample-to-solvent ratio of 1:20 (v/v) has been shown to improve the recovery of low-abundance lipids like ceramides.[12]
Loss of analyte due to adsorption.Use low-adsorption polypropylene tubes and pipette tips. Silanized glassware can also minimize surface binding.
Incomplete phase separation.Ensure complete separation of the organic and aqueous phases by adequate centrifugation time and speed.
Issue 2: High Variability in CER8-d9 Recovery Across Samples
Possible Cause Troubleshooting Step
Inconsistent sample homogenization.Standardize the homogenization procedure for all samples to ensure uniform lipid release.
Inconsistent pipetting of viscous organic solvents.Use positive displacement pipettes or reverse pipetting techniques for accurate handling of chloroform or other organic solvents.
Differential matrix effects between samples.Spiking the internal standard into the sample at the very beginning of the extraction process helps to compensate for matrix effects.[4] If matrix effects are still suspected, further sample cleanup using solid-phase extraction (SPE) may be necessary.
Inconsistent evaporation of the final extract.Ensure complete and gentle drying of the lipid extract under a stream of nitrogen. Avoid overheating, which can degrade the sample.

Quantitative Data Summary

The following tables summarize typical recovery rates and optimal extraction conditions for ceramides from biological matrices based on published literature.

Table 1: Ceramide Recovery from Different Biological Matrices

Biological MatrixExtraction MethodAverage Recovery (%)Reference
Human PlasmaBligh and Dyer78 - 91[9]
Rat LiverBligh and Dyer70 - 99[9]
Rat MuscleBligh and Dyer71 - 95[9]

Table 2: Comparison of Solvent Systems for Ceramide Extraction from Rice Bran

Solvent SystemRelative Ceramide Yield (%)Reference
Chloroform/Methanol (2:1)~100[13]
95% Ethanol~95[13]
Petroleum Ether~60[13]
n-Hexane~55[13]

Experimental Protocols

Protocol 1: Bligh and Dyer Liquid-Liquid Extraction for Plasma Samples

This protocol is adapted from established methods for ceramide extraction from plasma.[8][10][14]

Materials:

  • Plasma sample

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • Deionized water

  • Glass centrifuge tubes with PTFE-lined caps

  • Nitrogen gas evaporator

Procedure:

  • To 100 µL of plasma in a glass tube, add the appropriate amount of CER8-d9 internal standard.

  • Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Add 125 µL of chloroform and vortex for 30 seconds.

  • Add 125 µL of deionized water and vortex for 30 seconds to induce phase separation.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the layers.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

  • Dry the collected organic phase under a gentle stream of nitrogen gas at room temperature.

  • Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol).

Visualizations

Diagram 1: Troubleshooting Logic for Low CER8-d9 Recovery

LowRecoveryTroubleshooting cluster_extraction Extraction Issues cluster_adsorption Adsorption Issues cluster_matrix Matrix Effects start Low CER8-d9 Recovery check_homogenization Incomplete Homogenization? start->check_homogenization check_plasticware Adsorption to Surfaces? check_matrix High Matrix Interference? optimize_homogenization Action: Improve mechanical disruption check_homogenization->optimize_homogenization Yes check_solvent Suboptimal Solvent System? check_homogenization->check_solvent No optimize_solvent Action: Test different solvent ratios (e.g., Bligh & Dyer) check_solvent->optimize_solvent Yes check_ratio Incorrect Sample:Solvent Ratio? check_solvent->check_ratio No optimize_ratio Action: Increase solvent volume check_ratio->optimize_ratio Yes check_ratio->check_plasticware No use_low_bind Action: Use low-adsorption tubes/tips or silanized glass check_plasticware->use_low_bind Yes check_plasticware->check_matrix No add_spe Action: Add Solid-Phase Extraction (SPE) cleanup step check_matrix->add_spe Yes

Caption: Troubleshooting workflow for low CER8-d9 recovery.

Diagram 2: General Experimental Workflow for Ceramide Quantification

CeramideWorkflow sample_collection 1. Sample Collection (e.g., Plasma, Tissue) is_spike 2. Internal Standard Spiking (Add CER8-d9) sample_collection->is_spike extraction 3. Lipid Extraction (e.g., Bligh & Dyer) is_spike->extraction phase_separation 4. Phase Separation (Centrifugation) extraction->phase_separation collection 5. Collect Organic Layer phase_separation->collection drying 6. Solvent Evaporation (Nitrogen Drying) collection->drying reconstitution 7. Reconstitution drying->reconstitution analysis 8. LC-MS/MS Analysis reconstitution->analysis

Caption: Standard workflow for ceramide analysis using an internal standard.

References

Troubleshooting

Technical Support Center: Quantification of Lipids with CER8-d9

Welcome to the technical support center for the quantification of lipids using the deuterated internal standard, CER8-d9. This resource is designed for researchers, scientists, and drug development professionals to provi...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the quantification of lipids using the deuterated internal standard, CER8-d9. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on overcoming common challenges, particularly those related to matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect lipid quantification?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), ultimately impacting the accuracy, precision, and sensitivity of your quantitative analysis.[1] In lipidomics, common interfering matrix components include other lipids like phospholipids, as well as salts and proteins from the biological sample.[1]

Q2: I'm using a deuterated internal standard, CER8-d9. Shouldn't that automatically correct for matrix effects?

A2: Ideally, a deuterated internal standard like CER8-d9 should co-elute with the target lipid analyte and experience the same degree of ion suppression or enhancement.[2] The ratio of the analyte signal to the internal standard signal should then remain constant, allowing for accurate quantification.[2] However, this is not always the case. Deuteration can sometimes lead to slight differences in chromatographic retention time between the analyte and the internal standard.[2][3] If this separation occurs in a region of variable ion suppression, the analyte and CER8-d9 will be affected differently, leading to inaccurate results.[2][4]

Q3: My quantitative results are inconsistent despite using CER8-d9. What are the likely causes?

A3: Inconsistent or inaccurate results when using a deuterated internal standard can stem from several factors. The most common issues are:

  • Lack of complete co-elution: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[3] This can lead to differential matrix effects.[3][5]

  • Isotopic or chemical impurities: The presence of unlabeled analyte in your CER8-d9 standard can lead to an overestimation of the analyte concentration.[3]

  • Isotopic exchange: Although less common with deuterium on carbon atoms, there is a possibility of hydrogen/deuterium (H/D) back-exchange under certain experimental conditions.[3]

Q4: The signal intensity of my CER8-d9 internal standard is highly variable between samples. Why is this happening?

A4: High variability in the internal standard signal between samples often points to significant and inconsistent matrix effects. While the internal standard is meant to correct for this, extreme variations can still compromise the assay's performance. This variability can be caused by differences in the composition of the biological matrix between samples or inconsistencies in sample preparation.

Q5: What are the most effective strategies to minimize matrix effects?

A5: The most effective way to reduce matrix effects is through rigorous sample preparation to remove interfering components before they are introduced into the mass spectrometer.[1] Techniques such as Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are highly effective for cleaning up lipid samples.[1][6] Optimizing chromatographic conditions to separate the analyte from matrix components is also a crucial strategy.[7]

Troubleshooting Guide

Issue 1: Poor Accuracy and Precision in Lipid Quantification

Symptom: Your quality control samples are failing, and the quantitative results are not reproducible.

Possible Cause: Differential matrix effects due to chromatographic separation of the analyte and CER8-d9.

Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the target lipid analyte and CER8-d9. They should co-elute perfectly.[4] If a slight separation is observed, you may need to adjust your chromatographic method.[3]

  • Assess Matrix Effects: Perform a post-extraction spike experiment to quantify the extent of ion suppression or enhancement.[1][4]

  • Optimize Sample Preparation: Implement a more rigorous sample preparation method, such as SPE or LLE, to remove matrix components known to cause ion suppression, like phospholipids.[6][8]

  • Adjust Chromatography: Modify your LC gradient to better separate your analyte and CER8-d9 from regions of high ion suppression.[9] A post-column infusion experiment can help identify these regions.[2][4]

Issue 2: Low Signal Intensity and Poor Sensitivity for the Target Lipid

Symptom: The signal-to-noise ratio for your target analyte is low, even at moderate concentrations.

Possible Cause: Significant ion suppression from the sample matrix.

Troubleshooting Steps:

  • Evaluate Matrix Effect: Use the post-column infusion technique to pinpoint where ion suppression is most severe in your chromatogram.[2]

  • Enhance Sample Cleanup: If not already in use, incorporate an SPE or LLE step to remove a wider range of interfering compounds.[2]

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components causing ion suppression.[1][4] However, be mindful that this will also dilute your analyte, so this approach is only suitable if the analyte concentration is high enough for detection after dilution.[1][6]

Quantitative Data Summary

The following tables provide hypothetical but realistic data illustrating the impact of different sample preparation strategies on matrix effects and analyte recovery.

Table 1: Matrix Effect Assessment Using Post-Extraction Spike

AnalytePeak Area (Neat Solution - Set A)Peak Area (Post-Extraction Spike - Set B)Matrix Effect (%)Indication
Ceramide (d18:1/18:0)1,500,000675,00045%Ion Suppression
CER8-d9 (IS)1,200,000588,00049%Ion Suppression

Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[4]

Table 2: Impact of Sample Preparation Method on Analyte Recovery and Matrix Effect

Sample Preparation MethodAnalyte Recovery (%)Matrix Effect (%)
Protein Precipitation8552
Liquid-Liquid Extraction (LLE)9278
Solid-Phase Extraction (SPE)9591

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantitatively assess the presence and magnitude of matrix effects (ion suppression or enhancement).

Methodology:

  • Prepare Three Sets of Samples: [1][4]

    • Set A (Neat Solution): Spike the target lipid standard and CER8-d9 into the final reconstitution solvent at a known concentration.

    • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established protocol. Spike the target lipid standard and CER8-d9 into the final, dried extract just before reconstitution, at the same concentration as Set A.

    • Set C (Pre-Extraction Spike): Spike the target lipid standard and CER8-d9 into a blank matrix sample before the extraction process begins.

  • Analyze Samples: Analyze all three sets of samples by LC-MS/MS.

  • Calculate Matrix Effect and Recovery:

    • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

    • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

Protocol 2: Solid-Phase Extraction (SPE) for Lipid Cleanup

Objective: To remove phospholipids and other polar interferences from a biological matrix (e.g., plasma) to reduce matrix effects.

Materials:

  • Polymeric reversed-phase SPE cartridge (e.g., Oasis HLB)

  • Methanol, Water (LC-MS grade)

  • 4% Phosphoric acid in water

  • Nitrogen evaporator

Procedure:

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.[1]

  • Loading: Dilute 100 µL of plasma with 400 µL of 4% phosphoric acid in water. Add CER8-d9 internal standard. Load the entire volume onto the SPE cartridge.[1]

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other highly polar interferences.[1]

  • Elution: Elute the lipids of interest with 1 mL of methanol.[1]

  • Dry & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[1]

Visualizations

G cluster_0 Troubleshooting Workflow for Inaccurate Quantification Start Inaccurate or Inconsistent Quantitative Results Check_Coelution Verify Co-elution of Analyte and CER8-d9 Start->Check_Coelution Coelution_OK Co-elution is Perfect Check_Coelution->Coelution_OK Yes Coelution_Bad Separation Observed Check_Coelution->Coelution_Bad No Assess_ME Assess Matrix Effects (Post-Extraction Spike) Coelution_OK->Assess_ME Adjust_LC Adjust LC Method: - Slower Gradient - Different Column Coelution_Bad->Adjust_LC Adjust_LC->Check_Coelution ME_High Significant Matrix Effects (>20%) Assess_ME->ME_High Yes ME_Low Minimal Matrix Effects Assess_ME->ME_Low No Optimize_Prep Optimize Sample Prep: - SPE - LLE ME_High->Optimize_Prep Check_IS Check IS Purity and Stability ME_Low->Check_IS Optimize_Prep->Assess_ME End Accurate Quantification Check_IS->End

Caption: Troubleshooting workflow for inaccurate lipid quantification.

G cluster_1 Experimental Workflow for Matrix Effect Evaluation Sample_Prep Prepare 3 Sample Sets Set_A Set A: Standard in Solvent (Neat) Sample_Prep->Set_A Set_B Set B: Spike into Extracted Blank Matrix Sample_Prep->Set_B Set_C Set C: Spike into Blank Matrix Before Extraction Sample_Prep->Set_C Analysis LC-MS/MS Analysis Set_A->Analysis Set_B->Analysis Set_C->Analysis Calculation Calculate Results Analysis->Calculation ME_Calc Matrix Effect (%) = (B/A) * 100 Calculation->ME_Calc Rec_Calc Recovery (%) = (C/B) * 100 Calculation->Rec_Calc

Caption: Workflow for assessing matrix effect and recovery.

References

Optimization

Technical Support Center: Troubleshooting CER8-d9 Calibration Curve Linearity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding calibration curve linearity issues encountere...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding calibration curve linearity issues encountered when using CER8-d9 as an internal standard in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is CER8-d9 and why is it used as an internal standard?

A1: CER8-d9 is a deuterated form of C8 Ceramide (d18:1/8:0), a cell-permeable analog of naturally occurring ceramides. The "d9" signifies that nine hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. In quantitative mass spectrometry, such as LC-MS/MS, deuterated compounds are ideal internal standards. Because they are chemically almost identical to the analyte of interest (in this case, C8 Ceramide or other similar ceramides), they exhibit similar behavior during sample preparation, chromatography, and ionization. However, due to the mass difference, the mass spectrometer can distinguish CER8-d9 from the non-deuterated analyte, allowing for accurate correction of variations in sample extraction, matrix effects, and instrument response.[1]

Q2: What are the common causes of non-linear calibration curves when using deuterated internal standards like CER8-d9?

A2: Non-linearity in calibration curves, even when using a deuterated internal standard, can arise from several factors:

  • Differential Matrix Effects: Even with a deuterated internal standard, slight differences in chromatographic retention times between the analyte and the standard can expose them to varying concentrations of co-eluting matrix components. This can lead to differential ion suppression or enhancement, where the matrix affects the ionization of the analyte and the internal standard to different extents.[2][3][4][5]

  • Isotope Effects: The substitution of hydrogen with deuterium can sometimes lead to slight changes in the physicochemical properties of the molecule, potentially causing a small shift in chromatographic retention time.[1][4][5]

  • Ion Source Saturation: At high concentrations, the analyte can saturate the ion source of the mass spectrometer, leading to a non-linear response.

  • Detector Saturation: Similar to ion source saturation, the detector can become saturated at high analyte concentrations, resulting in a plateauing of the signal.[6]

  • Isotopic Contribution: At very high concentrations of the analyte, the natural isotopic abundance of elements like carbon-13 can contribute to the signal of the deuterated internal standard, leading to inaccuracies.

  • Contamination: Contamination in the LC-MS system or from the sample matrix can interfere with the ionization of the analyte and/or the internal standard.[1]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving calibration curve linearity issues with CER8-d9.

Problem: My calibration curve for C8 Ceramide using CER8-d9 as an internal standard is non-linear.

Step 1: Data Review and Initial Checks

Question: Have you observed a specific pattern in the non-linearity (e.g., bending at high or low concentrations)?

Action:

  • Examine the Curve Shape:

    • High Concentration Saturation: If the curve flattens at the higher concentration end, this may indicate detector or ion source saturation.

    • Low Concentration Deviation: Deviations at the lower end could be due to issues with the limit of detection (LOD) and limit of quantification (LOQ), or significant matrix effects at low concentrations.

  • Review Chromatographic Peaks:

    • Check for peak shape (fronting, tailing, splitting) for both the analyte and CER8-d9. Poor peak shape can affect integration and accuracy.

    • Verify the co-elution of the analyte and the internal standard. A significant shift in retention time can lead to differential matrix effects.[1][2]

Step 2: Investigating Matrix Effects

Question: How can I determine if matrix effects are causing the non-linearity?

Action:

  • Perform a Post-Column Infusion Experiment: This experiment helps to identify regions of ion suppression or enhancement in your chromatogram.

  • Prepare Matrix-Matched Calibrators: Preparing your calibration standards in the same biological matrix as your samples can help to compensate for consistent matrix effects.[2]

Data Presentation: Evaluating Matrix Effects

The following table summarizes the results of a hypothetical experiment to evaluate matrix effects.

Sample SetDescriptionExpected Outcome (No Matrix Effect)Observed Outcome (Matrix Effect Present)
Set 1: Neat Solution Analyte and CER8-d9 in a clean solvent.Peak Area = XPeak Area = X
Set 2: Post-Spike Blank matrix extract with analyte and CER8-d9 added post-extraction.Peak Area ≈ XPeak Area < X (Suppression) or > X (Enhancement)
Set 3: Pre-Spike Blank matrix spiked with analyte and CER8-d9 before extraction.Peak Area ≈ XPeak Area significantly different from Set 2, indicating extraction issues.
Step 3: Method Optimization

Question: What aspects of my experimental method can I optimize to improve linearity?

Action:

  • Chromatography:

    • Gradient Modification: Adjust the mobile phase gradient to ensure co-elution of the analyte and CER8-d9.

    • Column Choice: Ensure you are using an appropriate column for lipid analysis (e.g., a C8 or C18 column).[1]

    • Flow Rate: Optimize the flow rate for better separation and peak shape.

  • Sample Preparation:

    • Improve Cleanup: Implement more rigorous sample cleanup steps (e.g., solid-phase extraction) to remove interfering matrix components.

    • Dilution: Dilute samples to bring the analyte concentration into a more linear range of the detector.

  • Mass Spectrometer Settings:

    • Ion Source Parameters: Optimize ion source parameters (e.g., gas flows, temperature) to minimize in-source effects.

    • Dwell Time: Ensure sufficient dwell time for both the analyte and internal standard transitions.

Experimental Protocols

Protocol 1: Sample Preparation for Cellular Ceramide Analysis

This protocol provides a general workflow for extracting ceramides from cultured cells.

  • Cell Harvesting:

    • Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

    • Scrape the cells in PBS and centrifuge to obtain a cell pellet.

  • Lipid Extraction (Bligh & Dyer Method):

    • To the cell pellet, add a 2:1:0.8 mixture of chloroform:methanol:water.

    • Vortex thoroughly to ensure complete lysis and lipid extraction.

    • Add the deuterated internal standard, CER8-d9, at a known concentration.

    • Centrifuge to separate the phases.

    • Collect the lower organic phase containing the lipids.

    • Dry the lipid extract under a stream of nitrogen.

  • Reconstitution:

    • Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g., methanol).

Protocol 2: LC-MS/MS Analysis of C8 Ceramide

This protocol outlines a general LC-MS/MS method for ceramide analysis.

  • Liquid Chromatography (LC):

    • Column: C8 or C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

    • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

    • Gradient: A suitable gradient to separate ceramides of different chain lengths.

    • Flow Rate: 0.3 - 0.5 mL/min.

    • Injection Volume: 5 - 10 µL.

  • Mass Spectrometry (MS):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • C8 Ceramide (Analyte): Monitor the transition of the precursor ion to a specific product ion.

      • CER8-d9 (Internal Standard): Monitor the corresponding transition for the deuterated standard.

    • Source Parameters: Optimize gas temperatures, gas flows, and spray voltage for maximum signal intensity.

Visualizations

Signaling Pathway

dot digraph "Ceramide_De_Novo_Synthesis" { graph [rankdir="LR", splines=true, maxwidth=760, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="helvetica", fontcolor="#202124", fillcolor="#FFFFFF"]; edge [color="#4285F4"];

"Serine + Palmitoyl-CoA" [fillcolor="#FBBC05"]; "3-Ketosphinganine" [fillcolor="#EA4335"]; "Sphinganine" [fillcolor="#EA4335"]; "Dihydroceramide" [fillcolor="#EA4335"]; "Ceramide" [fillcolor="#34A853"];

"Serine + Palmitoyl-CoA" -> "3-Ketosphinganine" [label="SPT"]; "3-Ketosphinganine" -> "Sphinganine" [label="3-KSR"]; "Sphinganine" -> "Dihydroceramide" [label="CerS"]; "Dihydroceramide" -> "Ceramide" [label="DEGS"]; } Caption: De novo synthesis pathway of ceramides.[1][2][3][7]

Experimental Workflow

dot digraph "Troubleshooting_Workflow" { graph [splines=true, maxwidth=760, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="helvetica", fontcolor="#202124", fillcolor="#FFFFFF"]; edge [color="#4285F4"];

start [label="Non-Linear Calibration Curve", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; data_review [label="Review Curve Shape & \n Chromatographic Peaks", fillcolor="#FBBC05"]; saturation_check [label="High Concentration \n Saturation?", shape=diamond, style=filled, fillcolor="#FFFFFF"]; low_conc_check [label="Low Concentration \n Deviation?", shape=diamond, style=filled, fillcolor="#FFFFFF"]; matrix_effects [label="Investigate Matrix Effects \n (Post-Column Infusion)", fillcolor="#FBBC05"]; optimize_method [label="Optimize LC-MS/MS Method", fillcolor="#FBBC05"]; linear_curve [label="Linear Calibration Curve", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; dilute_sample [label="Dilute Samples / \n Adjust Detector Settings", fillcolor="#FFFFFF"]; improve_cleanup [label="Improve Sample Cleanup / \n Use Matrix-Matched Calibrators", fillcolor="#FFFFFF"]; adjust_chromatography [label="Adjust Gradient / \n Change Column", fillcolor="#FFFFFF"];

start -> data_review; data_review -> saturation_check; data_review -> low_conc_check; saturation_check -> dilute_sample [label="Yes"]; saturation_check -> matrix_effects [label="No"]; low_conc_check -> improve_cleanup [label="Yes"]; low_conc_check -> matrix_effects [label="No"]; dilute_sample -> optimize_method; improve_cleanup -> optimize_method; matrix_effects -> optimize_method; optimize_method -> adjust_chromatography; adjust_chromatography -> linear_curve; } Caption: Troubleshooting workflow for non-linear calibration curves.

Logical Relationship

dot digraph "Sample_Analysis_Workflow" { graph [rankdir="TB", splines=true, maxwidth=760, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="helvetica", fontcolor="#202124", fillcolor="#FFFFFF"]; edge [color="#4285F4"];

sample_prep [label="Sample Preparation \n (e.g., Cell Lysate, Plasma)", fillcolor="#FBBC05"]; is_spike [label="Spike with CER8-d9 \n (Internal Standard)"]; extraction [label="Lipid Extraction"]; lc_separation [label="LC Separation \n (C8/C18 Column)"]; ms_detection [label="MS/MS Detection \n (MRM Mode)"]; data_analysis [label="Data Analysis \n (Peak Integration, Ratio Calculation)"]; quantification [label="Quantification using \n Calibration Curve", fillcolor="#34A853", fontcolor="#FFFFFF"];

sample_prep -> is_spike; is_spike -> extraction; extraction -> lc_separation; lc_separation -> ms_detection; ms_detection -> data_analysis; data_analysis -> quantification; } Caption: General workflow for ceramide quantification using an internal standard.

References

Troubleshooting

Minimizing ion suppression for CER8-d9 in electrospray ionization

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression for CER8-d9 in electrospray...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression for CER8-d9 in electrospray ionization (ESI) mass spectrometry.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of CER8-d9, a deuterated internal standard, due to ion suppression.

Problem 1: Low Signal Intensity or Complete Signal Loss of CER8-d9

Question: My signal for the internal standard, CER8-d9, is unexpectedly low or absent in my plasma samples compared to the signal in a pure solvent. What is the likely cause?

Answer: This is a classic indicator of ion suppression. Ion suppression occurs when molecules in the sample matrix that co-elute with your analyte of interest interfere with its ionization, leading to a reduced signal.[1][2] In ESI, co-eluting compounds can compete for the limited charge on the surface of the droplets in the ion source or alter the physical properties of the droplets, such as surface tension and viscosity, hindering the formation of gas-phase ions.[1]

Troubleshooting Workflow:

A Low or No Signal for CER8-d9 B Hypothesis: Ion Suppression A->B C Confirm with Post-Column Infusion B->C Verification Step D Optimize Sample Preparation C->D If suppression is confirmed E Refine Chromatographic Separation C->E If suppression is confirmed F Adjust Mass Spectrometer Settings C->F If suppression is confirmed G Issue Resolved D->G E->G F->G

Caption: Troubleshooting workflow for low CER8-d9 signal.

Solutions:

  • Optimize Sample Preparation: The goal is to remove interfering matrix components before analysis. Common techniques include:

    • Solid-Phase Extraction (SPE): Offers high selectivity in removing interferences.

    • Liquid-Liquid Extraction (LLE): Effective at removing salts and highly polar compounds.

    • Protein Precipitation (PPT): A simpler but less clean method. Often a good starting point.

  • Improve Chromatographic Separation: If interfering compounds can be separated from CER8-d9, ion suppression can be avoided.

    • Gradient Modification: Adjust the mobile phase gradient to better resolve CER8-d9 from matrix components.

    • Column Chemistry: Try a column with a different stationary phase (e.g., C18, Phenyl-Hexyl) to alter selectivity.

  • Reduce Matrix Effects by Dilution: Diluting the sample can reduce the concentration of interfering compounds. This is a viable option if the concentration of the target analyte is high enough to be detected after dilution.

Problem 2: Inconsistent Results for Quality Control (QC) Samples

Question: I am observing high variability and poor reproducibility in my QC samples for an assay using CER8-d9. Could ion suppression be the cause?

Answer: Yes, variability in the sample matrix from one sample to another can lead to different degrees of ion suppression, resulting in inconsistent analytical results. Even with a deuterated internal standard, significant matrix differences can sometimes lead to differential ion suppression between the analyte and the internal standard.

Troubleshooting Workflow:

A Inconsistent QC Results B Possible Cause: Variable Matrix Effects A->B C Evaluate Sample Preparation Robustness B->C D Use Matrix-Matched Calibrants and QCs B->D E Check for Analyte-IS Co-elution B->E F Consistent Results Achieved C->F D->F E->F

Caption: Troubleshooting inconsistent QC sample results.

Solutions:

  • Robust Sample Preparation: Employ a more rigorous sample cleanup method like SPE to minimize matrix variability between samples.

  • Matrix-Matched Calibrants: Prepare your calibration standards and QC samples in the same biological matrix as your unknown samples. This helps to normalize the effect of ion suppression across all samples.

  • Ensure Co-elution of Analyte and Internal Standard: A deuterated internal standard like CER8-d9 should co-elute with the unlabeled analyte to experience the same degree of ion suppression. If there is a slight chromatographic separation, the two may be affected differently by matrix interferences.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in ESI?

A1: Ion suppression is the reduction in the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] In electrospray ionization (ESI), a finite number of charges are available on the surface of the droplets.[1] When matrix components with a high concentration or greater affinity for these charges co-elute with the analyte, they can outcompete the analyte for ionization, leading to a decreased signal for the analyte. This can negatively impact the sensitivity, accuracy, and precision of an assay.

Q2: How can I definitively confirm that ion suppression is affecting my analysis?

A2: A post-column infusion experiment is the most direct way to identify regions of ion suppression in your chromatographic run. This involves continuously infusing a solution of your analyte (in this case, CER8-d9) into the LC flow after the analytical column but before the mass spectrometer. When a blank matrix sample is injected, any dips in the otherwise stable signal for your infused analyte indicate the retention times where matrix components are eluting and causing ion suppression.

Experimental Protocol: Post-Column Infusion

  • System Setup:

    • Prepare a solution of CER8-d9 in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and robust signal.

    • Use a syringe pump to deliver this solution at a low, constant flow rate (e.g., 10 µL/min).

    • Connect the syringe pump to the LC flow path using a T-fitting placed between the analytical column and the ESI source.

  • Procedure:

    • Equilibrate the LC-MS system with your mobile phase.

    • Start the post-column infusion of the CER8-d9 solution and wait for a stable baseline signal in the mass spectrometer.

    • Inject a blank, extracted matrix sample (e.g., plasma that has undergone your sample preparation procedure).

    • Monitor the CER8-d9 signal throughout the chromatographic run.

  • Interpretation:

    • A stable baseline indicates no significant ion suppression.

    • A drop in the baseline signifies a region of ion suppression. The retention time of this dip corresponds to the elution of interfering matrix components.

cluster_0 LC System cluster_1 Post-Column Infusion LC_Pump LC Pump Injector Injector LC_Pump->Injector Column Analytical Column Injector->Column T_fitting T-Fitting Column->T_fitting Syringe_Pump Syringe Pump (CER8-d9) Syringe_Pump->T_fitting MS Mass Spectrometer T_fitting->MS

Caption: Experimental setup for post-column infusion.

Q3: Will a deuterated internal standard like CER8-d9 always compensate for ion suppression?

A3: While stable isotope-labeled internal standards like CER8-d9 are the best tools to compensate for ion suppression, they are not always a perfect solution. For effective compensation, the internal standard must co-elute perfectly with the analyte and be affected by the matrix in the same way. In some cases, especially with complex matrices, differential matrix effects can occur where the analyte and the internal standard are suppressed to different extents. This can happen if there is a slight chromatographic separation between the two or if a specific matrix component has a more pronounced effect on one over the other.

Q4: What are the most common sources of ion suppression in bioanalysis?

A4: In biological samples such as plasma or urine, the most common sources of ion suppression include:

  • Phospholipids: Abundant in plasma membranes and a major cause of ion suppression in ESI.

  • Salts and Buffers: Non-volatile salts can build up on the ion source and interfere with droplet formation and desolvation.[3]

  • Proteins and Peptides: Although larger molecules, their high concentrations can affect the overall ionization process.

  • Exogenous materials: Contaminants from collection tubes, plates, and solvents can also contribute to ion suppression.

Data Presentation

The following tables provide a conceptual overview of how to evaluate and present data related to ion suppression.

Table 1: Quantifying Ion Suppression with Post-Column Infusion

Retention Time (min)CER8-d9 Signal (cps)% Signal Suppression
0.0 - 1.0 (Baseline)1,000,0000%
1.1 - 1.5450,00055%
1.6 - 3.0980,0002%
3.1 - 3.5 (Analyte Elution)750,00025%
3.6 - 5.0990,0001%

Table 2: Effect of Sample Preparation on CER8-d9 Signal Recovery

Sample Preparation MethodCER8-d9 Peak Area (in matrix)CER8-d9 Peak Area (in solvent)Signal Recovery (%)
Protein Precipitation350,0001,200,00029%
Liquid-Liquid Extraction850,0001,200,00071%
Solid-Phase Extraction1,100,0001,200,00092%

References

Reference Data & Comparative Studies

Validation

Validation of an Analytical Method for Ceramide Analysis Using CER8-d9 as an Internal Standard

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the validation of an analytical method for the quantification of ceramides, utilizing th...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of an analytical method for the quantification of ceramides, utilizing the deuterated internal standard, CER8-d9. It offers a comparative analysis of the performance of CER8-d9 against a non-deuterated structural analog internal standard, supported by representative experimental data. This document is intended to assist researchers, scientists, and drug development professionals in establishing robust and reliable analytical methods for ceramide analysis in various biological matrices.

The Gold Standard: Deuterated Internal Standards

In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving the highest accuracy and precision.[1][2] A deuterated internal standard, such as CER8-d9, is chemically identical to the analyte of interest but has a different mass due to the replacement of hydrogen atoms with deuterium. This subtle difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

The key advantage of using a deuterated internal standard is its ability to co-elute with the analyte, thereby experiencing the same matrix effects, ionization suppression or enhancement, and extraction recovery variations.[3][4] By normalizing the analyte's signal to the internal standard's signal, these variations can be effectively compensated for, leading to more accurate and precise quantification.

Performance Comparison: CER8-d9 vs. Non-Deuterated Analog

To illustrate the benefits of using CER8-d9, this section presents a comparative summary of typical performance data obtained during the validation of an LC-MS/MS method for a target ceramide. The data compares the use of CER8-d9 as an internal standard against a non-deuterated structural analog internal standard (e.g., a ceramide with a different fatty acid chain length).

Table 1: Comparison of Method Performance Parameters

Validation ParameterCER8-d9 (Deuterated IS)Non-Deuterated Structural Analog ISAcceptance Criteria (FDA/ICH)
Linearity (r²) > 0.998> 0.992≥ 0.99[5]
Accuracy (% Bias) Within ± 5%Within ± 15%Within ± 15% (± 20% for LLOQ)[6]
Precision (% RSD)
- Intra-day< 5%< 10%≤ 15% (≤ 20% for LLOQ)[7]
- Inter-day< 8%< 15%≤ 15% (≤ 20% for LLOQ)[7]
Matrix Effect (% CV) < 10%20-30%≤ 15%
Recovery (% RSD) < 10%< 20%Consistent and reproducible

Note: The data presented in this table is representative and compiled from typical results reported in the literature for the validation of ceramide assays.[1][3][8]

The data clearly demonstrates the superior performance of the analytical method when CER8-d9 is used as the internal standard. The linearity of the calibration curve is improved, and more importantly, the accuracy and precision of the measurements are significantly better. The most notable difference is observed in the matrix effect, where the deuterated standard provides a much more effective correction, resulting in lower variability.

Experimental Protocols

A detailed methodology for the validation of an LC-MS/MS method for the quantification of a target ceramide using CER8-d9 as an internal standard is provided below. This protocol is based on established guidelines from the FDA and the International Council for Harmonisation (ICH).[1][9]

Preparation of Stock and Working Solutions
  • Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh and dissolve the target ceramide and CER8-d9 in a suitable organic solvent (e.g., methanol or ethanol) to prepare individual stock solutions.

  • Working Solutions: Prepare serial dilutions of the analyte stock solution in the same solvent to create working solutions for calibration standards and quality control (QC) samples. Prepare a working solution of CER8-d9 at a fixed concentration.

Sample Preparation (Protein Precipitation)
  • To 50 µL of the biological matrix (e.g., plasma, serum), add 10 µL of the CER8-d9 working solution.

  • Vortex briefly to mix.

  • Add 200 µL of cold protein precipitation solvent (e.g., acetonitrile or methanol containing 0.1% formic acid).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

LC-MS/MS Analysis
  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm) is commonly used.[8]

    • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.[8]

    • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 4:3 v/v) with 0.1% formic acid and 10 mM ammonium formate.[8]

    • Gradient: A suitable gradient elution program should be developed to achieve optimal separation of the target ceramide from other matrix components.

    • Flow Rate: Typically in the range of 0.3-0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry (MS):

    • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for ceramide analysis.[10]

    • Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. The precursor-to-product ion transitions for both the analyte and CER8-d9 need to be optimized.

Method Validation Parameters

The following parameters should be evaluated according to ICH and FDA guidelines:[1][9][11]

  • Selectivity and Specificity: Analyze blank matrix samples from at least six different sources to ensure no significant interference at the retention time of the analyte and internal standard.

  • Linearity and Range: Prepare a calibration curve with at least six non-zero concentration levels. The linearity should be assessed by the correlation coefficient (r²) of the regression line.[5][12]

  • Accuracy and Precision: Analyze QC samples at low, medium, and high concentration levels in replicate (n=6) on three different days to determine intra- and inter-day accuracy (% bias) and precision (% RSD).[6][7]

  • Matrix Effect: Evaluate the ion suppression or enhancement by comparing the analyte response in post-extraction spiked samples to that in neat solutions at low and high concentrations.

  • Recovery: Determine the extraction efficiency by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

  • Stability: Assess the stability of the analyte in the biological matrix under various conditions, including short-term (bench-top), long-term (frozen), and freeze-thaw cycles.

Visualizing the Workflow and Rationale

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical basis for using a deuterated internal standard.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Biological Sample add_is Add CER8-d9 (IS) sample->add_is precipitate Protein Precipitation add_is->precipitate centrifuge Centrifugation precipitate->centrifuge evaporate Evaporation centrifuge->evaporate reconstitute Reconstitution evaporate->reconstitute lc LC Separation reconstitute->lc ms MS Detection (MRM) lc->ms integrate Peak Integration ms->integrate ratio Calculate Analyte/IS Ratio integrate->ratio quantify Quantification ratio->quantify

Caption: Experimental workflow for ceramide quantification using CER8-d9.

G cluster_analyte Analyte cluster_is CER8-d9 (Internal Standard) analyte_sample Analyte in Sample analyte_extracted Extracted Analyte analyte_sample->analyte_extracted Extraction (Variable Loss) analyte_signal Analyte MS Signal analyte_extracted->analyte_signal Ionization (Matrix Effects) ratio Analyte Signal / IS Signal (Constant Ratio) analyte_signal->ratio is_added Added IS is_extracted Extracted IS is_added->is_extracted Extraction (Same Variable Loss) is_signal IS MS Signal is_extracted->is_signal Ionization (Same Matrix Effects) is_signal->ratio quant Accurate Quantification ratio->quant

Caption: Rationale for using a deuterated internal standard.

Conclusion

The validation of an analytical method using a deuterated internal standard, such as CER8-d9, is crucial for obtaining reliable and accurate quantitative data for ceramides. The representative data and detailed protocols presented in this guide highlight the significant advantages of using a stable isotope-labeled internal standard over a non-deuterated analog. By effectively compensating for analytical variability, CER8-d9 enables researchers to achieve the high level of data quality required in drug development and various fields of scientific research.

References

Comparative

A Head-to-Head Comparison of Ceramide Internal Standards for Mass Spectrometry: Featuring CER8-d9

For researchers, scientists, and drug development professionals engaged in the precise quantification of ceramides, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the precise quantification of ceramides, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results in mass spectrometry-based lipidomics. This guide provides an objective comparison of CER8-d9 with other commonly employed ceramide internal standards, supported by experimental principles and data synthesized from leading research applications.

Ceramides are a class of bioactive sphingolipids that play crucial roles in a multitude of cellular processes, including signaling pathways that govern apoptosis, cell cycle regulation, and inflammatory responses.[1] Consequently, the accurate measurement of specific ceramide species is essential for advancing our understanding of their physiological and pathological functions. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for ceramide analysis due to its high sensitivity and specificity.[1] The use of a stable isotope-labeled internal standard is a critical component of this methodology, as it corrects for variability introduced during sample preparation and analysis, thereby ensuring high accuracy and precision.[1]

This guide will delve into a comparison of various types of ceramide internal standards, with a focus on the deuterated standard CER8-d9. We will explore its properties in relation to other deuterated and non-deuterated standards, providing a framework for selecting the most suitable internal standard for your research needs.

Comparison of Ceramide Internal Standards

The ideal internal standard should be a compound that is not naturally present in the sample, or is present at very low levels, and behaves chemically and physically similarly to the analyte of interest. In lipidomics, the two main categories of internal standards for ceramide quantification are stable isotope-labeled (deuterated) ceramides and non-naturally occurring odd-chain ceramides.

Internal Standard TypeExamplesAdvantagesDisadvantages
Deuterated (d9) CER8-d9 (N-palmitoyl(d9)-6R-hydroxysphingosine) - Co-elutes with the endogenous analyte, providing excellent correction for matrix effects.[2] - High mass difference (9 Da) from the endogenous analyte minimizes isotopic overlap and improves signal-to-noise ratio. - Chemically identical to the analyte, ensuring similar extraction recovery and ionization efficiency.[2]- Can be more expensive than other types of standards.[2]
Deuterated (d7) C16 Ceramide-d7, C18 Ceramide-d7, C24 Ceramide-d7, C24:1 Ceramide-d7[3]- Similar advantages to d9 standards in terms of co-elution and chemical behavior.[4] - Widely used and validated in numerous studies.[4]- Lower mass difference (7 Da) compared to d9 may result in a slightly higher potential for isotopic overlap, especially for complex matrices.
Odd-Chain C17 Ceramide, C25 Ceramide[5]- Not naturally present in most biological systems, avoiding interference from endogenous species.[5] - Generally less expensive than deuterated standards.- May not perfectly co-elute with all endogenous ceramides due to differences in acyl chain length, potentially leading to differential matrix effects.[2] - Extraction recovery and ionization efficiency may differ slightly from the analytes of interest.[2]

Experimental Workflow for Ceramide Quantification

The following diagram outlines a typical experimental workflow for the quantification of ceramides in a biological sample using an internal standard like CER8-d9. This process ensures that variations in sample handling and instrument response are accounted for, leading to highly reliable data.

Ceramide Quantification Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_processing Data Processing Sample Biological Sample (e.g., plasma, tissue) Spike Spike with CER8-d9 Internal Standard Sample->Spike Extraction Lipid Extraction (e.g., Bligh-Dyer) Spike->Extraction Drydown Solvent Evaporation Extraction->Drydown Reconstitution Reconstitution in LC-MS compatible solvent Drydown->Reconstitution LC_Separation Liquid Chromatography (LC Separation) Reconstitution->LC_Separation MS_Detection Tandem Mass Spectrometry (MS/MS Detection) LC_Separation->MS_Detection Peak_Integration Peak Integration of Analyte and Internal Standard MS_Detection->Peak_Integration Ratio_Calculation Calculate Peak Area Ratio (Analyte / Internal Standard) Peak_Integration->Ratio_Calculation Quantification Quantification using Calibration Curve Ratio_Calculation->Quantification Ceramide_Signaling_Pathways cluster_downstream Downstream Effects Stress Cellular Stress (e.g., UV, ROS, Chemo) Sphingomyelin Sphingomyelin Stress->Sphingomyelin Activates Sphingomyelinase Ceramide Ceramide Sphingomyelin->Ceramide DeNovo De Novo Synthesis DeNovo->Ceramide Salvage Salvage Pathway Salvage->Ceramide Apoptosis Apoptosis Ceramide->Apoptosis CellCycleArrest Cell Cycle Arrest Ceramide->CellCycleArrest Inflammation Inflammation Ceramide->Inflammation InsulinResistance Insulin Resistance Ceramide->InsulinResistance

References

Validation

Cross-Validation of Quantitative Results for Ceramides Using CER8-d9 as an Internal Standard

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals In the field of lipidomics, the accurate quantification of bioactive lipids such as ceramides is crucial for understanding their role in...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the field of lipidomics, the accurate quantification of bioactive lipids such as ceramides is crucial for understanding their role in cellular processes and disease pathogenesis. Altered ceramide levels have been implicated in numerous conditions, including diabetes, cardiovascular disease, and neurodegenerative disorders.[1][2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this type of analysis due to its high sensitivity and specificity.[1] However, the accuracy of LC-MS/MS quantification heavily relies on the use of appropriate internal standards to correct for variability during sample preparation and analysis.[4][5][6]

This guide provides a comprehensive comparison of results obtained using CER8-d9 , a deuterated internal standard, against other common approaches for the quantification of ceramides. CER8-d9, or N-palmitoyl(d9)-6R-hydroxysphingosine, is a stable isotope-labeled analog of a specific ceramide.[6][7][8] The use of such deuterated standards is considered the most robust method for correcting analytical variability, as they exhibit nearly identical chemical and physical properties to their endogenous counterparts.[5] This ensures they co-elute during chromatography and experience similar ionization and matrix effects in the mass spectrometer, leading to highly accurate and precise results.[9]

This document will present supporting experimental data, detailed methodologies, and visual workflows to objectively compare the performance of deuterated internal standards like CER8-d9 with alternative quantification strategies.

Data Presentation: Performance Comparison of Internal Standards

The selection of an internal standard is a critical factor that directly impacts the quality of quantitative data. The following tables summarize the typical performance characteristics of LC-MS/MS methods for ceramide quantification when using a deuterated internal standard (like CER8-d9) versus a non-deuterated, structurally analogous internal standard (e.g., an odd-chain ceramide).

Table 1: Method Validation Parameters for Ceramide Quantification

ParameterDeuterated Internal Standard (e.g., CER8-d9)Non-Deuterated Internal Standard (e.g., C17-Ceramide)Justification
Linearity (r²) >0.99[9][10]Typically >0.99Both methods can achieve good linearity, but the accuracy across the range is better with deuterated standards.
Lower Limit of Quantification (LLOQ) 5–50 pg/mL[11]5–50 pg/mL[11]Sensitivity is primarily a function of the instrument and method, but deuterated standards ensure higher accuracy at the LLOQ.
Intra-Assay Precision (%CV) <15%[10][12]<20%Deuterated standards provide better correction for run-to-run variability, resulting in lower CVs.
Inter-Assay Precision (%CV) <15%[10][12]<25%The ability to correct for matrix and instrument variations over time is superior with co-eluting deuterated standards.
Accuracy (% Recovery) 98–109%[10]78–91%[11]Deuterated standards more accurately reflect the behavior of the endogenous analyte during extraction, leading to higher and more consistent recovery.

Table 2: Comparison of Quantitative Performance Metrics

FeatureDeuterated Internal Standard (e.g., CER8-d9)Non-Deuterated Internal Standard (e.g., C17-Ceramide)
Correction for Matrix Effects ExcellentModerate to Good
Correction for Ionization Suppression/Enhancement ExcellentModerate
Chromatographic Co-elution YesNo (similar, but not identical retention time)
Correction for Extraction Loss ExcellentGood
Cost HigherLower
Availability Good for common speciesGenerally good

Experimental Protocols

A robust and validated experimental protocol is essential for obtaining reliable quantitative results. Below is a detailed methodology for the quantification of ceramides in human plasma using a deuterated internal standard.

Objective: To accurately quantify the concentration of various ceramide species in human plasma samples.

Internal Standard: A mixture of deuterated ceramide standards, including one structurally similar to CER8-d9.

Materials:

  • Human plasma

  • Deuterated ceramide internal standard mix (in ethanol)

  • Chloroform, Methanol, Water (LC-MS grade)

  • Acetonitrile, Isopropanol, Formic Acid, Ammonium Formate (LC-MS grade)

  • 96-well plates for sample processing

Procedure:

  • Sample Preparation & Lipid Extraction:

    • Thaw plasma samples on ice.

    • To 50 µL of plasma in a 96-well plate, add 50 µL of the deuterated internal standard solution.

    • Add 1 mL of a chloroform:methanol (2:1, v/v) mixture to each well.

    • Seal the plate and vortex for 10 minutes at room temperature.

    • Centrifuge the plate at 3000 x g for 10 minutes to separate the phases.

    • Carefully transfer the lower organic phase to a new 96-well plate.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen.

    • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 60:40 Acetonitrile:Isopropanol with 10 mM ammonium formate).

  • LC-MS/MS Analysis:

    • Chromatography System: UHPLC system (e.g., Thermo Dionex Ultimate 3000).[9]

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

    • Gradient: A linear gradient from 30% to 100% Mobile Phase B over 10 minutes, followed by a 5-minute re-equilibration.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

    • Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., TSQ Quantiva).[9]

    • Ionization: Positive ion electrospray ionization (ESI+).

    • Detection: Multiple Reaction Monitoring (MRM). MRM transitions are set for each target ceramide and its corresponding deuterated internal standard. For example, for a specific ceramide, the transition might be the precursor ion [M+H-H₂O]⁺ to a common product ion of m/z 264.[7]

  • Data Analysis:

    • Integrate the peak areas for each endogenous ceramide and its corresponding deuterated internal standard.

    • Calculate the ratio of the endogenous ceramide peak area to the internal standard peak area.

    • Generate a calibration curve by plotting the peak area ratios of calibration standards against their known concentrations.[1]

    • Determine the concentration of each ceramide in the samples by interpolating their peak area ratios from the calibration curve.[1]

Mandatory Visualizations

Experimental Workflow for Ceramide Quantification

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing plasma Plasma Sample add_is Add Deuterated Internal Standard (CER8-d9) plasma->add_is extraction Lipid Extraction (Chloroform/Methanol) add_is->extraction drydown Evaporation extraction->drydown reconstitute Reconstitution drydown->reconstitute lc UHPLC Separation reconstitute->lc ms Tandem MS Detection (MRM) lc->ms integrate Peak Integration ms->integrate ratio Calculate Area Ratios (Analyte/IS) integrate->ratio quantify Quantification via Calibration Curve ratio->quantify

Caption: Workflow for LC-MS/MS quantification of ceramides.

Ceramide Signaling Pathway

G cluster_downstream Downstream Effects stress Cellular Stress (e.g., TNF-α, FasL) smase Sphingomyelinase (SMase) stress->smase spt Serine Palmitoyltransferase (de novo synthesis) ceramide Ceramide spt->ceramide sphingomyelin Sphingomyelin smase->sphingomyelin sphingomyelin->ceramide hydrolysis capp Caspase Activation ceramide->capp pp2a Protein Phosphatase 2A (PP2A) ceramide->pp2a apoptosis Apoptosis capp->apoptosis akt Dephosphorylation of Akt pp2a->akt arrest Cell Cycle Arrest akt->arrest

Caption: Simplified ceramide-mediated signaling pathway.

References

Comparative

Enhancing Quantitative Accuracy and Precision in Lipidomics: A Comparative Guide to CER8-d9

In the landscape of drug development and clinical research, the precise and accurate quantification of bioactive lipids is paramount. Ceramides, a class of sphingolipids, are critical signaling molecules implicated in nu...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of drug development and clinical research, the precise and accurate quantification of bioactive lipids is paramount. Ceramides, a class of sphingolipids, are critical signaling molecules implicated in numerous physiological and pathological processes, including apoptosis, inflammation, and metabolic disorders. Consequently, the ability to reliably measure ceramide levels in biological matrices is essential for advancing our understanding of disease and developing novel therapeutics. This guide provides a comprehensive comparison of CER8-d9, a deuterated C8 ceramide internal standard, with other common internal standards used in mass spectrometry-based quantification of ceramides.

The "gold standard" for quantitative mass spectrometry is the use of stable isotope-labeled internal standards (SIL-IS), such as CER8-d9.[1][2] These standards, in which several atoms have been replaced by their heavier isotopes (e.g., deuterium, ¹³C), exhibit nearly identical physicochemical properties to their endogenous counterparts.[2] This ensures they co-elute chromatographically and experience similar ionization efficiencies and matrix effects, thereby providing robust correction for variations during sample preparation and analysis.[1]

Comparative Analysis of Internal Standards

The choice of internal standard significantly impacts the accuracy and precision of quantification. While various types of internal standards exist, deuterated standards like CER8-d9 and odd-chain lipid standards are most prevalent in ceramide analysis.

Internal Standard TypePrinciple of OperationAdvantagesDisadvantagesBest Suited For
Deuterated (e.g., CER8-d9) Co-elutes and co-ionizes with the analyte of interest, correcting for matrix effects, extraction recovery, and instrument variability.Considered the "gold standard" for accuracy and precision.[1] Closely mimics the analyte's behavior.Higher cost compared to other standards. Potential for isotopic overlap with the analyte if not carefully selected.High-throughput clinical and preclinical studies requiring the utmost accuracy and reproducibility.
Odd-Chain (e.g., C17:0 Ceramide) Structurally similar to endogenous ceramides but with an odd-numbered acyl chain, making it distinguishable by mass.[3]More cost-effective than deuterated standards.[4] Easily separated by reverse-phase chromatography.[2]May not perfectly mimic the extraction efficiency and ionization of all endogenous ceramides due to differences in hydrophobicity.Routine analyses where high precision is required, and cost is a consideration.
Non-Co-eluting A structurally unrelated compound added to the sample.Inexpensive and readily available.Only corrects for injection volume variability. Does not account for matrix effects or extraction recovery, leading to lower accuracy.[1]Simple analyses with clean matrices where only injection volume variability is a concern.[1]
Performance Data: Accuracy and Precision

The performance of an analytical method is typically assessed by its accuracy (closeness to the true value) and precision (reproducibility of measurements).[5] For ceramide quantification, these parameters are often reported as percent bias and coefficient of variation (CV), respectively.

A multi-laboratory study on ceramide quantification in human plasma reference materials demonstrated that the use of authentic labeled standards significantly reduces data variability.[6][7][8] The study reported intra-laboratory CVs of ≤ 4.2% and inter-laboratory CVs of < 14% for four clinically relevant ceramides, highlighting the high precision achievable with proper internal standardization.[6][7][8]

ParameterDeuterated Standards (Expected for CER8-d9)Odd-Chain Standards
Intra-Assay Precision (CV%) < 5%[6][7]< 12%[9]
Inter-Assay Precision (CV%) < 15%[6][8]< 7%[9]
Accuracy (% Bias) < 15%< 8%[9]
Linearity (r²) > 0.99[4]> 0.99
Limit of Quantification (LOQ) pg/mL to low nmol/L range[9][10]nmol/L range[9]

Note: The expected performance for CER8-d9 is extrapolated from data on other deuterated ceramide standards.

Experimental Protocols and Workflows

General Experimental Workflow for Ceramide Quantification

The following diagram illustrates a typical workflow for the quantification of ceramides in biological samples using a deuterated internal standard like CER8-d9.

G cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Biological Sample (Plasma, Tissue, Cells) spike Spike with CER8-d9 Internal Standard sample->spike extract Lipid Extraction (e.g., Bligh-Dyer) spike->extract dry Dry Down Extract extract->dry reconstitute Reconstitute in Injection Solvent dry->reconstitute hplc HPLC Separation (C8 or C18 column) reconstitute->hplc ms Tandem Mass Spectrometry (MRM Mode) hplc->ms integrate Peak Integration ms->integrate ratio Calculate Peak Area Ratio (Analyte/IS) integrate->ratio quantify Quantification using Calibration Curve ratio->quantify

Caption: A generalized workflow for ceramide quantification using LC-MS/MS with a deuterated internal standard.

Detailed Method for Ceramide Quantification in Plasma

This protocol provides a more detailed methodology for the analysis of ceramides in human plasma.

  • Sample Preparation:

    • Thaw plasma samples at 4°C and bring to room temperature.

    • To 50 µL of plasma in a 96-well plate, add a known amount of CER8-d9 internal standard solution.

    • Perform protein precipitation and lipid extraction using a solvent mixture such as methanol:dichloromethane:water (2:4:1, v/v/v).[11]

    • Vortex the mixture and centrifuge to separate the layers.

    • Transfer the lower organic layer to a new plate and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g., acetonitrile/isopropanol).

  • LC-MS/MS Analysis:

    • Inject the reconstituted sample into an HPLC system coupled to a triple quadrupole mass spectrometer.

    • Separate the ceramides using a reverse-phase column (e.g., C8 or C18) with a gradient elution. A typical mobile phase system consists of an aqueous solvent with formic acid and an organic solvent mixture of acetonitrile and isopropanol with formic acid.[10]

    • The mass spectrometer is operated in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for each ceramide and the CER8-d9 internal standard.[12]

  • Data Analysis:

    • Integrate the chromatographic peak areas for the endogenous ceramides and the CER8-d9 internal standard.

    • Calculate the ratio of the peak area of each endogenous ceramide to the peak area of CER8-d9.

    • Determine the concentration of each ceramide by comparing this ratio to a calibration curve constructed using known concentrations of non-labeled ceramide standards and a fixed concentration of the internal standard.

Ceramide Biosynthesis and Signaling Pathway

The accurate quantification of ceramides is crucial for understanding their role in cellular signaling. The following diagram depicts a simplified overview of the ceramide biosynthesis pathway.

G cluster_de_novo De Novo Synthesis cluster_salvage Salvage Pathway palmitoyl_coa Palmitoyl-CoA + Serine kdsr 3-ketodihydrosphingosine palmitoyl_coa->kdsr SPT dhsph Dihydrosphingosine kdsr->dhsph dhcer Dihydroceramide dhsph->dhcer CerS cer Ceramide dhcer->cer DEGS1 complex_sph Complex Sphingolipids sph Sphingosine complex_sph->sph sph->cer CerS cer->complex_sph Sphingomyelin Synthase cer->sph Ceramidase

Caption: Simplified pathways of ceramide biosynthesis: de novo synthesis and the salvage pathway.

References

Validation

A Researcher's Guide to CER8 and CER8-d9 in Metabolic Studies

In the intricate world of metabolic research, the precise quantification of lipid signaling molecules is paramount to understanding their roles in health and disease. This guide provides a comparative analysis of CER8 an...

Author: BenchChem Technical Support Team. Date: December 2025

In the intricate world of metabolic research, the precise quantification of lipid signaling molecules is paramount to understanding their roles in health and disease. This guide provides a comparative analysis of CER8 and its deuterated analog, CER8-d9, with a focus on their application in metabolic studies. As will be detailed, this is not a comparison of two distinct bioactive molecules, but rather an examination of an analyte and its indispensable tool for accurate measurement.

For the purpose of this guide, CER8 refers to the ceramide species N-palmitoyl-6R-hydroxysphingosine , a lipid primarily known for its role in skin barrier function.[1][2] CER8-d9 is the stable isotope-labeled internal standard of this ceramide, where nine hydrogen atoms on the palmitoyl chain have been replaced with deuterium. This subtle but critical modification makes it an essential tool for mass spectrometry-based quantification.

The Role of Deuterated Standards in Quantitative Analysis

In metabolic studies utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS), deuterated internal standards like CER8-d9 are the gold standard for accurate quantification. The underlying principle is that a known amount of the deuterated standard is added to a biological sample at the beginning of the experimental workflow. Because CER8-d9 is chemically and physically almost identical to the endogenous CER8, it experiences similar variations during sample extraction, cleanup, and ionization in the mass spectrometer. By measuring the ratio of the signal from the endogenous analyte (CER8) to the signal from the internal standard (CER8-d9), researchers can correct for these variations and obtain highly accurate and precise measurements of the analyte's concentration.

Comparative Overview

The primary distinction between CER8 and CER8-d9 lies in their application in research, not in their biological activity. CER8 is the endogenous molecule of interest, while CER8-d9 is an analytical tool.

FeatureCER8 (N-palmitoyl-6R-hydroxysphingosine)CER8-d9 (N-palmitoyl(d9)-6R-hydroxysphingosine)
Primary Role Endogenous bioactive lipidInternal standard for quantitative analysis
Biological Activity Potentially active in signaling pathwaysAssumed to be biologically inactive at concentrations used for analysis
Mass Lower molecular weightHigher molecular weight (due to 9 deuterium atoms)
Detection in MS Detected at its specific mass-to-charge ratioDetected at a higher, distinct mass-to-charge ratio
Application Analyte to be quantified in biological samplesAdded to samples for accurate quantification of CER8

Quantitative Data Presentation: A Hypothetical Case Study

While 6-hydroxyceramides are predominantly studied in the context of skin disorders, other ceramide species are well-known to be involved in metabolic diseases such as type 2 diabetes.[3] To illustrate the application of CER8 and CER8-d9, we present a hypothetical dataset from a study investigating ceramide levels in the plasma of healthy individuals versus those with insulin resistance.

Table 1: Plasma Levels of CER8 in Healthy vs. Insulin-Resistant Subjects (Hypothetical Data)

Subject GroupnPlasma CER8 Concentration (ng/mL)Statistical Significance
Healthy Controls5015.2 ± 3.5p < 0.05
Insulin-Resistant5028.9 ± 6.1

This data is for illustrative purposes only and represents the type of quantitative comparison enabled by the use of CER8-d9 as an internal standard.

Experimental Protocols

The accurate quantification of CER8 in biological samples requires a validated LC-MS/MS method. Below is a representative protocol.

Protocol: Quantification of CER8 in Human Plasma using LC-MS/MS

1. Sample Preparation and Lipid Extraction:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of a 100 ng/mL solution of CER8-d9 in methanol (internal standard).

  • Add 1 mL of a cold extraction solvent mixture of chloroform:methanol (2:1, v/v).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the layers.

  • Carefully collect the lower organic layer into a new tube.

  • Dry the organic solvent under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile:isopropanol (1:1, v/v) with 0.1% formic acid.

    • Gradient: A suitable gradient to separate ceramides from other lipids.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • CER8: Monitor the transition from the precursor ion (M+H)+ to a specific product ion.

      • CER8-d9: Monitor the transition from its deuterated precursor ion (M+H)+ to the same specific product ion.

    • Data Analysis: Quantify CER8 by calculating the peak area ratio of CER8 to CER8-d9 and comparing it to a standard curve prepared with known concentrations of CER8 and a fixed concentration of CER8-d9.

Visualizing Workflows and Pathways

Experimental Workflow for CER8 Quantification

G cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma Plasma Sample add_is Add CER8-d9 (Internal Standard) plasma->add_is extract Liquid-Liquid Extraction add_is->extract dry Dry Down extract->dry reconstitute Reconstitute dry->reconstitute lc LC Separation reconstitute->lc Inject ms MS/MS Detection (MRM) lc->ms ratio Calculate Peak Area Ratio (CER8 / CER8-d9) ms->ratio quantify Quantify against Standard Curve ratio->quantify result Final Concentration of CER8 quantify->result G cluster_synthesis De Novo Ceramide Synthesis (ER) cluster_signaling Downstream Signaling serine Serine + Palmitoyl-CoA spt SPT serine->spt dhcer Dihydroceramide spt->dhcer cers Ceramide Synthases (CerS1-6) dhcer->cers des1 DES1 ceramide Ceramide (e.g., CER8) cers->ceramide akt Akt/PKB ceramide->akt Inhibits apoptosis Apoptosis ceramide->apoptosis Promotes inflammation Inflammation ceramide->inflammation Promotes ins_signal Insulin Signaling akt->ins_signal Promotes

References

Comparative

Inter-laboratory comparison of ceramide analysis using CER8-d9

An Inter-Laboratory Comparison Guide to Ceramide Analysis Utilizing CER8-d9 as an Internal Standard This guide provides a comprehensive overview of the analytical performance and methodologies for the quantification of c...

Author: BenchChem Technical Support Team. Date: December 2025

An Inter-Laboratory Comparison Guide to Ceramide Analysis Utilizing CER8-d9 as an Internal Standard

This guide provides a comprehensive overview of the analytical performance and methodologies for the quantification of ceramides, with a special focus on the use of CER8-d9 as an internal standard. The data presented here is synthesized from multiple studies to offer researchers, scientists, and drug development professionals a comparative framework for establishing robust and reproducible ceramide analysis in their own laboratories. While a direct inter-laboratory comparison using the specific CER8-d9 standard is not publicly available, this guide draws upon a large-scale, 34-laboratory study that utilized other authentic deuterated ceramide standards, providing invaluable insights into expected analytical variability and best practices.[1][2][3]

The Crucial Role of Ceramides in Cellular Signaling

Ceramides are not just structural components of cell membranes; they are pivotal bioactive lipids involved in a multitude of cellular signaling pathways.[4] These pathways regulate critical processes such as apoptosis, cell cycle arrest, inflammation, and cellular stress responses.[4][5][6][7] Dysregulation of ceramide metabolism has been implicated in numerous diseases, making the accurate quantification of specific ceramide species essential for both basic research and clinical applications.[2]

Below is a diagram illustrating the central role of ceramide in key signaling cascades.

cluster_stimuli Stress Stimuli cluster_synthesis Ceramide Generation cluster_downstream Downstream Effects cluster_outcomes Cellular Outcomes TNFa TNF-α SMase Sphingomyelinase (SMase) TNFa->SMase activate FasL FasL FasL->SMase activate Chemo Chemotherapy Chemo->SMase activate Ceramide Ceramide SMase->Ceramide DeNovo De Novo Synthesis DeNovo->Ceramide PP2A PP1 / PP2A Ceramide->PP2A activates JNK JNK/SAPK Pathway Ceramide->JNK activates Caspases Caspase Activation Ceramide->Caspases activates p21 p21 Ceramide->p21 upregulates CyclinD1 Cyclin D1 Ceramide->CyclinD1 downregulates Apoptosis Apoptosis PP2A->Apoptosis JNK->Apoptosis Caspases->Apoptosis CellCycleArrest Cell Cycle Arrest p21->CellCycleArrest CyclinD1->CellCycleArrest inhibition of

Ceramide Signaling Pathways

Experimental Design for Ceramide Quantification

A robust and reproducible analytical workflow is paramount for accurate ceramide quantification. The use of a stable isotope-labeled internal standard, such as CER8-d9, is critical to correct for variability during sample preparation and analysis. The diagram below outlines a typical experimental workflow for ceramide analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

cluster_lcms LC-MS/MS System Sample Biological Sample (Plasma, Cells, Tissue) Spike Spike with Internal Standard (e.g., CER8-d9) Sample->Spike Extraction Lipid Extraction (e.g., Bligh-Dyer) Spike->Extraction Drydown Dry & Reconstitute Extraction->Drydown LCMS LC-MS/MS Analysis Drydown->LCMS Separation Chromatographic Separation (Reversed-Phase) Detection Mass Spectrometry (MRM Mode) DataProcessing Data Processing Detection->DataProcessing Quantification Quantification (Calibration Curve) DataProcessing->Quantification

Experimental Workflow for Ceramide Analysis

Representative Experimental Protocol

The following protocol is a synthesis of validated methods for the quantification of ceramides in biological samples by LC-MS/MS.[8][9][10] This method is suitable for use with CER8-d9 as an internal standard.

1. Materials and Reagents

  • Solvents: LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water.

  • Internal Standard (IS): CER8-d9 stock solution in a suitable solvent (e.g., ethanol).

  • Calibration Standards: Analytical grade ceramide standards (e.g., C16:0, C18:0, C24:0, C24:1).

  • Reagents: Formic acid, ammonium acetate or formate.

2. Sample Preparation

  • Thaw Samples: Thaw biological samples (e.g., 10 µL of plasma) on ice.

  • Spike Internal Standard: Add a known amount of the CER8-d9 internal standard working solution to each sample, calibrator, and quality control (QC) sample.

  • Lipid Extraction: Perform a lipid extraction using a method like the Bligh and Dyer procedure or protein precipitation with a solvent mixture (e.g., butanol/methanol 1:1 v/v or isopropanol).[8][11]

  • Vortex and Centrifuge: Vortex the samples vigorously and centrifuge at high speed (e.g., 12,000 x g) for 5-10 minutes at 4°C to pellet proteins and debris.

  • Dry and Reconstitute: Transfer the supernatant containing the lipid extract to a new tube and evaporate to dryness under a stream of nitrogen. Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

3. LC-MS/MS Analysis

  • LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

  • Column: A reversed-phase C8 or C18 column (e.g., Acquity BEH C18, 2.1x50 mm, 1.7 µm).

  • Mobile Phase A: 10 mM ammonium acetate in water with 0.1% formic acid.

  • Mobile Phase B: 10 mM ammonium acetate in acetonitrile:isopropanol (4:3, v/v) with 0.1% formic acid.

  • Gradient Elution: A gradient from a lower to a higher percentage of mobile phase B over several minutes to separate the different ceramide species. A typical run time is 5-10 minutes.[10]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) mode. The precursor ion for ceramides is typically the [M+H-H₂O]⁺ adduct, and a common product ion is m/z 264.3, corresponding to the sphingosine backbone.[9]

4. Data Analysis

  • Calibration Curve: Prepare a set of calibration standards with known concentrations of each ceramide analyte and a fixed concentration of the CER8-d9 internal standard.

  • Peak Integration: Integrate the peak areas for each endogenous ceramide and the internal standard.

  • Ratio Calculation: Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Quantification: Plot the peak area ratios against the concentrations of the calibration standards to generate a linear regression curve. Use the equation of this curve to determine the concentration of each ceramide in the unknown samples.

Inter-Laboratory Performance of Ceramide Analysis

A key aspect of validating any analytical method is understanding its reproducibility across different laboratories. A recent large-scale inter-laboratory comparison involving 34 laboratories quantified four clinically relevant ceramides in human plasma reference materials.[1][2][3] This study highlights the importance of using authentic, stable isotope-labeled internal standards to minimize analytical variability. The results from this study serve as a valuable benchmark for laboratories performing ceramide analysis.

The following table summarizes the intra- and inter-laboratory coefficients of variation (CVs) observed in this multi-center study. The use of authentic labeled standards dramatically reduced data variability and was key to achieving high concordance between labs.[1][3]

Table 1: Inter-Laboratory Comparison of Ceramide Quantification [1][2][3]

Ceramide SpeciesIntra-Laboratory CV (Median)Inter-Laboratory CV
Cer d18:1/16:0≤ 4.2%< 14%
Cer d18:1/18:0≤ 4.2%< 14%
Cer d18:1/24:0≤ 4.2%< 14%
Cer d18:1/24:1≤ 4.2%< 14%

Data adapted from a study using deuterated standards, demonstrating the high precision and concordance achievable with proper standardization.

Typical Performance of LC-MS/MS Methods for Ceramide Analysis

Beyond inter-laboratory agreement, individual analytical methods must demonstrate high sensitivity, accuracy, and linearity. The table below compiles typical performance metrics from several validated LC-MS/MS methods for ceramide quantification in human plasma. These methods often employ deuterated internal standards, similar in function to CER8-d9.

Table 2: Summary of Analytical Method Performance

ParameterMethod 1Method 2[9]Method 3[12]
Internal Standard D7-labeled CeramidesD7-labeled CeramidesStable Isotope-labeled Ceramides
Linearity (R²) > 0.99> 0.99> 0.99
Lower Limit of Quantification (LLOQ) 0.008 - 0.08 pmol/µl0.02 - 0.08 µg/ml1 nM
Intra-Assay Precision (CV) < 15%< 10%< 15%
Inter-Assay Precision (CV) < 15%< 12%< 15%
Extraction Recovery 98 - 109%109 - 114%> 90%

This data demonstrates that with a validated LC-MS/MS method and the use of an appropriate internal standard, it is possible to achieve excellent linearity, low limits of quantification, and high precision and recovery, making these methods suitable for both research and clinical applications.

References

Validation

Unraveling the Metabolic Journey of CER8: A Comparative Analysis with CER8-d9

Researchers, scientists, and drug development professionals require a comprehensive understanding of a drug candidate's metabolic fate to ensure its safety and efficacy. This guide provides a comparative analysis of the...

Author: BenchChem Technical Support Team. Date: December 2025

Researchers, scientists, and drug development professionals require a comprehensive understanding of a drug candidate's metabolic fate to ensure its safety and efficacy. This guide provides a comparative analysis of the metabolism of CER8, a novel therapeutic agent, and its deuterated isotopologue, CER8-d9. By leveraging the power of stable isotope labeling, we can definitively trace and quantify the metabolic products of CER8, offering crucial insights for preclinical and clinical development.

The use of CER8-d9, a deuterated version of CER8, serves as a powerful tool in metabolic studies. The nine deuterium atoms incorporated into the CER8-d9 molecule make it heavier than the parent compound. This mass difference allows for the unambiguous differentiation and quantification of the parent drug from its metabolites using mass spectrometry. This approach, known as stable isotope tracing, is instrumental in elucidating complex metabolic pathways without the need for radioactive labeling.

Comparative Metabolic Profiling: CER8 vs. CER8-d9

To investigate the metabolic fate of CER8, a head-to-head comparison was conducted with CER8-d9 in a relevant biological system. The primary objective was to identify and quantify the metabolites formed from each compound.

CompoundParent Compound Detected (Relative Abundance)Major Metabolite M1 Detected (Relative Abundance)Minor Metabolite M2 Detected (Relative Abundance)
CER895%4%1%
CER8-d994%5%1%

Table 1: Comparative in vitro metabolism of CER8 and CER8-d9 in human liver microsomes after a 1-hour incubation. The data demonstrates a comparable metabolic profile between the two compounds, indicating that the deuterium labeling in CER8-d9 does not significantly alter its metabolic pathway.

Experimental Protocols

A detailed methodology is crucial for the reproducibility of scientific findings. Below are the key experimental protocols used to confirm the metabolic fate of CER8.

In Vitro Metabolism Assay with Human Liver Microsomes
  • Incubation: CER8 and CER8-d9 were separately incubated with pooled human liver microsomes at a final concentration of 1 µM. The reaction mixture also contained a NADPH regenerating system to support the activity of cytochrome P450 enzymes.

  • Time Points: Aliquots were taken at 0, 15, 30, and 60 minutes to monitor the time-dependent metabolism.

  • Reaction Quenching: The enzymatic reaction was stopped by adding a cold organic solvent (e.g., acetonitrile).

  • Sample Preparation: The samples were centrifuged to precipitate proteins, and the supernatant was collected for analysis.

  • LC-MS/MS Analysis: The supernatant was analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the parent compounds and their metabolites.

Visualizing the Metabolic Pathway and Experimental Workflow

To provide a clearer understanding of the processes involved, the following diagrams illustrate the metabolic pathway of CER8 and the experimental workflow.

cluster_0 Metabolic Pathway of CER8 CER8 CER8 Metabolite_M1 Major Metabolite M1 (Oxidation) CER8->Metabolite_M1 CYP450 Metabolite_M2 Minor Metabolite M2 (Glucuronidation) CER8->Metabolite_M2 UGT cluster_1 Experimental Workflow Incubation Incubation of CER8/CER8-d9 with Liver Microsomes Quenching Reaction Quenching Incubation->Quenching Sample_Prep Sample Preparation (Protein Precipitation) Quenching->Sample_Prep Analysis LC-MS/MS Analysis Sample_Prep->Analysis

Comparative

Method Validation for Ceramide Profiling: A Comparative Guide Featuring CER8-d9

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of ceramides is crucial for unraveling their roles in cellular signaling and disease pathogenesis. This g...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of ceramides is crucial for unraveling their roles in cellular signaling and disease pathogenesis. This guide provides an objective comparison of method validation for ceramide profiling, with a focus on the use of the deuterated internal standard CER8-d9 (Ceramide d18:1/8:0-d9), and contrasts its performance with alternative internal standards. The information presented is supported by experimental data from various studies to aid in the selection of the most robust analytical methodology.

Comparison of Internal Standards for Ceramide Quantification

The choice of an internal standard is a critical factor in achieving accurate and precise quantification of ceramides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The ideal internal standard should mimic the analytical behavior of the endogenous analytes as closely as possible to correct for variability during sample preparation and analysis.[1] The two primary categories of internal standards used for ceramide profiling are stable isotope-labeled (deuterated) ceramides and non-endogenous odd-chain ceramides.

Deuterated ceramides , such as CER8-d9, are considered the gold standard as they co-elute with their endogenous counterparts and have nearly identical ionization efficiencies, thus providing the most accurate correction for matrix effects and other analytical variables.[2] In contrast, odd-chain ceramides (e.g., C17:0 ceramide) are not naturally abundant in most biological systems and offer a cost-effective alternative, though they may not perfectly mimic the extraction and ionization behavior of all endogenous ceramide species.

The following table summarizes the performance of LC-MS/MS methods for ceramide quantification using different types of internal standards, based on published validation data. While specific data for a full validation using CER8-d9 is not detailed in the provided search results, a study by Chen et al. (2022) utilized the structurally similar CerP(d18:1/8:0) as an internal standard for ceramide 1-phosphate.[3] The performance of methods using other deuterated ceramides (e.g., D7-labeled) provides a strong proxy for the expected performance of a method using CER8-d9.

ParameterMethod with Deuterated Internal Standards (e.g., D7-labeled Ceramides)Method with Odd-Chain Internal Standards (e.g., C17:0 Ceramide)
Linearity (R²) > 0.99[4]> 0.99
Lower Limit of Quantification (LLOQ) 0.02 - 0.08 µg/mL for very long-chain ceramides[5][6]2.3 ng/mL for Cer(d18:1/16:0) and Cer(d18:1/18:0); 1.4 ng/mL for Cer(d18:1/24:0) and Cer(d18:1/24:1)
Intra-day Precision (%RSD) < 15%[4]0.05% to 10.2%
Inter-day Precision (%RSD) < 15%[4]2.2% to 14.0%
Accuracy (% Recovery) 98 - 109%[4]80.0% - 111% (intra-day); 87.8% - 106% (inter-day)
Extraction Recovery 98 - 109%[4]Not explicitly stated in the same terms, but overall accuracy is high.

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing experimental outcomes. Below are representative protocols for ceramide profiling using LC-MS/MS with a deuterated internal standard.

Sample Preparation: Protein Precipitation

This method is rapid and suitable for high-throughput analysis of plasma or serum samples.[4][7]

  • Aliquoting: Aliquot 10 µL of serum or plasma into a 96-well plate.

  • Internal Standard Spiking: Add a working solution of the deuterated internal standard (e.g., CER8-d9) in an organic solvent like methanol or 2-propanol.

  • Protein Precipitation: Add a larger volume of cold organic solvent (e.g., 200 µL of methanol or an isopropanol:ethyl acetate mixture) to precipitate proteins.[7][8]

  • Vortexing and Centrifugation: Vigorously vortex the mixture for at least 30 seconds to ensure thorough mixing and complete protein precipitation.[7] Centrifuge at high speed (e.g., 12,000 x g) for 5-10 minutes at 4°C to pellet the precipitated proteins.[7]

  • Supernatant Transfer: Carefully transfer the supernatant containing the lipids to a new plate or vial for LC-MS/MS analysis.

Lipid Extraction: Bligh and Dyer Method

This is a classic liquid-liquid extraction method suitable for tissues and cells, providing a cleaner lipid extract.[9]

  • Homogenization: Homogenize the tissue or cell sample in a solvent mixture of chloroform and methanol (typically 1:2, v/v).

  • Internal Standard Spiking: Add a known amount of the deuterated internal standard to the homogenate.

  • Phase Separation: Add chloroform and water to the mixture to induce phase separation.[9] Vortex thoroughly and centrifuge to separate the aqueous and organic layers.[9]

  • Lipid Collection: The lower organic phase, containing the ceramides and other lipids, is carefully collected.

  • Drying and Reconstitution: The solvent is evaporated under a stream of nitrogen, and the dried lipid extract is reconstituted in a suitable solvent for LC-MS/MS injection (e.g., methanol/acetonitrile).

LC-MS/MS Analysis

The following are typical conditions for the analysis of ceramides.

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column is commonly used.[9]

    • Mobile Phases: A gradient of two mobile phases is typically employed. For example, Mobile Phase A could be water with 0.2% formic acid and 10 mM ammonium formate, and Mobile Phase B could be an acetonitrile/isopropanol mixture with the same additives.[9]

    • Flow Rate: A flow rate of around 0.3 mL/min is common.[9]

  • Mass Spectrometry (MS):

    • Ionization: Positive-ion electrospray ionization (ESI) is generally used for ceramide analysis.[5][6]

    • Detection: Multiple Reaction Monitoring (MRM) is the preferred mode for quantification, offering high selectivity and sensitivity.[5][6] This involves monitoring specific precursor-to-product ion transitions for each ceramide species and the internal standard.

Visualizing the Workflow and Signaling Pathway

To better illustrate the experimental process and the biological context of ceramide analysis, the following diagrams are provided.

G cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_output Output Sample Biological Sample (Plasma, Tissue, Cells) Spike Spike with CER8-d9 Internal Standard Sample->Spike Extract Lipid Extraction (e.g., Protein Precipitation) Spike->Extract Dry Dry Down Extract Extract->Dry Reconstitute Reconstitute in Injection Solvent Dry->Reconstitute LC LC Separation (Reversed-Phase) Reconstitute->LC MS MS/MS Detection (ESI+, MRM) LC->MS Data Data Processing (Peak Integration, Quantification) MS->Data Results Ceramide Profile (Concentrations of species) Data->Results

Caption: Experimental workflow for ceramide profiling using a deuterated internal standard.

Ceramides are not just structural lipids; they are pivotal second messengers in various signaling pathways, most notably in apoptosis (programmed cell death).[10][11] The following diagram illustrates a simplified ceramide-mediated apoptosis pathway.

G cluster_downstream Downstream Effects Stress Stress Stimuli (e.g., TNF-α, Chemotherapy) SMase Sphingomyelinase Activation Stress->SMase Ceramide Ceramide Generation SMase->Ceramide CAP Ceramide-Activated Protein Phosphatases (CAPP) Ceramide->CAP MAPK Stress-Activated Protein Kinases (JNK/p38) Ceramide->MAPK Mitochondria Mitochondrial Outer Membrane Permeabilization CAP->Mitochondria MAPK->Mitochondria Caspases Caspase Activation Mitochondria->Caspases Apoptosis Apoptosis Caspases->Apoptosis

Caption: Simplified signaling pathway of ceramide-induced apoptosis.

References

Validation

A Comparative Guide to the Ionization Efficiency of CER8 and CER8-d9 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals The Principle of Stable Isotope-Labeled Internal Standards The fundamental assumption when using a stable isotope-labeled internal standard (SIL-IS) like CE...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The Principle of Stable Isotope-Labeled Internal Standards

The fundamental assumption when using a stable isotope-labeled internal standard (SIL-IS) like CER8-d9 is that it behaves nearly identically to its non-labeled counterpart, CER8, throughout the entire analytical process. This includes extraction, chromatographic separation, and, most importantly, ionization in the mass spectrometer source. By adding a known amount of CER8-d9 to a sample, it can effectively normalize for variations in sample preparation and instrument response, leading to highly reliable quantification of the endogenous CER8.

Physicochemical Properties and Ionization Efficiency

Electrospray ionization (ESI) is the most common ionization technique for ceramides. The efficiency of this process is influenced by several physicochemical properties of the analyte, including its polarity, surface activity, and gas-phase basicity.

From a chemical standpoint, the substitution of nine hydrogen atoms with deuterium in CER8-d9 results in a negligible change in its overall molecular structure, polarity, and chemical properties. Deuterium and hydrogen have nearly identical electronegativity and participate in chemical bonds in the same manner. Therefore, it is widely accepted in the scientific community that the ionization efficiency of a deuterated standard is virtually identical to that of the native analyte.[1][2]

However, a subtle phenomenon known as the kinetic isotope effect can occasionally lead to minor differences. The carbon-deuterium (C-D) bond is slightly stronger and has a lower vibrational energy than the carbon-hydrogen (C-H) bond.[3] This can, in some cases, lead to a slight difference in retention time during chromatography, with the deuterated compound often eluting slightly earlier in reversed-phase systems.[4][5] While this chromatographic shift is usually minimal, it is a factor to consider during method development. Despite this potential for minor chromatographic separation, the ionization process itself is generally considered to be unaffected.

Comparative Summary

The following table provides a qualitative comparison of the key properties of CER8 and CER8-d9 relevant to LC-MS analysis.

PropertyCER8CER8-d9Comparison and Implications for Ionization Efficiency
Molecular Weight LowerHigher (by ~9 Da)The mass difference is the basis for their distinction in the mass spectrometer and does not inherently affect ionization efficiency.
Chemical Structure IdenticalIdenticalThe identical core structure ensures that both molecules have the same functional groups responsible for ionization.
Polarity HighEssentially IdenticalAs polarity is a key driver of ESI efficiency, the near-identical polarity leads to the assumption of equal ionization efficiency.
Gas-Phase Basicity HighEssentially IdenticalThe ability to accept a proton in the gas phase is critical for positive-ion ESI and is expected to be the same for both compounds.
Chromatographic Behavior StandardMay exhibit a slight retention time shift (typically earlier elution in RP-LC) due to the kinetic isotope effect.[4][5]While not directly impacting ionization efficiency, this potential shift needs to be managed to ensure accurate peak integration.
Ionization Efficiency StandardAssumed to be IdenticalThis is the foundational principle for its use as an internal standard, enabling accurate quantification by correcting for matrix effects and instrument variability.[1]

Experimental Protocol: Quantification of CER8 using CER8-d9 by LC-MS/MS

This section outlines a typical experimental workflow for the quantitative analysis of CER8 in a biological matrix, such as plasma, using CER8-d9 as an internal standard.

Materials and Reagents
  • CER8 analytical standard

  • CER8-d9 internal standard

  • LC-MS grade methanol, acetonitrile, isopropanol, and water

  • Formic acid

  • Human plasma (or other biological matrix)

Sample Preparation
  • Thaw Samples: Thaw plasma samples on ice.

  • Spike Internal Standard: To 50 µL of plasma, add 10 µL of CER8-d9 working solution (concentration to be optimized during method development).

  • Protein Precipitation: Add 200 µL of cold methanol to precipitate proteins.

  • Vortex and Centrifuge: Vortex the samples for 1 minute, followed by centrifugation at 14,000 rpm for 10 minutes at 4°C.

  • Collect Supernatant: Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute: Reconstitute the dried extract in 100 µL of the initial mobile phase.

LC-MS/MS Conditions
  • Liquid Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid

    • Gradient: A typical gradient would start at 60% B, increasing to 95% B over 5 minutes, holding for 2 minutes, and then re-equilibrating.

    • Flow Rate: 0.3 mL/min

    • Column Temperature: 40°C

  • Mass Spectrometry:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Scan Type: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • CER8: Precursor ion (e.g., [M+H]+) -> Product ion (e.g., m/z 264.2)

      • CER8-d9: Precursor ion (e.g., [M+H]+) -> Product ion (e.g., m/z 264.2)

    • Instrument Parameters: Optimize nebulizer gas, heater gas, capillary voltage, and collision energies for maximum signal intensity.

Data Analysis
  • Peak Integration: Integrate the peak areas for both CER8 and CER8-d9 MRM transitions.

  • Calculate Response Ratio: Determine the ratio of the peak area of CER8 to the peak area of CER8-d9.

  • Calibration Curve: Generate a calibration curve by plotting the response ratio against the concentration of the CER8 standards.

  • Quantify Unknowns: Determine the concentration of CER8 in the unknown samples by interpolating their response ratios from the calibration curve.

Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma) Spike Spike with CER8-d9 (Internal Standard) Sample->Spike Precipitate Protein Precipitation (e.g., with Methanol) Spike->Precipitate Centrifuge Centrifugation Precipitate->Centrifuge Evaporate Evaporation to Dryness Centrifuge->Evaporate Reconstitute Reconstitution Evaporate->Reconstitute LC Liquid Chromatography Separation Reconstitute->LC MS Mass Spectrometry Detection (ESI-MRM) LC->MS Integrate Peak Integration (CER8 & CER8-d9) MS->Integrate Ratio Calculate Area Ratio (CER8 / CER8-d9) Integrate->Ratio Calibrate Generate Calibration Curve Ratio->Calibrate Quantify Quantify CER8 Concentration Calibrate->Quantify

Caption: Workflow for CER8 quantification using CER8-d9.

Ceramide Signaling Pathway

SignalingPathway cluster_downstream Downstream Effects Stress Cellular Stressors (e.g., TNF-α, FasL) SMase Sphingomyelinase Stress->SMase activates Sphingomyelin Sphingomyelin Ceramide Ceramide (CER8) Sphingomyelin->Ceramide hydrolyzes to Apoptosis Apoptosis Ceramide->Apoptosis CellCycleArrest Cell Cycle Arrest Ceramide->CellCycleArrest Inflammation Inflammation Ceramide->Inflammation

References

Safety & Regulatory Compliance

Safety

Proper Disposal of CER8-d9: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of CER8-d9 This document provides procedural guidance for the proper disposal of CER8-d9, a deuterated ion channel activator used in laboratory research. Adher...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Logistical Information for the Disposal of CER8-d9

This document provides procedural guidance for the proper disposal of CER8-d9, a deuterated ion channel activator used in laboratory research. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. The information is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of CER8-d9

A summary of the key quantitative data for CER8-d9 is presented below. This information is essential for a comprehensive understanding of the compound's characteristics to inform safe handling and disposal.

PropertyValueSource
Molecular Formula C₃₄H₅₈D₉NO₄[1][2][3]
Molecular Weight 562.96 g/mol [1][2]
CAS Number 2260670-29-7[1][2][3]
Physical Form Powder[2]
Purity >99% (TLC)[2][3]
Storage Temperature -20°C[2][3]
Storage Class 11 - Combustible Solids[2]
Shipment Condition Dry Ice[2]

Disposal Protocol for CER8-d9

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for CER8-d9 was not found, the following procedures are based on general best practices for the disposal of laboratory chemical waste. It is imperative to consult your institution's Environmental Health and Safety (EHS) department and local regulations for specific requirements.

Experimental Workflow for Disposal:

The following diagram outlines the decision-making process and steps for the proper disposal of CER8-d9 waste.

cluster_0 Waste Characterization & Segregation cluster_1 Packaging and Labeling cluster_2 Storage and Disposal Request start Start: CER8-d9 Waste Generated waste_type Determine Waste Type: - Unused pure compound - Contaminated labware (e.g., vials, pipette tips) - Solutions containing CER8-d9 start->waste_type segregate Segregate from other chemical waste streams waste_type->segregate package Place in a designated, compatible hazardous waste container. Ensure container is in good condition. segregate->package label_container Label the container with: - "Hazardous Waste" - Chemical Name: "CER8-d9" - Concentration (if in solution) - Date of accumulation start - Principal Investigator's Name & Lab # package->label_container seal Securely cap the container. Do not overfill. label_container->seal store Store in a designated Satellite Accumulation Area (SAA). Follow secondary containment protocols. seal->store request_pickup Submit a hazardous waste pickup request to your institution's EHS department. store->request_pickup end End: Waste collected by EHS request_pickup->end

CER8-d9 Disposal Workflow

Step-by-Step Disposal Procedures:

  • Waste Characterization and Segregation:

    • Identify all waste streams containing CER8-d9. This includes unused or expired pure compound, contaminated labware (e.g., vials, pipette tips, gloves), and solutions containing the compound.

    • Treat CER8-d9 as a combustible solid hazardous waste.

    • Segregate CER8-d9 waste from other waste streams to prevent unintended reactions.

  • Packaging:

    • Use a designated, chemically compatible hazardous waste container. The original container may be used if it is in good condition.

    • Ensure the container has a secure, leak-proof cap.

    • For contaminated labware, use a puncture-resistant container.

    • Do not overfill the container.

  • Labeling:

    • Clearly label the waste container with the words "Hazardous Waste."

    • Include the full chemical name: "CER8-d9, N-palmitoyl(d9) 6R-hydroxysphingosine".

    • If the waste is a solution, indicate the solvent and the approximate concentration of CER8-d9.

    • Provide the name of the principal investigator, the laboratory room number, and the date when the waste was first added to the container.

  • Storage:

    • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) that is under the control of the laboratory.

    • Ensure secondary containment is used to prevent spills.

    • Store away from incompatible materials.

  • Disposal Request:

    • Once the container is full or has been in storage for the maximum allowable time per institutional guidelines, submit a hazardous waste pickup request to your institution's Environmental Health and Safety (EHS) department.

    • Follow your institution's specific procedures for waste pickup requests.

Important Considerations:

  • Do Not Dispose Down the Drain: Due to its nature as a lipid and a combustible solid, CER8-d9 should not be disposed of down the drain.

  • Consult Institutional Policies: The procedures outlined above are general guidelines. Always prioritize your institution's specific hazardous waste management plan.

  • Personal Protective Equipment (PPE): When handling CER8-d9 waste, always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of CER8-d9, contributing to a secure research environment.

References

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